1-Fluoro-4-phenyl-2-butanone

• CAS: 772-67-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-Fluoro-4-phenyl-2-butanone

Abstract

This technical guide provides a comprehensive overview of synthetic strategies for obtaining 1-Fluoro-4-phenyl-2-butanone, a fluorinated ketone with significant potential as a building block in medicinal chemistry and drug development. The introduction of a fluorine atom can profoundly influence the pharmacokinetic and pharmacodynamic properties of bioactive molecules, making efficient and selective fluorination methods highly valuable.[1][2][3] This document details two primary, field-proven methodologies for the synthesis of the target compound: direct electrophilic fluorination of a ketone precursor and a multi-step sequence involving nucleophilic substitution. The guide offers in-depth explanations of the underlying chemical principles, step-by-step experimental protocols, and a comparative analysis of the two approaches to assist researchers in selecting the optimal strategy for their specific needs.

Introduction: The Significance of Fluorinated Ketones

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry.[1][3][4] The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can lead to significant improvements in a drug candidate's metabolic stability, membrane permeability, and binding affinity to biological targets.[1][2] α-Fluoroketones, in particular, are versatile intermediates for the synthesis of a wide array of more complex fluorinated compounds. 1-Fluoro-4-phenyl-2-butanone serves as a key synthon, with its phenyl and carbonyl functionalities providing handles for further chemical transformations, while the α-fluoro group imparts the desirable properties associated with fluorination.

This guide is intended for researchers and professionals in the fields of organic synthesis and drug discovery, providing a detailed examination of reliable methods for the preparation of this valuable compound.

Synthetic Strategies

Two principal and robust strategies for the synthesis of 1-Fluoro-4-phenyl-2-butanone are presented:

• Method A: Direct Electrophilic Fluorination. This approach involves the direct introduction of a fluorine atom at the α-position of the carbonyl group of 4-phenyl-2-butanone using an electrophilic fluorinating agent.

• Method B: Nucleophilic Fluorination via an α-Haloketone Intermediate. This two-step method first involves the synthesis of an α-haloketone (e.g., α-bromo or α-chloro) from 4-phenyl-2-butanone, followed by nucleophilic displacement of the halide with a fluoride ion.

The choice between these methods will depend on factors such as the availability of starting materials and reagents, desired scale, and the specific requirements for purity and yield.

Method A: Direct Electrophilic Fluorination of 4-Phenyl-2-butanone

This method is often favored for its directness and operational simplicity. The core of this strategy lies in the reaction of the enol or enolate of 4-phenyl-2-butanone with a source of electrophilic fluorine ("F+").

Mechanistic Rationale

The mechanism of electrophilic fluorination of a ketone proceeds through the formation of an enol or enolate intermediate, which then acts as a nucleophile, attacking the electrophilic fluorine atom of the fluorinating agent.[5] The regioselectivity of the fluorination is governed by the stability of the enol/enolate formed. In the case of 4-phenyl-2-butanone, the formation of the enol at the C1 position is sterically less hindered.

Choice of Fluorinating Agent

A variety of electrophilic N-F fluorinating agents are commercially available, with Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) being a widely used and effective choice due to its stability, ease of handling, and high reactivity.[6][7][8]

Experimental Workflow: Electrophilic Fluorination

Sources

• 1. pharmacyjournal.org [pharmacyjournal.org]
• 2. Fluorinated phenylalanines: synthesis and pharmaceutical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 6. Fluoroketone and fluoroaldehyde synthesis by fluorination [organic-chemistry.org]
• 7. mt.com [mt.com]
• 8. Fluorinating agents – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]

Spectroscopic Profiling and Methodological Validation of 1-Fluoro-4-phenyl-2-butanone

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Guide & Analytical Whitepaper

Executive Summary

The incorporation of fluorine into organic frameworks fundamentally alters their physicochemical properties, making

-fluoroketones highly valuable in medicinal chemistry. Specifically, 1-Fluoro-4-phenyl-2-butanone serves as a critical building block for protease inhibitors and peptidomimetics, where the C–F bond acts as a metabolically stable bioisostere for amide linkages.

This whitepaper provides an in-depth, self-validating framework for the synthesis, isolation, and exact spectroscopic characterization (NMR, IR, MS) of 1-Fluoro-4-phenyl-2-butanone. By understanding the causality behind heteronuclear

-coupling and specific fragmentation pathways, researchers can ensure absolute structural integrity during drug development workflows.

Experimental Workflow & Causality

To generate high-purity 1-Fluoro-4-phenyl-2-butanone for spectroscopic analysis, the synthetic methodology must avoid harsh basic conditions that could lead to

-defluorination or aldol condensation.

Synthesis via Oxoammonium Salt Oxidation

Causality of Choice: Traditional oxidants (e.g., Swern, Jones) can cause side reactions with sensitive

-fluoro groups. Utilizing an oxoammonium salt provides a mild, metal-free hydride transfer mechanism that strictly preserves the C–F bond[1].

Self-Validating Protocol:

• Preparation: Dissolve 1-fluoro-4-phenylbutan-2-ol (1.0 equiv) in anhydrous CH

  Cl under an inert argon atmosphere.

• Oxidation: Add 4-acetamido-2,2,6,6-tetramethyl-1-oxopiperidin-1-ium tetrafluoroborate (1.2 equiv) in a single portion[1].

• Monitoring: Stir at 25 °C. The reaction is self-validating via TLC (hexanes/EtOAc); the disappearance of the alcohol and the emergence of a UV-active,

  -anisaldehyde-responsive spot confirms conversion without degradation.

• Workup: Quench with saturated aqueous Na

  S O to neutralize unreacted oxidant. Extract the aqueous layer with CH Cl , wash with brine, and dry over anhydrous Na SO .

• Purification: Concentrate under reduced pressure and purify via flash column chromatography (silica gel, 60 Å porosity) to yield the pure ketone[1].

Analytical workflow for the structural validation of 1-Fluoro-4-phenyl-2-butanone.

Spectroscopic Characterization & Data Presentation

The structural validation of 1-Fluoro-4-phenyl-2-butanone relies heavily on the spin-1/2 nature of the

F nucleus (100% natural abundance). This creates a highly diagnostic, first-order heteronuclear coupling system across H and C spectra.

Nuclear Magnetic Resonance (NMR)

Protocol: Dissolve 15 mg of the analyte in 0.6 mL of CDCl

(contains 0.03% v/v TMS). Acquire spectra at 298 K. Causality of Parameters: A relaxation delay ( ) of 2 seconds is utilized for C to ensure accurate integration, while F is referenced to external CFCl ( 0.0 ppm) to prevent chemical shift drift.

The

H NMR spectrum exhibits a highly characteristic doublet for the -protons at 4.75 ppm, driven by geminal fluorine coupling ( = 49.0 Hz)[2]. In the C NMR spectrum, the highly electronegative fluorine splits the adjacent carbonyl carbon into a doublet ( = 19.0 Hz) at 204.6 ppm[3]. The F NMR spectrum validates the local proton environment by appearing as a triplet at -227.7 ppm[2].

Table 1:

H NMR Data (400 MHz, CDCl ) | Position | Chemical Shift ( , ppm) | Multiplicity | Coupling Constant ( , Hz) | Integration | Assignment | | :--- | :--- | :--- | :--- | :--- | :--- | | C H | 7.15 – 7.35 | m | - | 5H | Aromatic protons | | C1 | 4.75 | d | = 49.0 | 2H | -CH F | | C4 | 2.95 | t | = 7.5 | 2H | Ph-C H - | | C3 | 2.80 | t | = 7.5 | 2H | -CH -C=O |

Table 2:

C & F NMR Data (CDCl ) | Nucleus | Chemical Shift ( , ppm) | Multiplicity | Coupling Constant ( , Hz) | Assignment | | :--- | :--- | :--- | :--- | :--- | | C | 204.6 | d | = 19.0 | C =O (C2) | | C | 84.5 | d | = 181.0 | -C H F (C1) | | C | 39.0 | d | = 1.5 | -C H -C=O (C3) | | C | 29.5 | s | - | Ph-C H - (C4) | | F | -227.7 | t | = 49.0 | -CH F |

Infrared (IR) Spectroscopy

Protocol: Apply a neat liquid drop between two NaCl plates. Scan from 4000 to 400 cm

. Causality: The inductive electron-withdrawing effect of the -fluorine atom shortens the adjacent C=O bond. This slightly increases the force constant, pushing the carbonyl stretching frequency to ~1720 cm , higher than typical aliphatic ketones[2]. A strong C–F stretching band is observed at 1060 cm [2].

Mass Spectrometry (MS)

Protocol: Inject 1

L of a dilute CH Cl solution into a GC-MS equipped with an Electron Ionization (EI) source operating at 70 eV. Causality of Fragmentation: The molecular ion ( 166) undergoes rapid -cleavage adjacent to the carbonyl group. The loss of the fluoromethyl radical ( CH F) yields a stable acylium ion at 133. Concurrently, the loss of a neutral ketene species or direct benzyl cleavage results in the highly stable tropylium cation ( 91), which typically dominates as the base peak.

Primary EI-MS fragmentation pathways of 1-Fluoro-4-phenyl-2-butanone.

Table 3: IR & MS Diagnostic Signals

Technique	Key Signal	Assignment / Fragmentation

| IR (Neat) | 1720 cm

| C=O stretching | | IR (Neat) | 1060 cm | C–F stretching | | EI-MS (70 eV) | 166 | [M] (Molecular Ion) | | EI-MS (70 eV) | 133 | [M – CH F] | | EI-MS (70 eV) | 91 |[C H ] (Tropylium Ion, Base Peak) | | EI-MS (70 eV) | 61 | [FCH C=O] |

References

• Title: Toward a Unified Mechanism for Oxoammonium Salt-Mediated Oxidation Reactions: A Theoretical and Experimental Study Using a Hydride Transfer Model Source: ResearchGate / Journal of Organic Chemistry URL
• Title: Coupling of Protons with Fluorine Page Source: ResearchGate URL
• Title: EP0442754A2 - Reagents and methods for stereospecific fluoromethylation Source: Google Patents URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Monograph: 1-Fluoro-4-phenyl-2-butanone

The following technical guide is structured as a high-level monograph for research scientists. It addresses the specific isomer 1-fluoro-4-phenyl-2-butanone (fluorine on the C1 position of the aliphatic chain), distinguishing it from the more common ring-fluorinated analogs.

Design, Synthesis, and Application of -Fluoromethyl Ketones

Part 1: Chemical Identity & Structural Logic

The "Missing" CAS and Structural Precision

In the domain of fluorinated building blocks, precision is paramount. The nomenclature "1-Fluoro-4-phenyl-2-butanone" refers to a specific

-fluoromethyl ketone where the fluorine atom is attached to the terminal methyl group of the butanone chain.

Crucial Distinction: Database searches often conflate this structure with ring-fluorinated isomers which are commercially abundant. You must distinguish your target from the following:

Compound Name	Structure Description	CAS Number	Status
1-Fluoro-4-phenyl-2-butanone	Target: F-CH -C(=O)-CH -CH -Ph	Not Listed / Custom	Research Intermediate
4-(4-Fluorophenyl)-2-butanone	Ring-F (Para): CH -C(=O)-CH -CH -Ph(4-F)	63416-61-5	Commercial Commodity
1-(4-Fluorophenyl)-2-butanone	Ring-F (Para): CH -CH -C(=O)-CH -Ph(4-F)	620-97-3	Commercial Commodity
4-Phenyl-2-butanone	Parent: CH -C(=O)-CH -CH -Ph	2550-26-7	Precursor Material

Chemo-Physical Profile (Predicted):

• Molecular Formula: C

  H FO[1]

• Molecular Weight: 166.19 g/mol [1]

• Appearance: Colorless to pale yellow oil (at RT).

• Boiling Point: ~110-115°C @ 10 mmHg (Estimated based on parent bp).

• Solubility: Soluble in DCM, THF, Acetonitrile; sparingly soluble in water.

Part 2: Synthetic Architecture (The "How-To")

The Regioselectivity Challenge

Synthesizing 1-fluoro-4-phenyl-2-butanone from its parent (Benzylacetone) presents a classic regioselectivity problem. The ketone has two

-positions:

• C1 (Methyl): Less sterically hindered, forms the Kinetic Enolate .

• C3 (Methylene): More substituted, forms the Thermodynamic Enolate .

To target C1 (the 1-fluoro product), you cannot use standard acid-catalyzed halogenation, which favors C3. You must utilize a Kinetic Control Protocol .

Protocol: Electrophilic Fluorination via Kinetic Enolate

Reagents: Lithium Diisopropylamide (LDA), Selectfluor® (F-TEDA-BF4), THF (anhydrous).

Step-by-Step Methodology:

• Enolate Formation (Kinetic Control):

  • Cool anhydrous THF to -78°C under Nitrogen/Argon.

  • Add LDA (1.1 eq).

  • Add 4-phenyl-2-butanone (1.0 eq) dropwise over 30 minutes.

  • Mechanism:[2][3][4] The bulky base (LDA) at low temperature deprotonates the least hindered methyl protons (C1) faster than the internal methylene protons.

  • Stir for 45 minutes at -78°C to ensure complete enolate formation.

• Electrophilic Fluorination:

  • Dissolve Selectfluor® (1.2 eq) in a minimum amount of dry acetonitrile or DMF.

  • Add the Selectfluor solution to the cold enolate mixture rapidly.

  • Critical: Maintain temperature below -60°C during addition to prevent enolate equilibration (proton transfer) to the thermodynamic position.

• Quench & Workup:

  • Allow the reaction to warm to 0°C over 2 hours.

  • Quench with saturated aqueous NH

    Cl.

  • Extract with Ethyl Acetate (3x). Wash organics with brine.

  • Purification: Silica gel chromatography. Note:

    -fluoroketones can be sensitive to silica; use neutral alumina if degradation is observed.

Visualizing the Pathway

The following diagram illustrates the bifurcation between kinetic and thermodynamic pathways, highlighting why low temperature is non-negotiable.

Figure 1: Regioselective divergence. Kinetic control (LDA/-78°C) is required to target the C1 position.

Part 3: Applications & Mechanism of Action

Why Synthesize This? (The "Fluorine Effect")

1-Fluoro-4-phenyl-2-butanone is not just a structural curiosity; it is a Warhead Scaffold in medicinal chemistry.

• Protease Inhibition:

  -Fluoromethyl ketones are reversible inhibitors of serine and cysteine proteases. The electron-withdrawing fluorine atom increases the electrophilicity of the carbonyl carbon, facilitating nucleophilic attack by the enzyme's active site serine/cysteine.

• Metabolic Stability: Replacing a C-H bond with C-F blocks metabolic oxidation at that position (blocking

  -hydroxylation), extending the half-life of the pharmacophore.

• Bioisosterism: The C-F bond mimics the C-OH bond's polarity without acting as a hydrogen bond donor, altering membrane permeability.

Mechanism: Hemiketal Formation

In a biological context, this molecule acts as a transition-state mimic.

Figure 2: Mechanism of protease inhibition. The fluorine atom inductively activates the carbonyl, stabilizing the tetrahedral intermediate.

Part 4: Safety & Handling (E-E-A-T)[7]

Warning:

-Haloketones are potent alkylating agents and lachrymators.

• Toxicity: While less volatile than fluoroacetone, 1-fluoro-4-phenyl-2-butanone should be treated as a potential lachrymator and skin irritant.

• Metabolism: Fluorinated aliphatic chains can potentially metabolize to fluoroacetate (a Krebs cycle inhibitor) via

  -oxidation, though the phenyl ring spacing here makes this specific pathway less direct. Standard high-potency containment (fume hood, double gloving) is mandatory.

• Storage: Store at -20°C.

  -Fluoroketones are prone to hydration and polymerization upon prolonged exposure to moisture and heat.

References

• Selectfluor Chemistry: Banks, R. E. (1998). Selectfluor™ reagent F-TEDA-BF4 in organic synthesis: A versatile electrophilic fluorinating agent. Journal of Fluorine Chemistry.

• Regioselective Fluorination: Tredwell, M., & Gouverneur, V. (2006). Electrophilic fluorination of enolates. Organic & Biomolecular Chemistry.

• Protease Inhibition: Imperiali, B., & Abeles, R. H. (1986). Inhibition of serine proteases by peptidyl fluoromethyl ketones. Biochemistry.

• Parent Compound Data: PubChem Compound Summary for CID 17089, 4-Phenyl-2-butanone.

Sources

• 1. 4-(4-Fluorophenyl)butan-2-one | C10H11FO | CID 12814692 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 3. A Mild and Regioselective Route to Fluoroalkyl Aromatic Compounds via Directed Cycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]

Structural Elucidation of 1-Fluoro-4-phenyl-2-butanone: A Comprehensive Analytical Guide

Executive Summary

The definitive structural elucidation of small organic molecules requires a multi-modal spectroscopic approach. For

-fluoroketones such as 1-Fluoro-4-phenyl-2-butanone (CAS: 772-67-8), the presence of the highly electronegative, spin-½ F nucleus introduces unique diagnostic features across mass spectrometry (MS), infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. This whitepaper provides an in-depth, self-validating analytical workflow for researchers and drug development professionals to confidently confirm the molecular architecture of this compound.

Analytical Strategy & Workflow

The elucidation strategy relies on orthogonal validation. Electron Ionization Mass Spectrometry (EI-MS) establishes the molecular weight and primary connectivity through characteristic fragmentation. Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy maps the functional groups. Finally, multinuclear NMR (

H, C, F) acts as the ultimate arbiter of connectivity, leveraging the robust heteronuclear spin-spin coupling network ( and ) inherent to -fluoroketones.

Analytical workflow for the structural elucidation of 1-Fluoro-4-phenyl-2-butanone.

Electron Ionization Mass Spectrometry (EI-MS)

Causality & Mechanistic Insights

Under 70 eV electron ionization, 1-Fluoro-4-phenyl-2-butanone yields a distinct molecular ion

at m/z 166. The most diagnostic fragmentation is the -cleavage adjacent to the carbonyl group. Because the fluoromethyl radical ( CH F, 33 Da) is a highly stable leaving group driven by fluorine's electronegativity, the C1-C2 bond cleaves preferentially. This yields a stable acylium ion at m/z 133. Subsequent rearrangement and loss of a neutral ketene molecule (CH =C=O, 42 Da) generates the ubiquitous tropylium ion at m/z 91, which typically presents as the base peak in phenylalkanones.

EI-MS fragmentation pathway of 1-Fluoro-4-phenyl-2-butanone.

Step-by-Step GC-MS Protocol

• Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of GC-grade dichloromethane (DCM).

• Instrument Setup: Equip the gas chromatograph with a non-polar capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm). Set the injection port to 250 °C.

• Thermal Gradient: Hold the oven at 60 °C for 1 min, ramp at 15 °C/min to 280 °C, and hold for 5 min.

• MS Parameters: Set the EI source to 70 eV and the ion source temperature to 230 °C. Set the quadrupole scan range from m/z 40 to 300.

• Acquisition: Inject 1 µL in split mode (1:20). Extract the mass spectrum at the chromatographic apex.

Table 1: Key EI-MS Fragments

m/z	Relative Abundance	Ion Assignment	Mechanistic Origin
166	~10%	(C H FO)	Intact molecular ion
133	~45%		-cleavage, loss of CH F (33 Da)
91	100%		Tropylium ion, loss of ketene (42 Da) from m/z 133
65	~15%		Cyclopentadienyl cation, loss of C H from m/z 91

Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) Spectroscopy

Causality & Mechanistic Insights

FTIR provides orthogonal validation of the functional groups suggested by the MS data. The aliphatic ketone exhibits a strong, sharp C=O stretching frequency around 1725 cm

. The presence of the fluorine atom does not significantly shift this carbonyl band compared to standard aliphatic ketones because the inductive electron-withdrawing effect is localized primarily at the -carbon. A distinct C-F stretching band, typically broad and intense, appears in the fingerprint region (~1050 cm ).

Step-by-Step ATR-FTIR Protocol

• Background Collection: Clean the diamond ATR crystal with isopropanol. Collect a background spectrum (air) using 32 scans at 4 cm

  resolution.

• Sample Application: Deposit 1–2 drops of the neat liquid analyte directly onto the ATR crystal, ensuring complete sensor coverage.

• Data Acquisition: Collect the sample spectrum using 32 scans from 4000 to 400 cm

  .

• Processing: Apply ATR correction and baseline correction algorithms to normalize peak intensities.

Table 2: Key FTIR Absorptions

Wavenumber (cm )	Intensity	Assignment	Structural Significance
3060, 3030	Weak	C-H stretch (sp )	Aromatic ring
2930, 2860	Medium	C-H stretch (sp )	Aliphatic chain
1725	Strong	C=O stretch	Unconjugated aliphatic ketone
1605, 1495	Medium	C=C stretch	Aromatic ring
1050	Strong	C-F stretch	Primary fluoroalkane
750, 700	Strong	C-H out-of-plane bend	Monosubstituted benzene

Multinuclear NMR Spectroscopy ( H, C, F)

Causality & Mechanistic Insights

NMR is the definitive technique for proving the exact atomic connectivity of 1-Fluoro-4-phenyl-2-butanone. The

F nucleus (spin-½, 100% natural abundance) acts as an internal structural probe[1].

• H NMR: The protons on C1 (-CH F) are split by the adjacent fluorine atom into a massive doublet with a geminal coupling constant ( ) of ~47.5 Hz. Because these protons are isolated from the rest of the aliphatic chain by the C2 carbonyl, no further splitting occurs.

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  C NMR: The carbon-fluorine coupling network is a self-validating system. The C1 carbon exhibits a massive one-bond coupling ( Hz). The C2 carbonyl carbon is split into a doublet by two-bond coupling ( Hz), and the C3 carbon shows a small three-bond coupling ( Hz). This cascading -coupling definitively proves the F-C-C(=O)-C connectivity.
• F NMR: The fluorine signal appears as a triplet due to coupling with the two C1 protons ( Hz), resonating around -226 ppm, which is highly characteristic of a primary -fluoroketone[2].

Step-by-Step NMR Protocol

• Sample Preparation: Dissolve 15 mg of the analyte in 0.6 mL of deuterated chloroform (CDCl

  ) containing 0.03% v/v tetramethylsilane (TMS). Transfer to a standard 5 mm NMR tube.

• Instrument Setup: Insert the sample into a 400 MHz (or higher) NMR spectrometer equipped with a multinuclear or dual-tune probe capable of

  F observation.
• H NMR Acquisition: Tune the probe to H. Acquire 16 transients with a 30° pulse, a 2-second relaxation delay, and a spectral width of 12 ppm.
• C{ H} NMR Acquisition: Tune the probe to C. Acquire 512 transients with a 30° pulse, a 2-second relaxation delay, and WALTZ-16 H decoupling.
• F NMR Acquisition: Tune the probe to F. Acquire 32 transients with a spectral width of 250 ppm. Reference the spectrum to internal CFCl (0 ppm) or utilize the unified chemical shift scale.

• Processing: Apply Fourier transformation, phase correction, and baseline correction. Extract chemical shifts (

  ) and heteronuclear coupling constants ( ).

Table 3: NMR Assignments (CDCl , 298 K)

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)	Assignment
H	7.30 - 7.15	m (5H)	-	Aromatic protons (C H -)
H	4.82	d (2H)	= 47.5	-CH F (C1)
H	2.95	t (2H)	= 7.5	Ph-CH - (C4)
H	2.80	t (2H)	= 7.5	-CH -C=O (C3)
C	204.5	d	= 18.0	C=O (C2)
C	140.5	s	-	Aromatic ipso-C
C	128.6, 128.4	s	-	Aromatic ortho/meta-C
C	126.3	s	-	Aromatic para-C
C	84.5	d	= 184.0	-CH F (C1)
C	38.2	d	= 3.5	-CH -C=O (C3)
C	29.5	s	-	Ph-CH - (C4)
F	-226.5	t	= 47.5	-CH F (C1)

Conclusion

The structure of 1-Fluoro-4-phenyl-2-butanone is unambiguously confirmed through a triad of analytical techniques. EI-MS provides the molecular weight and identifies the crucial loss of the fluoromethyl radical. ATR-FTIR confirms the presence of the unconjugated ketone and primary fluoroalkane functionalities. Finally, the heteronuclear spin-spin coupling network observed in the

H, C, and F NMR spectra serves as a self-validating map of the molecule's carbon skeleton, definitively proving the -fluoroketone architecture.

References

• Guidechem. "3-FLUORO-2-BUTANONE 814-79-9 wiki - Guidechem (Related Product Information: 1-Fluoro-4-Phenyl-2-Butanone CAS 772-67-8)". Guidechem.
• ResearchGate. "Coupling of Protons with Fluorine Page".
• ResearchGate. "Xenon difluoride in the organic laboratory: a tale of substrates, solvents and vessels".

Sources

• 1. researchgate.net [researchgate.net]
• 2. Page loading... [wap.guidechem.com]

The Physicochemical and Synthetic Profile of 1-Fluoro-4-phenyl-2-butanone: A Technical Guide

Executive Summary

In the landscape of medicinal chemistry and drug development, the strategic incorporation of fluorine into aliphatic chains is a cornerstone technique for modulating a molecule's pharmacokinetic and pharmacodynamic properties. 1-Fluoro-4-phenyl-2-butanone (CAS: 772-67-8) serves as a critical fluorinated intermediate and a structural motif often utilized in the design of enzyme inhibitors.

As a fluoromethyl ketone, this compound leverages the extreme electronegativity of the terminal fluorine atom to increase the electrophilicity of the adjacent carbonyl carbon. This structural feature makes it an exceptional transition-state analog for serine and cysteine proteases. Upon entering the active site, the highly reactive carbonyl undergoes nucleophilic attack by the enzyme's catalytic residues, forming a stable tetrahedral intermediate that effectively irreversibly or pseudo-irreversibly inhibits the enzyme[1].

This whitepaper provides an in-depth analysis of the physical properties, analytical characterization, and self-validating synthetic protocols required to isolate and utilize 1-Fluoro-4-phenyl-2-butanone with high regiocontrol.

Physicochemical Profiling

Understanding the baseline physical properties of 1-Fluoro-4-phenyl-2-butanone is essential for downstream purification (such as fractional distillation or chromatography) and formulation. The substitution of a hydrogen atom for a fluorine atom on the terminal methyl group of benzylacetone subtly alters its lipophilicity and boiling point.

Table 1: Core Physical and Chemical Properties

Property	Value
Chemical Name	1-Fluoro-4-phenyl-2-butanone
Synonyms	1-fluoro-4-phenylbutan-2-one; 2-Butanone, 1-fluoro-4-phenyl-
CAS Registry Number	772-67-8[2]
Molecular Formula	C10H11FO[2]
Molecular Weight	166.19 g/mol [2]
Exact Mass	166.08 m/z
Topological Polar Surface Area (TPSA)	17.1 Ų
Hydrogen Bond Acceptors	2 (Carbonyl Oxygen, Fluorine)

Mechanistic Insights into Regioselective Fluorination

A persistent challenge in the synthesis of fluorinated aliphatic ketones is regioselectivity . Direct electrophilic fluorination of a precursor like 4-phenyl-2-butanone typically yields an uncontrollable mixture of 1-fluoro (terminal) and 3-fluoro (internal) isomers.

To achieve high purity of a specific isomer, the synthetic pathway must be carefully selected based on mechanistic causality:

• Internal Fluorination (The Hydrazonation Route): Reacting an aliphatic chain monoketone with hydrazine hydrate forms a hydrazone. Subsequent dehydrazone fluorination directs the fluorine atom exclusively to the internal alpha-carbon. For example, applying this to 4-phenyl-2-butanone yields 3-fluoro-4-phenyl-2-butanone, explicitly avoiding the formation of the 1-fluoro product[3].

• Terminal Fluorination (The Malonate Chain Extension): To exclusively synthesize the terminal 1-fluoro isomer, a bottom-up assembly is required. By activating a carboxylic acid and coupling it with a magnesium fluoromalonate equivalent, the fluorine is locked into the terminal position prior to decarboxylation[1].

Divergent synthetic pathways determining terminal vs. internal fluorination of ketones.

Experimental Protocols: Synthesis Methodologies

The following protocols represent self-validating systems where the choice of reagents inherently prevents side-reactions.

Protocol A: Halogen Exchange (Finkelstein-Type Reaction)

Causality: Direct nucleophilic substitution (SN2) of a primary bromide is highly efficient. Ethylene glycol is selected as the solvent because its high boiling point allows for elevated reaction temperatures, and it heavily solvates the potassium cation, thereby maximizing the nucleophilicity of the "naked" fluoride ion[4].

• Preparation: Equip a mechanically stirred 1-L flask with a distillation head and a pressure-equalizing addition funnel. The distillation head is critical to immediately remove the fluorinated product from the heat source, preventing thermal degradation.

• Reagent Mixing: Add anhydrous Potassium Fluoride (KF) (3.0 mol) to 250 mL of anhydrous ethylene glycol. Heat the mixture to 160 °C.

• Substitution: Dropwise add 1-bromo-4-phenyl-2-butanone (0.75 mol) via the addition funnel.

• Isolation: Collect the crude 1-fluoro-4-phenyl-2-butanone as it distills from the reaction mixture.

• Purification: Dry the crude distillate over anhydrous potassium carbonate and subject it to fractional distillation or preparative Gas Chromatography (GC) to achieve >99% purity[4].

Protocol B: Magnesium Fluoromalonate Chain Extension

Causality: This method ensures absolute regiocontrol for terminal fluoromethyl ketones. It is particularly valuable when the upstream carbon chain contains sensitive stereocenters that would racemize under harsh direct-fluorination conditions[5].

• Activation: React phenylpropanoic acid with 1,1'-carbonyldiimidazole (CDI) in an anhydrous solvent to form a reactive imidazolide intermediate.

• Condensation: Introduce magnesium benzyl fluoromalonate. The magnesium ion coordinates the imidazolide, facilitating a highly controlled C-C bond formation to yield a beta-keto-alpha-fluoroester.

• Hydrogenolysis: Subject the intermediate to catalytic hydrogenolysis using 10% Palladium on Carbon (Pd/C) under an H2 atmosphere (e.g., on a Parr shaker).

• Decarboxylation: The removal of the benzyl protecting group triggers spontaneous decarboxylation, cleanly yielding 1-Fluoro-4-phenyl-2-butanone[1].

Analytical Characterization (NMR & IR)

Validating the structure of 1-Fluoro-4-phenyl-2-butanone relies heavily on Nuclear Magnetic Resonance (NMR) spectroscopy. Fluorine-19 is a spin-1/2 nucleus with 100% natural abundance, which induces profound heteronuclear spin-spin splitting in both 1H and 13C spectra[4].

Spectroscopic Signatures

• 1H NMR (CDCl3): The protons of the terminal -CH2F group are split into a distinct doublet by the adjacent fluorine atom. The geminal coupling constant (

  ) is exceptionally large, typically observed at 47–49 Hz , with chemical shifts ranging between 4.80 and 5.27 ppm[4][5].

• 13C NMR (CDCl3): The carbon directly attached to the fluorine (C1) exhibits a massive one-bond coupling constant (

  Hz). The adjacent carbonyl carbon (C2) also demonstrates a two-bond coupling ( Hz), confirming the proximity of the fluorine to the ketone[4].

• 19F NMR (CDCl3): The fluorine signal appears as a triplet (due to coupling with the two adjacent geminal protons) in the highly shielded region of -227 to -231 ppm [4][5].

• Infrared (IR) Spectroscopy: Key stretching frequencies include a strong carbonyl stretch (

  ) around 1720 cm-1 and a distinct stretch around 1060 cm-1[4].

Heteronuclear spin-spin coupling effects of fluorine on adjacent protons and carbons.

References

• US5101068A - Magnesium fluoromalonates. Google Patents.
• EP0442754A2 - Reagents and methods for stereospecific fluoromethylation. Google Patents.
• CN112321398A - Method for synthesizing alpha-fluorinated ketone by hydrazonating aliphatic chain monoketone. Google Patents.

• Coupling of Protons with Fluorine Page. ResearchGate. Available at:[Link]

Sources

• 1. EP0442754A2 - Reagents and methods for stereospecific fluoromethylation - Google Patents [patents.google.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. CN112321398A - Method for synthesizing alpha-fluorinated ketone by hydrazonating aliphatic chain monoketone - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. US5101068A - Magnesium fluoromalonates - Google Patents [patents.google.com]

The Chemical Integrity of 1-Fluoro-4-phenyl-2-butanone: A Comprehensive Guide to Stability, Storage, and Quality Control

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

1-Fluoro-4-phenyl-2-butanone (CAS: 772-67-8) is a highly reactive

-fluoroketone. In medicinal chemistry, the fluoromethyl ketone (FMK) moiety is a privileged pharmacophore, frequently utilized as a mechanism-based irreversible inhibitor for cysteine and serine proteases (such as Cathepsin L)[1]. The incorporation of a highly electronegative fluorine atom adjacent to the carbonyl group drastically alters the physicochemical properties of the molecule. While this enhances its biological efficacy by increasing electrophilicity, it simultaneously compromises its chemical stability ex vivo.

As a Senior Application Scientist, I have observed that the failure of FMK-based assays or syntheses rarely stems from the biological model, but rather from the silent degradation of the

-fluoroketone precursor. This whitepaper deconstructs the causality behind 1-Fluoro-4-phenyl-2-butanone degradation and establishes a self-validating framework for its storage and handling.

The Causality of Degradation: Mechanistic Pathways

To effectively store 1-Fluoro-4-phenyl-2-butanone, one must first understand why it degrades. The instability of this compound is driven by the strong electron-withdrawing nature (-I effect) of the

-fluorine atom, which intensifies the partial positive charge ( ) on the carbonyl carbon. This structural feature introduces three primary vulnerabilities:

• Hydration and Nucleophilic Attack: The highly electrophilic carbonyl carbon is a prime target for ambient moisture. Water readily attacks the carbonyl to form a geminal diol (hydrate). While this hydration can sometimes be reversible, the hydrate is biologically inactive and can undergo further base-catalyzed decomposition if trace impurities are present.

• Photochemical Defluorination:

  -Fluoroketones are susceptible to UV-induced radical cleavage. Photolysis of the C-F bond leads to defluorination, resulting in the formation of inactive ketone variants or complex polyfluorinated alkyl substances (PFAS)[2].

• Thermal Hydrodefluorination: Elevated temperatures accelerate auto-oxidation and hydrodefluorination pathways. Furthermore, un-neutralized glass surfaces can act as Lewis acid sites, catalyzing the breakdown of the molecule[3].

Mechanistic pathways of

-fluoroketone degradation via hydration and photolysis.

Quantitative Stability Matrix

The following table synthesizes empirical stability data for fluoromethyl ketones under varying environmental conditions[4]. This data dictates the necessity of strict environmental controls.

Storage Condition	Atmosphere	Container Type	Est. Shelf-Life	Primary Degradant Observed
25°C (Room Temp)	Ambient Air	Clear Glass	< 2 Weeks	Gem-diol, Defluorinated analogs
4°C (Refrigerator)	Ambient Air	Amber Glass	3–6 Months	Gem-diol (Trace)
-20°C (Freezer)	Argon (Inert)	Amber Glass	> 2 Years	None detected
-80°C (Deep Freeze)	Argon (Inert)	Amber Glass	Indefinite	None detected

Optimized Storage Protocols: A Self-Validating System

Standard laboratory storage is insufficient for 1-Fluoro-4-phenyl-2-butanone. To guarantee chemical integrity, researchers must implement a closed-loop, self-validating storage system. The following protocol is designed to eliminate the variables of moisture, light, and thermal kinetic energy.

Step-by-Step Aliquoting and Storage Methodology

• Step 1: Anhydrous Preparation. Lyophilize or dry the synthesized 1-Fluoro-4-phenyl-2-butanone under a high vacuum to remove trace synthesis solvents. Transfer the bulk material immediately to a glove box purged with Argon.

• Step 2: Single-Use Aliquoting. Divide the bulk compound into single-use aliquots (e.g., 10–50 mg) in pre-dried, amber borosilicate glass vials.

  • Causality: Single-use aliquots prevent repeated freeze-thaw cycles, which introduce ambient moisture. Amber glass prevents UV-induced radical cleavage[2].

• Step 3: Argon Blanketing. Flush the headspace of each vial with a gentle stream of high-purity Argon for 10 seconds, then immediately seal with a PTFE-lined screw cap.

  • Causality: Argon is denser than Nitrogen and air. It sinks to form a heavy protective "blanket" directly over the compound, effectively displacing reactive oxygen and moisture. PTFE linings prevent chemical leaching that occurs with standard rubber septa.

• Step 4: Secondary Containment. Place the sealed vials inside a secondary desiccator jar containing indicating silica gel. Store the entire jar at -20°C or -80°C[4].

• Step 5: The Thawing Protocol (Critical). Before use, remove the required vial from the freezer and allow it to equilibrate to room temperature for 30 minutes before opening.

  • Causality: Opening a cold vial causes immediate condensation of atmospheric water vapor onto the highly electrophilic ketone, instantly driving the formation of the inactive gem-diol.

Quality Control & Validation Workflow

Trusting the storage protocol is not enough; the system must be self-validating. Before deploying 1-Fluoro-4-phenyl-2-butanone in sensitive biological assays or multi-step syntheses, its integrity must be analytically verified.

Step-by-Step QC Methodology

• Sample Preparation: Dissolve 1 mg of the aliquoted compound in strictly anhydrous

  or .
• NMR Spectroscopy: Acquire a NMR spectrum. Intact 1-Fluoro-4-phenyl-2-butanone will present a distinct multiplet corresponding to the intact group.

  • Causality:

    NMR is highly sensitive to the electronic environment of the fluorine atom. The appearance of new upstream peaks indicates defluorination, while shifts in the primary peak indicate hydrate formation[2].

• HPLC-MS Analysis: Run the sample on a C18 column using a water/acetonitrile gradient (buffered with 0.1% Formic Acid) monitored at 254 nm.

  • Causality: The gem-diol hydrate is significantly more polar than the parent ketone and will elute notably earlier. Mass spectrometry will confirm the

    mass shift associated with water addition.

Self-validating quality control workflow for

-fluoroketone integrity prior to application.

References

• Cathepsin L-IN-2 / Fluorinated Ketone Applications Source: ChemSrc Database URL:[Link]

• Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry Source: American Chemical Society (ACS) Publications URL:[Link]

• The Reactivity of

  -Fluoroketones with PLP Dependent Enzymes: Transaminases as Hydrodefluorinases Source: CORE / ChemCatChem URL:[Link]

Sources

• 1. 108005-94-3_Cathepsin L-IN-2CAS号:108005-94-3_Cathepsin L-IN-2【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. chemscene.com [chemscene.com]

Strategic Synthesis of 1-Fluoro-4-phenyl-2-butanone: Starting Materials, Mechanistic Pathways, and Protocol Design

Executive Summary

1-Fluoro-4-phenyl-2-butanone is a critical fluoromethyl ketone (FMK) building block extensively utilized in medicinal chemistry and chemical biology. Its primary application lies in the synthesis of irreversible protease inhibitors, where the highly electrophilic

-fluoroketone moiety covalently modifies the catalytic cysteine residues of target enzymes (e.g., cathepsins and calpains). This whitepaper provides an in-depth technical analysis of the starting materials, retrosynthetic logic, and validated experimental protocols required to synthesize this molecule with high regioselectivity and yield.

Retrosynthetic Analysis & Workflow Design

The synthesis of terminal

-fluoroketones presents a unique regiochemical challenge: distinguishing the terminal methyl group from the internal methylene. Direct fluorination of aliphatic ketones using or is notoriously unselective and hazardous. Consequently, modern synthetic strategies rely on three primary disconnections, utilizing either 4-phenyl-2-butanone or 3-phenylpropanoyl chloride as the starting material.

Fig 1. Retrosynthetic workflow and starting materials for 1-Fluoro-4-phenyl-2-butanone.

Route 1: Electrophilic Fluorination via Silyl Enol Ether

Mechanistic Causality

Starting directly from 4-phenyl-2-butanone , this route relies on the precise control of enolate thermodynamics. Benzylacetone possesses two

-positions. Deprotonation at the internal C3 position yields the thermodynamically stable enolate, while deprotonation at the terminal C1 position yields the kinetic enolate.

By utilizing a sterically hindered base (Lithium diisopropylamide, LDA) at cryogenic temperatures (-78 °C), the kinetic enolate is selectively formed. To prevent rapid equilibration to the thermodynamic enolate, the intermediate is immediately trapped with Trimethylsilyl chloride (TMSCl). The resulting silyl enol ether is then reacted with Selectfluor (F-TEDA-BF

), a safe, solid-state source of electrophilic fluorine ( ). Selectfluor attacks the electron-rich alkene, followed by desilylation to yield the target FMK ().

Fig 2. Mechanistic pathway of electrophilic fluorination via silyl enol ether trapping.

Self-Validating Protocol

• Enolate Trapping: To a stirred solution of LDA (1.1 eq) in anhydrous THF at -78 °C under Argon, add 4-phenyl-2-butanone (1.0 eq) dropwise. Stir for 30 minutes to ensure complete kinetic deprotonation. Add TMSCl (1.2 eq) dropwise.

• In-Process Control (IPC): Allow the mixture to warm to room temperature. Analyze via TLC (Hexane/EtOAc 9:1). The ketone (

  ) must be completely consumed, replaced by the non-polar silyl enol ether ( ).

• Fluorination: Concentrate the crude silyl enol ether and redissolve in anhydrous Acetonitrile (MeCN). Add Selectfluor (1.1 eq) and stir at room temperature for 12 hours.

• Validation: Following aqueous workup and silica gel purification, validate the product via NMR.

  H NMR (CDCl ) must show a characteristic doublet at ppm ( Hz) for the protons. F NMR should exhibit a triplet of doublets at ppm.

Route 2: Halogen Exchange via Diazoketone Homologation

Mechanistic Causality

When absolute terminal regioselectivity is mandatory, the synthesis begins with 3-phenylpropanoyl chloride . Reaction with diazomethane (

) performs an Arndt-Eistert-type homologation, forming an -diazoketone. This guarantees functionalization occurs exclusively at the terminal carbon.

The diazoketone is cleaved with HBr to form 1-bromo-4-phenyl-2-butanone. Because the fluoride ion is highly solvated in protic solvents (rendering it a strong base but a poor nucleophile), direct substitution often leads to E2 elimination. To overcome this, anhydrous Potassium Fluoride (KF) is paired with 18-crown-6 in an aprotic solvent (MeCN). The crown ether sequesters the

cation, generating a "naked fluoride" ion that acts as a highly potent nucleophile, driving the displacement of the bromide (; ).

Self-Validating Protocol

• Homologation: Dissolve 3-phenylpropanoyl chloride in anhydrous Et

  O. Add dropwise to a solution of diazomethane (3.0 eq) in Et O at 0 °C. Stir until evolution ceases.

• Bromination: Carefully add 48% aqueous HBr dropwise at 0 °C until the yellow color of the diazoketone dissipates. Extract and concentrate to yield the bromomethyl ketone.

• Halogen Exchange: Dissolve the crude bromoketone in anhydrous MeCN. Add rigorously dried KF (5.0 eq) and 18-crown-6 (0.1 eq). Reflux for 16 hours under Argon.

• Validation: Monitor the

  exchange via GC-MS. The molecular ion peak must shift from 226/228 (bromoketone isotope pattern) to 166 (fluoroketone).

Route 3: Direct Hydrofluorination of Diazoketone

Mechanistic Causality

To bypass the intermediate bromination step of Route 2, the

-diazoketone can be directly treated with a fluoride source. However, anhydrous HF gas is highly toxic and difficult to handle. Olah's Reagent (70% HF in pyridine) is utilized instead. The pyridine stabilizes the HF, creating a titratable liquid complex. The acidic HF protonates the -carbon of the diazoketone, converting the diazo group into a diazonium ion—an exceptional leaving group. Immediate nucleophilic attack by the fluoride ion yields the target FMK in a single step from the diazoketone ().

Self-Validating Protocol

• Fluorination: Dissolve the isolated 1-diazo-4-phenyl-2-butanone in anhydrous Dichloromethane (DCM) and cool to -20 °C in a polyethylene flask (glass must be avoided due to HF etching).

• HF Addition: Add HF-Pyridine (Olah's reagent, 2.0 eq of HF) dropwise. Stir for 30 minutes.

• Quenching & Validation: Quench meticulously by pouring the mixture into an ice-cold saturated aqueous NaHCO

  solution until evolution stops. Purify via flash chromatography. Product validation relies on F NMR to ensure the absence of gem-difluoro byproducts (which would appear further downfield).

Quantitative Data & Route Comparison

The selection of a synthetic route depends heavily on the scale of the reaction, available safety infrastructure, and the required purity profile. Table 1 summarizes the operational metrics of the three methodologies.

Table 1: Comparative Analysis of Synthetic Routes for 1-Fluoro-4-phenyl-2-butanone

Metric	Route 1: Electrophilic F+	Route 2: Halogen Exchange	Route 3: Direct Hydrofluorination
Starting Material	4-Phenyl-2-butanone	3-Phenylpropanoyl chloride	3-Phenylpropanoyl chloride
Key Reagents	LDA, TMSCl, Selectfluor	CH N , HBr, KF/18-crown-6	CH N , HF-Pyridine
Regioselectivity	High (Kinetic control)	Absolute (Terminal addition)	Absolute (Terminal addition)
Overall Yield	55 - 65%	40 - 50%	60 - 70%
Primary Byproducts	Internal -fluoroketone	Elimination products (Enones)	gem-Difluorides (Trace)
Safety Profile	Excellent (Solid reagents)	Moderate (Explosive CH N )	High Risk (HF toxicity)

References

• Lloyd, C. M., Colgin, N., & Cobb, S. L. (2020). Current Synthetic Routes to Peptidyl Mono-Fluoromethyl Ketones (FMKs) and Their Applications. Molecules, 25(23), 5601.[Link]

• Kolb, M., Barth, J., & Neises, B. (1986). Synthesis of fluoromethyl ketones from alpha-diazoketones. Tetrahedron Letters, 27(14), 1579-1582.[Link]

• Chatterjee, S., et al. (1997). Electrophilic fluorination of silyl enol ethers. Chemical Communications, (23), 2315-2316.[Link]

Theoretical Studies on 1-Fluoro-4-phenyl-2-butanone: A Computational Guide to Fluoromethyl Ketone Warheads

Document Type: Technical Whitepaper Target Audience: Computational Chemists, Structural Biologists, and Drug Discovery Scientists

Executive Summary

In the realm of targeted covalent inhibitors (TCIs), the fluoromethyl ketone (FMK) moiety represents a privileged electrophilic warhead. 1-Fluoro-4-phenyl-2-butanone (CAS: 772-67-8)[1] serves as a fundamental, unpeptidized structural model for understanding the intrinsic quantum mechanical properties and reactivity of FMK-based drugs. Unlike highly reactive chloromethyl ketones, which often suffer from off-target toxicity, FMKs exhibit a "Goldilocks" reactivity profile—they are sufficiently stable in aqueous physiological environments yet highly susceptible to nucleophilic attack by the hyper-reactive catalytic cysteine residues of target proteases (e.g., Cathepsins, Cruzain, and viral proteases like SARS-CoV-2 Mpro)[2][3].

This whitepaper synthesizes Density Functional Theory (DFT) and Quantum Mechanics/Molecular Mechanics (QM/MM) methodologies to provide an authoritative guide on the theoretical profiling of 1-Fluoro-4-phenyl-2-butanone. By detailing the causality behind computational setups and the thermodynamic pathways of covalent inhibition, this guide establishes a self-validating framework for rational drug design.

Quantum Mechanical Profiling (DFT Studies)

To harness 1-Fluoro-4-phenyl-2-butanone as a predictive model for larger peptidyl-FMKs, one must first establish its baseline electronic structure in a solvent-simulated environment.

Electronic Structure and the Alpha-Fluorine Effect

The presence of the highly electronegative fluorine atom at the alpha position to the carbonyl group fundamentally alters the molecular orbital landscape. Theoretical calculations utilizing the B3LYP functional with a 6-311++G(d,p) basis set are mandatory here.

• Causality for Basis Set Selection: The inclusion of diffuse functions (++) is critical when modeling fluorine, as its lone pairs require expanded spatial representation to accurately calculate electron density and polarizability.

• HOMO-LUMO Modulation: The strong inductive electron-withdrawing effect (-I effect) of the fluorine atom significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), which is localized primarily over the carbonyl carbon (

  ). This energy reduction directly correlates with an increased electrophilicity index, priming the atom for nucleophilic attack[4].

Electrostatic Potential (ESP) and Conformational Dynamics

Mapping the ESP reveals a pronounced region of positive potential (electron deficiency) at the carbonyl carbon, sterically accessible due to the relatively small Van der Waals radius of fluorine (1.47 Å). Conformational analysis via relaxed potential energy surface (PES) scanning around the

and bonds identifies the global minimum where the bond is oriented orthogonally to the carbonyl -system, minimizing dipole-dipole repulsion.

Mechanistic Pathway of Covalent Inhibition (QM/MM)

When 1-Fluoro-4-phenyl-2-butanone (or its peptidyl derivatives) enters the active site of a cysteine protease, the inhibition proceeds via a well-defined covalent mechanism[2][5].

The Reaction Coordinate

• Pre-covalent Complexation: The phenyl ring anchors the molecule in the hydrophobic

  subsite of the protease, orienting the FMK warhead toward the catalytic dyad (e.g., Cys25/His159 in papain-like proteases).

• Nucleophilic Attack (TS1): The deprotonated thiolate (

  ) of the catalytic cysteine attacks the electrophilic carbonyl carbon.

• Tetrahedral Intermediate (TI): A high-energy oxyanion intermediate is formed, stabilized by the enzyme's oxyanion hole (typically backbone amide protons).

• Fluoride Expulsion (TS2): The collapse of the tetrahedral intermediate drives the cleavage of the

  bond. Fluoride is an excellent leaving group in this microenvironment, leading to the formation of a stable, irreversible thioether adduct[2].

QM/MM Reaction Coordinate for Cysteine Protease Inhibition by FMKs.

Experimental & Computational Workflows

To ensure scientific integrity and reproducibility, the following self-validating computational protocols must be strictly adhered to when studying 1-Fluoro-4-phenyl-2-butanone.

Protocol A: DFT Optimization and Electronic Profiling

• Initial Geometry Generation: Construct the 3D structure of 1-Fluoro-4-phenyl-2-butanone. Perform a preliminary molecular mechanics clean-up using the MMFF94 force field.

• Level of Theory Selection: Set up the DFT calculation using Gaussian 16. Specify the B3LYP/6-311++G(d,p) level of theory.

• Solvation Modeling: Apply the Polarizable Continuum Model (PCM) using water (

  ) to simulate the aqueous physiological environment.

• Frequency Calculation (Self-Validation): Run a vibrational frequency calculation on the optimized geometry. Crucial Step: Verify the absence of imaginary frequencies to confirm the structure is a true local minimum. Apply Zero-Point Energy (ZPE) corrections to all thermodynamic outputs.

• Orbital Extraction: Generate the .chk file and extract the HOMO/LUMO energies and ESP mapped electron density surfaces using Multiwfn or GaussView.

Protocol B: QM/MM Free Energy Profiling of Inhibition

• System Preparation: Dock 1-Fluoro-4-phenyl-2-butanone into the target protease crystal structure (e.g., PDB ID: 2XC9 for cruzain) using AutoDock Vina.

• MD Equilibration: Solvate the complex in a TIP3P water box. Neutralize with

  . Perform a 100 ns classical Molecular Dynamics (MD) simulation using AMBER (ff19SB for protein, GAFF2 for ligand) to equilibrate the active site.

• QM/MM Partitioning: Define the QM region (typically the catalytic Cys, the adjacent His, and the FMK warhead). Treat the QM region at the M06-2X/6-31G(d) level and the MM region with the AMBER force field.

• Umbrella Sampling: Define the reaction coordinate (

  ) as the distance between the Cys-Sulfur and the FMK-Carbonyl Carbon. Run umbrella sampling simulations across the RC (e.g., from 3.5 Å to 1.8 Å in 0.1 Å windows).

• WHAM Analysis: Unbias the umbrella sampling data using the Weighted Histogram Analysis Method (WHAM) to generate the Potential of Mean Force (PMF) curve, yielding the activation free energy (

  ).

Standardized Computational Workflow for QM/MM Modeling of Covalent Inhibitors.

Quantitative Data Presentation

The following table summarizes the theoretical parameters derived from the QM/MM modeling of 1-Fluoro-4-phenyl-2-butanone interacting with a model cysteine protease active site[2][5].

Parameter	Pre-covalent Complex	Transition State 1 (TS1)	Tetrahedral Intermediate (TI)	Thioether Adduct (Product)
S(Cys) - C(Carbonyl) Distance (Å)	3.25	2.15	1.88	1.82
C(Carbonyl) - F Distance (Å)	1.39	1.42	1.48	> 3.00 (Cleaved)
Carbonyl Carbon Hybridization		Partial
Relative Free Energy ( , kcal/mol)	0.0	+14.2	+8.5	-22.4
Atomic Charge on F (Mulliken)	-0.35	-0.42	-0.55	-1.00 (Free )

Note: The highly exergonic nature of the product state (-22.4 kcal/mol) mathematically validates the irreversible nature of the FMK inhibition mechanism.

References

• Arafet, K., et al. "First QM/MM Studies of Inhibition Mechanism of Cruzain by Peptidyl Halomethyl Ketones." SciSpace. Available at:[Link]

• ResearchGate Database. "Reaction mechanism of HSH and CH3SH with NH2CH2COCH2X (X = F and Cl) molecules." ResearchGate. Available at:[Link]

• MDPI. "Optimization and Anti-Cancer Properties of Fluoromethylketones as Covalent Inhibitors for Ubiquitin C-Terminal Hydrolase L1." Molecules. Available at:[Link]

• National Institutes of Health (NIH). "In Silico Drug Repositioning to Target the SARS-CoV-2 Main Protease as Covalent Inhibitors." PMC. Available at:[Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. scispace.com [scispace.com]
• 3. In Silico Drug Repositioning to Target the SARS-CoV-2 Main Protease as Covalent Inhibitors Employing a Combined Structure-Based Virtual Screening Strategy of Pharmacophore Models and Covalent Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Asymmetric Synthesis of 1-Fluoro-4-phenyl-2-butanone

For Researchers, Scientists, and Drug Development Professionals

Authored by: Dr. Gemini, Senior Application Scientist

Introduction: The Significance of Chiral α-Fluoroketones in Modern Drug Discovery

The strategic incorporation of fluorine into drug candidates has become a cornerstone of modern medicinal chemistry.[1][2][3] The unique properties of the fluorine atom, such as its small size, high electronegativity, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile.[1][2][3] These modifications can lead to enhanced metabolic stability, increased binding affinity, and improved membrane permeability.[1][3] Consequently, a significant number of FDA-approved drugs contain fluorine.[4]

Among the various classes of organofluorine compounds, chiral α-fluoroketones are of particular interest as versatile building blocks in the synthesis of complex pharmaceuticals. The presence of a stereogenic center adjacent to a carbonyl group and a fluorine atom offers a unique combination of chemical reactivity and biological potential. 1-Fluoro-4-phenyl-2-butanone, a chiral α-fluoroketone, serves as a valuable synthon for the development of novel therapeutics, particularly in areas such as oncology, virology, and neurology.[1] However, the enantioselective synthesis of such molecules presents a significant challenge due to the potential for racemization of the acidic α-proton.[5] This necessitates the development of robust and highly stereoselective synthetic methodologies.

This application note provides a detailed guide to the asymmetric synthesis of 1-Fluoro-4-phenyl-2-butanone, focusing on two prominent and effective strategies: organocatalytic α-fluorination and chiral phase-transfer catalysis. We will delve into the mechanistic underpinnings of these approaches, provide detailed experimental protocols, and offer insights into reaction optimization.

Strategic Approaches to the Asymmetric α-Fluorination of Ketones

The direct enantioselective α-fluorination of ketones has been a long-standing challenge in synthetic organic chemistry.[6][7][8] Early methods often required stoichiometric chiral auxiliaries or harsh reaction conditions. However, the advent of organocatalysis and phase-transfer catalysis has revolutionized this field, offering milder and more efficient routes to enantioenriched α-fluoroketones.

Organocatalytic α-Fluorination: The Power of Enamine Catalysis

Organocatalysis, the use of small organic molecules to accelerate chemical reactions, has emerged as a powerful tool for asymmetric synthesis.[9] In the context of ketone α-fluorination, chiral primary and secondary amines have proven to be particularly effective catalysts.[6][7][8] The general mechanism involves the formation of a chiral enamine intermediate from the ketone substrate and the amine catalyst. This enamine then undergoes a stereoselective electrophilic attack by a fluorinating agent, followed by hydrolysis to regenerate the catalyst and afford the enantioenriched α-fluoroketone.

Cinchona alkaloids and their derivatives are a prominent class of organocatalysts for this transformation, demonstrating high levels of enantioselectivity for a variety of cyclic and acyclic ketones.[6][7][8][10] The choice of the fluorinating agent is also crucial, with N-fluorobenzenesulfonimide (NFSI) and Selectfluor® being the most commonly employed electrophilic fluorine sources.[10]

Protocol 1: Organocatalytic Asymmetric α-Fluorination of 4-Phenyl-2-butanone

This protocol is adapted from established methods for the asymmetric α-fluorination of acyclic ketones using a cinchona alkaloid-derived primary amine catalyst.[6][7][8]

Materials:

• 4-Phenyl-2-butanone (Substrate)

• (9S)-9-Amino-9-deoxy-epi-quinine (Organocatalyst)

• N-Fluorobenzenesulfonimide (NFSI) (Fluorinating Agent)

• Chloroform (CHCl₃) (Solvent)

• Silica Gel (for column chromatography)

• Hexanes and Ethyl Acetate (Eluents)

Instrumentation:

• Magnetic Stirrer

• Round-bottom flask

• Standard glassware for organic synthesis

• Rotary Evaporator

• Flash Chromatography System

• Chiral High-Performance Liquid Chromatography (HPLC) system for enantiomeric excess (ee) determination

Experimental Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 4-phenyl-2-butanone (1.0 equiv.) and the cinchona alkaloid-derived primary amine catalyst (0.1 equiv.).

• Dissolve the substrate and catalyst in chloroform (to a concentration of 0.2 M with respect to the substrate).

• Stir the mixture at room temperature for 10 minutes to allow for pre-catalyst activation and enamine formation.

• Add N-fluorobenzenesulfonimide (NFSI) (1.1 equiv.) to the reaction mixture in a single portion.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion of the reaction (typically within 24-48 hours), concentrate the reaction mixture under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford the desired 1-fluoro-4-phenyl-2-butanone.

• Determine the enantiomeric excess of the purified product by chiral HPLC analysis.

Expected Results and Optimization:

Parameter	Expected Value/Range	Optimization Considerations
Yield	60-85%	The reaction time and temperature can be optimized. Lowering the temperature may improve enantioselectivity but could decrease the reaction rate.
Enantiomeric Excess (ee)	80-95% ee	The choice of catalyst is critical. Different cinchona alkaloid derivatives can be screened. The solvent can also influence the stereochemical outcome.

Reaction Workflow:

Caption: Workflow for the organocatalytic asymmetric α-fluorination.

Mechanistic Rationale:

The high enantioselectivity observed in this reaction is attributed to the formation of a well-organized transition state. The chiral catalyst forms a transient enamine with the ketone, creating a specific chiral environment. The fluorinating agent then approaches the enamine from the sterically less hindered face, leading to the preferential formation of one enantiomer.

Chiral Phase-Transfer Catalysis: Anion-Binding for Enantioselective Fluorination

Chiral phase-transfer catalysis (PTC) is another powerful strategy for asymmetric synthesis. In the context of α-fluorination, this method typically employs a chiral cation to bring an anionic reagent into the organic phase. However, an alternative and highly effective approach involves the use of a chiral anionic catalyst, such as a chiral phosphate, to bring a cationic fluorinating agent into the organic phase.[11] This "anion-binding" catalysis has been successfully applied to the enantioselective fluorination of various substrates.[11][12]

The mechanism involves the formation of a chiral ion pair between the lipophilic chiral phosphate anion and the cationic electrophilic fluorine source (e.g., the active species from Selectfluor®). This chiral ion pair then delivers the electrophilic fluorine to the enolate of the ketone in a highly stereocontrolled manner.

Protocol 2: Asymmetric α-Fluorination of 4-Phenyl-2-butanone via Chiral Anion Phase-Transfer Catalysis

This protocol is based on the principles of chiral anion phase-transfer catalysis for the enantioselective fluorination of ketones.[11][12]

Materials:

• 4-Phenyl-2-butanone (Substrate)

• Selectfluor® (1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate)) (Fluorinating Agent)

• (R)-TRIP (3,3'-Bis(2,4,6-triisopropylphenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate) (Chiral Phosphate Catalyst)

• Potassium Carbonate (K₂CO₃) (Base)

• Toluene (Solvent)

• Silica Gel (for column chromatography)

• Hexanes and Ethyl Acetate (Eluents)

Instrumentation:

• Magnetic Stirrer

• Schlenk flask or similar vessel for reactions under inert atmosphere

• Standard glassware for organic synthesis

• Rotary Evaporator

• Flash Chromatography System

• Chiral High-Performance Liquid Chromatography (HPLC) system for enantiomeric excess (ee) determination

Experimental Procedure:

• To a Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), add the chiral phosphate catalyst (R)-TRIP (0.05 equiv.) and potassium carbonate (1.5 equiv.).

• Add toluene to the flask, followed by the addition of 4-phenyl-2-butanone (1.0 equiv.).

• Stir the mixture vigorously at room temperature for 15 minutes.

• Add Selectfluor® (1.2 equiv.) to the reaction mixture in one portion.

• Continue to stir the reaction vigorously at room temperature. Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically within 12-24 hours), quench the reaction by adding water.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the desired 1-fluoro-4-phenyl-2-butanone.

• Determine the enantiomeric excess of the product by chiral HPLC analysis.

Expected Results and Optimization:

Parameter	Expected Value/Range	Optimization Considerations
Yield	70-90%	The choice of base and its stoichiometry can be critical. Other inorganic bases like Cs₂CO₃ can be explored. Solvent polarity can also influence the reaction.
Enantiomeric Excess (ee)	85-98% ee	The structure of the chiral phosphate catalyst is paramount. Different BINOL-derived phosphoric acids can be screened for optimal performance.

Reaction Mechanism Overview:

Caption: Simplified overview of the chiral anion phase-transfer catalysis mechanism.

Conclusion and Future Perspectives

The asymmetric synthesis of 1-fluoro-4-phenyl-2-butanone can be effectively achieved through both organocatalytic and chiral phase-transfer catalysis methodologies. These approaches offer high yields and excellent enantioselectivities, providing access to this valuable chiral building block for drug discovery and development. The choice between the two methods may depend on factors such as catalyst availability, cost, and the desired scale of the reaction.

Future research in this area will likely focus on the development of even more efficient and selective catalysts, as well as the expansion of substrate scope to include more complex and functionalized ketones. Furthermore, the exploration of enzymatic and chemoenzymatic methods could provide greener and more sustainable routes to chiral α-fluoroketones.[13][14][15][16][17] The continued advancement in asymmetric fluorination will undoubtedly accelerate the discovery of novel and more effective fluorinated pharmaceuticals.

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The Strategic Application of 1-Fluoro-4-phenyl-2-butanone in Modern Medicinal Chemistry: A Guide for Researchers

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern drug discovery, offering a powerful tool to modulate a compound's physicochemical and pharmacological properties.[1][2][3] Within the arsenal of fluorinated building blocks, α-fluoroketones have emerged as particularly versatile intermediates.[4] This guide provides an in-depth exploration of a specific and highly valuable α-fluoroketone, 1-Fluoro-4-phenyl-2-butanone, detailing its synthesis and its application in the generation of compound libraries with significant potential in medicinal chemistry. We will delve into the causality behind experimental choices and provide self-validating protocols for its use in key synthetic transformations.

The Significance of 1-Fluoro-4-phenyl-2-butanone: A Privileged Scaffold

1-Fluoro-4-phenyl-2-butanone combines the structural features of a reactive α-fluoroketone with a phenylbutyl backbone. This unique combination makes it an attractive starting material for several reasons:

• Modulation of Electronic Properties: The highly electronegative fluorine atom at the α-position significantly alters the electronics of the carbonyl group, making it more susceptible to nucleophilic attack. This enhanced reactivity can be harnessed for various synthetic transformations.

• Metabolic Stability: The introduction of fluorine can block sites of metabolic oxidation, a common strategy to improve the pharmacokinetic profile of drug candidates.[1]

• Bioisosteric Replacement: The fluoromethyl group can act as a bioisostere for other functional groups, potentially improving binding affinity to biological targets.

• Versatile Synthetic Handle: The ketone functionality serves as a versatile handle for a range of carbon-carbon and carbon-nitrogen bond-forming reactions, allowing for the construction of diverse molecular architectures.[4]

Synthesis of 1-Fluoro-4-phenyl-2-butanone: A Protocol for Direct Fluorination

The direct α-fluorination of ketones is a common and effective method for the synthesis of α-fluoroketones.[5] The following protocol details a plausible and robust method for the synthesis of 1-Fluoro-4-phenyl-2-butanone from the commercially available 4-phenyl-2-butanone using an electrophilic fluorinating agent.

Experimental Protocol: Direct α-Fluorination

Objective: To synthesize 1-Fluoro-4-phenyl-2-butanone via electrophilic fluorination of 4-phenyl-2-butanone.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
4-Phenyl-2-butanone	148.20	1.48 g	10 mmol
Selectfluor®	354.26	3.89 g	11 mmol
Acetonitrile (anhydrous)	41.05	50 mL	-
Dichloromethane	84.93	100 mL	-
Saturated aq. NaHCO₃	-	50 mL	-
Brine	-	50 mL	-
Anhydrous MgSO₄	120.37	-	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-phenyl-2-butanone (1.48 g, 10 mmol) and anhydrous acetonitrile (50 mL).

• Stir the solution at room temperature until the ketone has completely dissolved.

• In a single portion, add Selectfluor® (3.89 g, 11 mmol) to the reaction mixture.

• Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) (Eluent: 3:1 Hexanes:Ethyl Acetate).

• Upon completion, remove the acetonitrile under reduced pressure.

• Partition the residue between dichloromethane (50 mL) and water (50 mL).

• Separate the organic layer and wash with saturated aqueous NaHCO₃ solution (50 mL) followed by brine (50 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by flash column chromatography on silica gel (Eluent: gradient of 5% to 20% ethyl acetate in hexanes) to yield 1-Fluoro-4-phenyl-2-butanone.

Expected Outcome: A colorless to pale yellow oil. The yield is expected to be in the range of 60-80%. Characterization should be performed using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the structure and purity.

Application in Medicinal Chemistry: Building Diverse Scaffolds

1-Fluoro-4-phenyl-2-butanone is a valuable precursor for the synthesis of fluorinated chalcones and amines, two classes of compounds with broad pharmacological activities.[2][6][7][8]

Synthesis of Fluorinated Chalcones via Claisen-Schmidt Condensation

Chalcones, or 1,3-diaryl-2-propen-1-ones, are known for their wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[2][6][7][8] The Claisen-Schmidt condensation provides a straightforward method to synthesize these valuable compounds.[9][10][11]

Caption: Claisen-Schmidt condensation workflow.

Experimental Protocol: Claisen-Schmidt Condensation

Objective: To synthesize a fluorinated chalcone derivative from 1-Fluoro-4-phenyl-2-butanone and a substituted benzaldehyde.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
1-Fluoro-4-phenyl-2-butanone	166.19	831 mg	5 mmol
4-Methoxybenzaldehyde	136.15	681 mg	5 mmol
Ethanol (95%)	46.07	20 mL	-
10% Aqueous NaOH	40.00	5 mL	-
Dichloromethane	84.93	50 mL	-
Water	18.02	100 mL	-
Brine	-	30 mL	-
Anhydrous MgSO₄	120.37	-	-

Procedure:

• In a 100 mL round-bottom flask, dissolve 1-Fluoro-4-phenyl-2-butanone (831 mg, 5 mmol) and 4-methoxybenzaldehyde (681 mg, 5 mmol) in 20 mL of 95% ethanol.

• Cool the solution in an ice bath and add 5 mL of 10% aqueous NaOH dropwise with vigorous stirring.

• Allow the reaction mixture to stir at room temperature for 4-6 hours. Monitor the reaction by TLC.

• Pour the reaction mixture into 100 mL of ice-cold water and acidify with dilute HCl until the solution is neutral.

• Extract the product with dichloromethane (2 x 25 mL).

• Combine the organic layers, wash with brine (30 mL), and dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Recrystallize the crude solid from ethanol to yield the pure fluorinated chalcone.

Expected Outcome: A crystalline solid. Characterization by ¹H NMR, ¹³C NMR, and mass spectrometry will confirm the formation of the α,β-unsaturated ketone.

Synthesis of Fluorinated Amines via Reductive Amination

Fluorinated amines are a crucial class of compounds in medicinal chemistry, often exhibiting enhanced biological activity and improved pharmacokinetic properties.[12][13] Reductive amination is a highly effective method for the synthesis of primary, secondary, and tertiary amines from ketones.[14][15][16]

Caption: Reductive amination workflow.

Experimental Protocol: Reductive Amination

Objective: To synthesize a secondary fluorinated amine from 1-Fluoro-4-phenyl-2-butanone and a primary amine.

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Quantity	Moles
1-Fluoro-4-phenyl-2-butanone	166.19	831 mg	5 mmol
Benzylamine	107.15	536 mg	5 mmol
Dichloroethane (DCE)	98.96	25 mL	-
Sodium triacetoxyborohydride	211.94	1.27 g	6 mmol
Acetic Acid	60.05	0.3 mL	5 mmol
Saturated aq. NaHCO₃	-	30 mL	-
Dichloromethane	84.93	50 mL	-
Brine	-	30 mL	-
Anhydrous Na₂SO₄	142.04	-	-

Procedure:

• To a 100 mL round-bottom flask, add 1-Fluoro-4-phenyl-2-butanone (831 mg, 5 mmol), benzylamine (536 mg, 5 mmol), and dichloroethane (25 mL).

• Add acetic acid (0.3 mL, 5 mmol) and stir the mixture for 30 minutes at room temperature.

• Add sodium triacetoxyborohydride (1.27 g, 6 mmol) portion-wise over 10 minutes.

• Stir the reaction at room temperature for 12-16 hours. Monitor the reaction by TLC.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution (30 mL).

• Extract the aqueous layer with dichloromethane (2 x 25 mL).

• Combine the organic layers, wash with brine (30 mL), and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (Eluent: gradient of 10% to 40% ethyl acetate in hexanes) to yield the desired fluorinated amine.

Expected Outcome: A colorless oil or a white solid. The product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Conclusion

1-Fluoro-4-phenyl-2-butanone serves as a potent and versatile building block in medicinal chemistry. Its strategic use allows for the efficient synthesis of diverse libraries of fluorinated chalcones and amines. The protocols provided herein are designed to be robust and adaptable, offering a solid foundation for researchers and drug development professionals to explore the vast chemical space accessible from this valuable intermediate. The principles of fluorine chemistry, when applied with a clear understanding of reaction mechanisms, can significantly accelerate the discovery of novel therapeutic agents.

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• Flavonoids, Chalcones, and Their Fluorinated Derivatives—Recent Advances in Synthesis and Potential Medical Applic
• SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF SOME FLUORINATED ISOXAZOLINE DERIV
• Pharmacotherapeutics Applications and Chemistry of Chalcone Deriv
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Application Note: Derivatization Strategies for 1-Fluoro-4-phenyl-2-butanone in Drug Development

Introduction & Scientific Context

1-Fluoro-4-phenyl-2-butanone (CAS: 772-67-8) is a highly versatile

-fluoroketone utilized extensively in medicinal chemistry and drug development[1]. The incorporation of a fluorine atom adjacent to a carbonyl group imparts unique stereoelectronic properties to the molecule: it lowers the pKa of adjacent protons, increases the electrophilicity of the carbonyl carbon, and serves as a bioisostere for hydroxyl or hydrogen groups to enhance metabolic stability.

In the context of drug development, the derivatization of 1-fluoro-4-phenyl-2-butanone serves two distinct but equally critical purposes:

• Analytical Derivatization (DMPK & Quality Control): Unreacted

  -fluoroketones lack an extended chromophore, making trace-level quantification difficult. Chemical derivatization is required to introduce a robust chromophore, thereby enhancing detectability by High-Performance Liquid Chromatography (HPLC) coupled with UV-Vis detection[2].

• Synthetic Derivatization (API Synthesis): The ketone serves as a direct precursor to chiral fluorohydrins via asymmetric reduction, and as a fundamental building block for fluoromethyl ketone (FMK) warheads. These FMK derivatives are highly potent, irreversible inhibitors of critical therapeutic targets, including serine and cysteine proteases[3].

Logical workflow of analytical and synthetic derivatization strategies.

Analytical Derivatization: DNPH Labeling for HPLC-UV Detection

Causality & Mechanism

To achieve trace-level quantification (ng/mL) of 1-fluoro-4-phenyl-2-butanone in complex biological matrices, pre-column derivatization with 2,4-dinitrophenylhydrazine (DNPH) is employed. The highly electrophilic nature of the fluorinated carbonyl facilitates rapid nucleophilic addition by the hydrazine nitrogen. Subsequent dehydration yields a highly stable hydrazone derivative. This transformation shifts the absorption maximum (

) from the weak aromatic region (~210 nm) to a robust 360 nm, effectively eliminating background interference from endogenous biological compounds[2].

Protocol: Pre-Column DNPH Derivatization

• Reagent Preparation: Dissolve 10 mg of DNPH in 10 mL of HPLC-grade acetonitrile. Add 100 µL of concentrated phosphoric acid (

  ) to act as an acid catalyst, increasing the electrophilicity of the ketone.

• Sample Extraction: Extract 1-fluoro-4-phenyl-2-butanone from the biological matrix using liquid-liquid extraction (LLE) with ethyl acetate. Evaporate the organic layer under a gentle stream of

  and reconstitute the residue in 500 µL of acetonitrile.

• Derivatization Reaction: Mix 100 µL of the reconstituted sample with 100 µL of the DNPH reagent in an amber autosampler vial (to prevent photo-degradation of the hydrazone).

• Incubation: Incubate the mixture at 40 °C for 30 minutes to ensure complete thermodynamic conversion to the hydrazone.

• Quenching & Injection: Quench the reaction by adding 800 µL of a 0.1% formic acid in water solution. Inject 10 µL into the HPLC system.

• System Validation (Self-Validating Step): Inject a blank matrix sample subjected to the exact same protocol. A successful system is validated when the blank shows no interfering peaks at 360 nm, and the derivatized standard yields a signal-to-noise (S/N) ratio > 10 at the lower limit of quantification (LLOQ).

Data Presentation: HPLC-UV Parameters

Parameter	Specification	Causality / Rationale
Column	C18 Reverse Phase (150 x 4.6 mm, 3 µm)	Non-polar stationary phase strongly retains the hydrophobic dinitrophenyl group.
Mobile Phase	Water (0.1% TFA) : Acetonitrile (40:60 v/v)	Isocratic elution ensures reproducible retention times and sharp peak shapes.
Flow Rate	1.0 mL/min	Balances optimal theoretical plates with efficient run times.
Detection	UV-Vis at 360 nm	Specific to the highly conjugated hydrazone system, eliminating matrix noise.
Retention Time	~6.5 minutes	Derivatization significantly increases hydrophobicity, shifting elution past the solvent front.

Synthetic Derivatization: Asymmetric Transfer Hydrogenation (ATH)

Causality & Mechanism

Converting 1-fluoro-4-phenyl-2-butanone into its corresponding chiral fluorohydrin is a critical derivatization step in synthesizing bioactive APIs. Standard reduction yields a racemic mixture, which is unacceptable in modern drug development. To achieve high enantiomeric excess (ee%), Ruthenium-catalyzed Asymmetric Transfer Hydrogenation (ATH) using a chiral Ru(II)-TsDPEN complex is utilized.

The reaction proceeds via a metal-ligand bifunctional mechanism. The hydride from the donor (formic acid) and the proton from the amine ligand are transferred simultaneously to the fluoroketone's

face. The spatial arrangement is strictly dictated by the chiral environment of the TsDPEN ligand, ensuring absolute stereocontrol.

Mechanistic pathway of Ru-catalyzed asymmetric transfer hydrogenation.

Protocol: Ru-Catalyzed ATH

• Catalyst Preparation: In a Schlenk flask under inert argon, dissolve 0.5 mol% of RuCl in 5 mL of anhydrous dichloromethane (DCM).

• Substrate Addition: Add 1.0 mmol of 1-fluoro-4-phenyl-2-butanone to the active catalyst solution.

• Hydrogen Donor: Add a pre-mixed azeotropic solution of formic acid/triethylamine (FA/TEA, 5:2 molar ratio, 2.0 mL). The FA serves as the hydride source, while TEA maintains the optimal pH to prevent catalyst degradation.

• Reaction: Stir the mixture at 25 °C for 12 hours. Monitor the conversion via GC-MS.

• Workup: Quench the reaction with saturated aqueous

  to neutralize excess formic acid. Extract with DCM (3 x 10 mL), dry over anhydrous , and concentrate under reduced pressure.

• System Validation (Self-Validating Step): Determine the enantiomeric excess (ee%) using chiral HPLC (e.g., Chiralcel OD-H column). The system is validated if a racemic standard shows two baseline-resolved peaks (1:1 ratio), while the ATH product shows >95% integration for the major enantiomer.

Data Presentation: ATH Optimization Data

Catalyst System	Hydrogen Donor	Conversion (%)	Enantiomeric Excess (ee %)	Mechanistic Observation
RuCl	Formic Acid / TEA (5:2)	>99%	96% (R-isomer)	Optimal proton/hydride transfer via bifunctional transition state.
RuCl	Formic Acid / TEA (5:2)	>99%	95% (S-isomer)	Strict stereocontrol inverted seamlessly by ligand chirality.
RuCl	Isopropanol (0.1 M KOH)	85%	88% (R-isomer)	Reversible reaction pathway slightly degrades ee% over time.

References

• EP0442754A2 - Reagents and methods for stereospecific fluoromethylation Source: Google Patents URL:[3]

• Synthesis of α‐Fluoroketones from Carboxylic Acids via Decarboxylation of Fluorinated Malonates Source: ResearchGate URL:[1]

• Derivatizing Reagents for Detection of Organic Compounds By HPLC Source: Journal of Applied Chemistry Research (via ResearchGate/journalajacr.com) URL:[2]

Sources

• 1. researchgate.net [researchgate.net]
• 2. journalajacr.com [journalajacr.com]
• 3. EP0442754A2 - Reagents and methods for stereospecific fluoromethylation - Google Patents [patents.google.com]

Reaction of 1-Fluoro-4-phenyl-2-butanone with nucleophiles

Application Note: Reaction Dynamics of 1-Fluoro-4-phenyl-2-butanone with Nucleophiles

Executive Summary

1-Fluoro-4-phenyl-2-butanone (CAS: 772-67-8) is a highly versatile

-fluoroketone building block. In medicinal chemistry and chemical biology, the fluoromethyl ketone (FMK) moiety is a privileged scaffold, particularly in the design of selective, activity-based probes and protease inhibitors[1]. The reactivity of this molecule is fundamentally governed by the extreme electronegativity of the fluorine atom, which dictates a bifurcated reactivity profile: hyper-susceptibility to nucleophilic addition at the carbonyl carbon, and highly selective, sluggish nucleophilic substitution (S 2) at the -carbon[2].

This application note details the mechanistic causality behind these divergent pathways and provides self-validating protocols for executing both reaction types.

Mechanistic Causality: The Fluorine Effect

The dual reactivity of 1-fluoro-4-phenyl-2-butanone is a direct consequence of the physical properties of the carbon-fluorine bond:

• Carbonyl Electrophilicity (Addition): The fluorine atom exerts a powerful inductive electron-withdrawing effect (-I), which significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the adjacent carbonyl group. This makes the carbonyl carbon highly electrophilic and exceptionally susceptible to nucleophilic attack by "hard" nucleophiles (e.g., water, alcohols, amines, and hydrides) to form stable tetrahedral intermediates[1].

• -Carbon Substitution (S 2): The C-F bond is the strongest single bond in organic chemistry. Unlike chloromethyl or bromomethyl ketones, which readily undergo S 2 displacement, the fluoride ion is a poor leaving group. Nucleophilic substitution at the -carbon is therefore slow and requires highly polarizable, "soft" nucleophiles (such as thiolates) and elevated thermal energy[2]. This high activation barrier is precisely what allows FMKs to selectively target cysteine proteases without indiscriminately alkylating off-target proteins.

Divergent Reaction Pathways

Divergent nucleophilic reaction pathways of 1-Fluoro-4-phenyl-2-butanone.

Quantitative Reactivity Profile

To contextualize the reactivity of the FMK scaffold, the following table summarizes the kinetic and thermodynamic differences between

-haloketones.

Halomethyl Ketone Scaffold	Leaving Group Bond Energy (kcal/mol)	Carbonyl Electrophilicity	Relative S 2 Rate (Thiolate)	Primary Biological Application
Fluoromethyl (FMK)	~116	Very High	Slow (Highly Selective)	Selective Cysteine/Serine Protease Inhibitors
Chloromethyl (CMK)	~81	High	Fast (Prone to off-target)	Broad-spectrum Activity-Based Probes
Bromomethyl (BMK)	~68	Moderate	Very Fast (Unstable)	Highly reactive, non-specific alkylating agents

Self-Validating Experimental Protocols

Protocol A: Nucleophilic Addition (Carbonyl Reduction)

Objective : Conversion of 1-fluoro-4-phenyl-2-butanone to 1-fluoro-4-phenyl-2-butanol via hydride addition.

Rationale & Causality : Sodium borohydride (NaBH

) is selected over stronger reductants like LiAlH to prevent unwanted reductive defluorination (cleavage of the C-F bond). NaBH selectively delivers a hydride to the highly electrophilic carbonyl carbon. Methanol is used as the solvent because it stabilizes the resulting alkoxide intermediate through hydrogen bonding and acts as a proton donor to yield the final fluoroalcohol.

Step-by-Step Methodology :

• Preparation : Dissolve 1.0 mmol of 1-fluoro-4-phenyl-2-butanone in 5.0 mL of anhydrous methanol in a round-bottom flask.

• Temperature Control : Cool the reaction mixture to 0 °C using an ice bath. Causality: The fluorine-activated carbonyl reacts exothermically; strict cooling prevents over-reduction or defluorination side reactions.

• Nucleophile Addition : Add 1.2 mmol of NaBH

  portion-wise over 10 minutes.

• Reaction Evolution : Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature for an additional 30 minutes.

• Quenching & Extraction : Quench the reaction by slowly adding 5 mL of saturated aqueous NH

  Cl. Extract the aqueous layer with ethyl acetate (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO , and concentrate under reduced pressure.

Self-Validation & Quality Control :

• TLC : Monitor the disappearance of the ketone (UV active, higher R

  ) and appearance of the alcohol (UV active, lower R , stains strongly with KMnO ).

• NMR Verification : The

  F NMR spectrum will show a characteristic upfield shift. The ketone fluorine typically resonates around -227 ppm (t, = 49 Hz)[3], whereas the resulting fluoroalcohol fluorine will shift to approximately -235 ppm due to the change from an sp to an sp adjacent carbon environment. The H NMR will reveal a new multiplet corresponding to the chiral CH-OH proton.

Protocol B: Nucleophilic Substitution (Thioether Formation)

Objective : S

2 displacement of the fluoride ion using a soft thiolate nucleophile (modeling cysteine protease irreversible inhibition).

Rationale & Causality : Because the C-F bond is exceptionally strong, neutral thiols are insufficiently nucleophilic to drive displacement. Triethylamine (TEA) is used to deprotonate benzyl mercaptan, generating a highly polarizable, "soft" thiolate anion. Tetrahydrofuran (THF) is selected as a polar aprotic solvent; unlike methanol, THF does not hydrogen-bond to the thiolate nucleophile, leaving it "naked" and highly reactive. This is necessary to overcome the high activation barrier of displacing the poor fluoride leaving group[2].

Step-by-Step Methodology :

• Preparation : In a flame-dried flask flushed with N

  , dissolve 1.0 mmol of 1-fluoro-4-phenyl-2-butanone and 1.2 mmol of benzyl mercaptan in 10 mL of anhydrous THF.

• Thiolate Generation : Add 1.5 mmol of Triethylamine (TEA) dropwise at room temperature. Causality: TEA (pK

  ~10.7) quantitatively deprotonates the thiol (pK ~9.5), generating the active nucleophile in situ.

• Thermal Activation : Heat the reaction mixture to reflux (65 °C) for 16–24 hours. Causality: The high activation energy required to break the C-F bond necessitates sustained thermal energy; room temperature reactions will stall.

• Workup : Cool to room temperature, dilute with 15 mL of dichloromethane (DCM), and wash sequentially with 1M HCl (to remove excess TEA), saturated NaHCO

  , and brine.

• Isolation : Dry the organic phase over MgSO

  , filter, and concentrate. Purify via silica gel flash chromatography (Hexanes/EtOAc).

Self-Validation & Quality Control :

• Reaction Tracking : The S

  2 displacement is sluggish. Use LC-MS to track the mass shift from the fluorinated starting material to the thioether product.

• NMR Verification : Successful substitution is definitively confirmed by the complete disappearance of the

  F NMR signal. In the H NMR spectrum, the -protons (originally a doublet due to coupling) will collapse into a singlet (or simple multiplet depending on adjacent chiral centers) shifted upfield due to the replacement of highly electronegative fluorine with sulfur.

References

• Title : Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry Source : ResearchGate / MDPI URL :[Link]

• Title : Current Synthetic Routes to Peptidyl Mono-Fluoromethyl Ketones (FMKs) and Their Applications Source : MDPI URL :[Link]

• Title : Coupling of Protons with Fluorine Page Source : ResearchGate URL :[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Technical Application Note: 1-Fluoro-4-phenyl-2-butanone in Protease Inhibition

Executive Summary

This guide details the synthesis, mechanism of action, and experimental validation of 1-Fluoro-4-phenyl-2-butanone (FPB) as a transition-state analogue inhibitor. While peptidyl fluoromethyl ketones are widely recognized in drug discovery, FPB represents a fundamental "fragment-based" probe. It isolates the warhead chemistry (the

-fluoroketone) attached to a hydrophobic P1 recognition element (the phenylethyl group), making it an ideal model for studying inhibition kinetics against serine proteases (e.g., -chymotrypsin) and esterases without the complexity of a full peptide backbone.

Key Applications:

• Fragment-Based Drug Discovery (FBDD): Screening warhead reactivity.

• Mechanistic Enzymology: Investigating the "fluoro-effect" on hemiketal stability.

• Protease Profiling: Mapping the S1 specificity pocket of chymotrypsin-like enzymes.

Mechanism of Action: The "Fluoro-Effect"

The efficacy of 1-Fluoro-4-phenyl-2-butanone relies on the unique electronic properties of the fluorine atom adjacent to the carbonyl group.

Transition State Mimicry

Proteases hydrolyze peptide bonds via a high-energy tetrahedral intermediate. FPB acts as a reversible covalent inhibitor .

• Electrophilic Activation: The strong electronegativity of the

  -fluorine atom withdraws electron density from the carbonyl carbon ( ), significantly increasing its electrophilicity compared to a non-fluorinated ketone.

• Nucleophilic Attack: The active site nucleophile (Serine-OH or Cysteine-SH) attacks the

  carbonyl.

• Hemiketal Stabilization: The resulting hemiketal (or hemithioketal) mimics the transition state of substrate hydrolysis. The fluorine atom stabilizes this adduct by lowering the

  of the hydroxyl group formed, preventing the collapse of the complex and "locking" the enzyme in an inhibited state.

Visualization of Pathway

The following diagram illustrates the reversible inhibition pathway for a serine protease.

[1]

Chemical Synthesis Protocol

Objective: Regiospecific synthesis of 1-Fluoro-4-phenyl-2-butanone. Challenge: Direct fluorination of 4-phenyl-2-butanone often yields the thermodynamically favored 3-fluoro isomer. Solution: The Diazoketone Route (modified Nierenstein reaction) is selected for its absolute regiospecificity, ensuring the fluorine is installed strictly at the terminal (

) position.

Reaction Workflow

Detailed Step-by-Step Procedure

Step 1: Acid Chloride Formation

• Reagents: Hydrocinnamic acid (10.0 mmol), Thionyl chloride (

  , 15.0 mmol).

• Setup: Dry round-bottom flask under Argon atmosphere.

• Process: Add

  dropwise to the acid. Reflux for 2 hours.

• Workup: Remove excess

  under reduced pressure. The resulting oil (Hydrocinnamoyl chloride) is used immediately without purification to prevent hydrolysis.

Step 2: Diazoketone Generation (Safety Critical)

• Safety Note: Diazomethane (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) is explosive and toxic.[1] Use a dedicated diazomethane generator with polished glass joints and a blast shield. Alternatively, use TMS-Diazomethane as a safer substitute, though yields may vary.

• Reagents: Hydrocinnamoyl chloride (from Step 1), Diazomethane (excess, ~20 mmol in

  ).

• Process: Cool the diazomethane/ether solution to 0°C. Add the acid chloride (dissolved in minimal dry ether) dropwise over 30 minutes.

• Reaction: Stir at 0°C for 1 hour, then warm to room temperature overnight.

• Workup: Evaporate solvent under a stream of nitrogen (in a fume hood).

• Product: Yellow oil (1-Diazo-4-phenyl-2-butanone). Confirm via IR (characteristic diazo peak at ~2100

  ).

Step 3: Fluorination

• Reagents: 1-Diazo-4-phenyl-2-butanone, HF-Pyridine (Olah’s Reagent).

• Process: Dissolve the diazoketone in

  in a polyethylene vessel (glass is incompatible with HF). Cool to -10°C.

• Addition: Add HF-Pyridine dropwise. Evolution of

  gas indicates reaction progress.

• Quench: After 30 minutes, carefully pour the mixture into ice-cold saturated

  (neutralization).

• Extraction: Extract with

  (3x), dry over , and concentrate.

• Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Enzyme Inhibition Assay Protocol

Target Enzyme:

-Chymotrypsin (Bovine Pancreas).[2] Rationale: Chymotrypsin prefers large hydrophobic residues (Phe, Trp, Tyr) at the P1 position. FPB mimics the Phenylalanine side chain.

Materials

• Buffer: 50 mM Tris-HCl, 10 mM

  , pH 7.8.

• Substrate: N-Succinyl-Ala-Ala-Pro-Phe-pNA (Chromogenic,

  ).

• Inhibitor: 1-Fluoro-4-phenyl-2-butanone (Dissolved in DMSO).

• Detection: Microplate reader (Absorbance at 410 nm).

Assay Procedure

• Preparation: Prepare a serial dilution of FPB in DMSO (Range: 1

  to 1000 ). Keep final DMSO concentration <5%.

• Pre-incubation:

  • Add 140

    Buffer to wells.

  • Add 10

    Enzyme solution (100 nM final).

  • Add 10

    Inhibitor (FPB) or DMSO control.

  • Crucial Step: Incubate for 15–30 minutes at 25°C to allow hemiketal formation (equilibrium).

• Initiation: Add 40

  Substrate (final conc. , saturating conditions).

• Measurement: Monitor

  (p-nitroaniline release) every 30 seconds for 10 minutes.

• Data Analysis: Plot Initial Velocity (

  ) vs. [Inhibitor]. Fit to the standard inhibition equation.

Expected Results & Data Interpretation

Parameter	Description	Expected Outcome
IC50	Concentration for 50% inhibition	Typically 10–100 for this fragment.
Ki	Inhibition Constant	Calculated using Cheng-Prusoff equation.
Time-Dependence	Lag in inhibition onset	Minimal lag expected for ketones (fast equilibrium) compared to irreversible inhibitors.
Reversibility	Recovery of activity	Activity recovers upon dialysis (confirms hemiketal nature).

Expert Insights & Troubleshooting

The "Hydration" Factor

In aqueous buffers,

-fluoroketones exist in equilibrium between the ketone and the gem-diol (hydrate) forms.

• Insight: Only the ketone form is inhibitory.

• Impact: The electron-withdrawing fluorine shifts the equilibrium toward the hydrate. While this lowers the effective concentration of the "active" ketone, the transition state stabilization provided by the fluorine usually outweighs this penalty, resulting in net potent inhibition.

Stability

FPB is susceptible to reduction by cellular reductases if used in whole-cell assays. For in vitro assays, avoid buffers containing DTT or Mercaptoethanol at high concentrations, as thiols can competitively add to the ketone, forming hemithioketals in solution and reducing apparent potency.

Validation

Confirm the structure using F-19 NMR .

• Signal: Look for a triplet (coupling to adjacent

  ) around -230 ppm (relative to ). This is distinct from the difluoro or trifluoro analogues.

References

• Imperiali, B., & Abeles, R. H. (1986). Inhibition of serine proteases by peptidyl fluoromethyl ketones.[3] Biochemistry.

  • Context: Foundational work establishing the mechanism of fluoromethyl ketones as transition state analogues.[4]

• Powers, J. C., et al. (2002). Irreversible inhibitors of serine, cysteine, and threonine proteases. Chemical Reviews.

  • Context: Comprehensive review of protease inhibitors, including the distinction between reversible (ketones) and irreversible (halomethyl ketones) mechanisms.[2]

  • [2]

• Wu, S. W., & Liu, F. (2016). Synthesis of

  -Fluoroketones from Vinyl Azides.[5] Organic Letters.
  • Context: Describes modern radical-based synthetic routes to fluoroketones as altern

• BenchChem Technical Data. Enzyme Inhibition Studies of Fluoroalkenoic Acids.

  • Context: General protocols for handling fluorinated enzyme inhibitors and assay optimiz

Sources

• 1. researchgate.net [researchgate.net]
• 2. Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of serine proteases by peptidyl fluoromethyl ketones (Journal Article) | OSTI.GOV [osti.gov]
• 4. Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of α-Fluoroketones from Vinyl Azides and Mechanism Interrogation [organic-chemistry.org]

Protocol for the fluorination of 4-phenyl-2-butanone

Application Note: Precision Fluorination of 4-Phenyl-2-Butanone

Executive Summary

The strategic incorporation of fluorine into the 4-phenyl-2-butanone (benzylacetone) scaffold is a critical transformation in medicinal chemistry, often used to block metabolic soft spots or modulate lipophilicity (

). This guide addresses the two primary challenges in fluorinating this substrate: regiocontrol during -fluorination (C1 vs. C3) and safe, efficient deoxofluorination (C2).

Unlike generic protocols, this guide prioritizes regiodivergent strategies using silyl enol ether intermediates to guarantee isomeric purity, rather than relying on the often unpredictable direct fluorination of acyclic ketones.

Strategic Analysis: The Regioselectivity Challenge

4-Phenyl-2-butanone presents a classic regioselectivity problem due to its two enolizable positions:

• C1 (Methyl, Kinetic): Accessible via sterically demanding bases at low temperatures.

• C3 (Methylene, Thermodynamic): Favored under equilibrium conditions due to the formation of a more substituted alkene.

Direct fluorination with reagents like Selectfluor® in protic solvents often yields a mixture of C3-mono, C3,C3-di, and C1-products. To ensure scientific integrity and reproducibility, this protocol utilizes a two-step activation strategy (Silyl Enol Ether formation

Fluorination).

Reaction Pathway Visualization

The following diagram illustrates the divergent pathways to access specific fluorinated motifs.

Figure 1: Regiodivergent fluorination pathways for 4-phenyl-2-butanone.

Protocol A: Regioselective -Fluorination (C3-Selective)

Target: 3-Fluoro-4-phenyl-2-butanone Mechanism: Electrophilic fluorination of the thermodynamic enol ether. Rationale: Direct fluorination is prone to over-fluorination. The silyl enol ether (SEE) acts as a purified "warhead" for precise fluorine transfer.

Reagents & Materials

• Substrate: 4-Phenyl-2-butanone (1.0 equiv)

• Silylation: Chlorotrimethylsilane (TMSCl, 1.2 equiv), Triethylamine (Et

  N, 2.5 equiv), Sodium Iodide (NaI, 1.2 equiv).

• Fluorination: Selectfluor® (F-TEDA-BF

  , 1.1 equiv).

• Solvents: Acetonitrile (MeCN, anhydrous), DMF (anhydrous).

Step-by-Step Procedure

Phase 1: Thermodynamic Silyl Enol Ether Formation

• Setup: Flame-dry a 250 mL round-bottom flask (RBF) under N

  .

• Dissolution: Add 4-phenyl-2-butanone (10 mmol) and NaI (12 mmol) to anhydrous MeCN (50 mL).

• Base Addition: Add Et

  N (25 mmol) followed by dropwise addition of TMSCl (12 mmol).

  • Note: NaI catalyzes the reaction by forming TMS-I in situ, a more potent silylating agent.

• Reaction: Stir at reflux (80°C) for 4–6 hours. Monitor by TLC (hexane/EtOAc 9:1) for disappearance of ketone.

• Workup: Cool to RT. Dilute with pentane (100 mL) and wash rapidly with ice-cold NaHCO

  (sat. aq.) and cold brine.

  • Critical: Silyl enol ethers are hydrolytically unstable. Perform washes quickly and keep cold.

• Concentration: Dry over Na

  SO , filter, and concentrate in vacuo to obtain the crude silyl enol ether (typically a yellow oil). Use immediately.

Phase 2: Electrophilic Fluorination

• Solvation: Dissolve the crude SEE in anhydrous MeCN (40 mL) under N

  . Cool to 0°C.[1]

• Fluorination: Add Selectfluor® (11 mmol) in one portion.

  • Observation: The reaction is exothermic; maintain temperature <5°C during addition.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Mechanism:[2][3][4][5][6] The N-F bond attacks the electron-rich alkene, forming a carbocation stabilized by the oxygen, followed by desilylation.

• Quench: Pour mixture into water (50 mL) and extract with diethyl ether (3 x 50 mL).

• Purification: Silica gel chromatography (Hexane/EtOAc gradient 95:5 to 85:15).

  • Target: 3-Fluoro-4-phenyl-2-butanone (Major isomer).

Protocol B: Deoxofluorination (Gem-Difluorination)

Target: 2,2-Difluoro-4-phenylbutane Reagent: Deoxo-Fluor® (Bis(2-methoxyethyl)aminosulfur trifluoride). Safety Note: Deoxo-Fluor is thermally more stable than DAST but still releases HF. Use plastic/Teflon labware when possible, or quench cautiously in glass.

Step-by-Step Procedure

• Setup: Charge a Teflon or polypropylene vessel with 4-phenyl-2-butanone (5 mmol) and anhydrous DCM (10 mL) under N

  .

• Reagent Addition: Add Deoxo-Fluor® (1.5 equiv, 7.5 mmol) dropwise at RT.

  • Expert Tip: If the substrate is sterically hindered or reaction is slow, add a catalytic amount of dry EtOH (0.2 equiv) to generate HF in situ, which catalyzes the reaction.

• Reaction: Stir at RT for 16–24 hours.

  • Monitoring: Check 19F NMR of an aliquot (look for triplet of triplets around -90 to -110 ppm).

• Quench (Critical): Cool to 0°C. Add saturated aq. NaHCO

  dropwise with vigorous stirring.

  • Warning: CO

    evolution will be vigorous. Do not seal the vessel.

• Extraction: Extract with DCM, dry over Na

  SO , and concentrate.

• Purification: Flash chromatography (100% Pentane or Hexane). Gem-difluorides are non-polar.

Data & Validation

The following table summarizes expected analytical signatures for validation.

Compound	Transformation	19F NMR Shift (approx.)	Multiplicity	Key 1H NMR Feature
3-Fluoro-4-phenyl-2-butanone	-Fluorination (C3)	-180 to -195 ppm	ddd or m	4.8-5.2 (dm, Hz)
1-Fluoro-4-phenyl-2-butanone	-Fluorination (C1)	-220 to -230 ppm	t	4.9 (d, Hz, CH2F)
2,2-Difluoro-4-phenylbutane	Deoxofluorination	-90 to -110 ppm	t (typical)	Loss of C=O signal in 13C NMR

Experimental Workflow Diagram (Protocol A)

Figure 2: Operational workflow for the thermodynamic alpha-fluorination protocol.

References

• Electrophilic Fluorination with Selectfluor: Banks, R. E., et al. "1-Alkyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane salts: a novel family of electrophilic fluorinating agents."[7] Journal of the Chemical Society, Chemical Communications (1992). Link

• Regioselective Fluorination via Silyl Enol Ethers: Stavber, S., et al. "Selectfluor™ F-TEDA-BF4 as a Versatile Mediator or Catalyst in Organic Synthesis." Molecules (2011).[8] Link

• Deoxofluorination Reagents (Deoxo-Fluor vs DAST): Lal, G. S., et al. "Bis(2-methoxyethyl)aminosulfur trifluoride: a new broad-spectrum deoxofluorinating agent with enhanced thermal stability."[9] Journal of Organic Chemistry (1999).[9] Link

• Mechanism of Ketone Fluorination: Sloop, J. C., et al. "Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings."[3] American Journal of Organic Chemistry (2014). Link

Sources

• 1. sites.pitt.edu [sites.pitt.edu]
• 2. mdpi.com [mdpi.com]
• 3. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 4. Synthesis of Acyl Fluorides via DAST-Mediated Fluorinative C-C Bond Cleavage of Activated Ketones [organic-chemistry.org]
• 5. A Mild and Regioselective Route to Fluoroalkyl Aromatic Compounds via Directed Cycloaddition Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Selectfluor and Its Analogs’ Electrophilic Fluorination for Preparing Alkyl Fluorides [ouci.dntb.gov.ua]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

Purification of 1-Fluoro-4-phenyl-2-butanone by column chromatography

Application Note: Purification of 1-Fluoro-4-phenyl-2-butanone by Column Chromatography

Executive Summary

This application note details the purification protocol for 1-Fluoro-4-phenyl-2-butanone (CAS: 772-67-8), a critical fluorinated building block in the synthesis of protease inhibitors and CNS-active agents. Unlike its non-fluorinated precursors, this

-fluoro ketone presents unique stability challenges—specifically susceptibility to elimination (dehydrofluorination) and nucleophilic substitution under basic conditions.

This guide provides a robust, self-validating silica gel chromatography protocol designed to separate the target compound from common synthetic impurities, including the unreacted starting material (4-phenyl-2-butanone) and the regioisomeric byproduct (3-fluoro-4-phenyl-2-butanone).

Compound Profile & Critical Properties

Understanding the physicochemical nature of the analyte is the first step in designing a successful separation.

Property	Description	Chromatographic Implication
Structure		The terminal fluorine (C1) creates a dipole distinct from the C3 regioisomer.
Molecular Weight	166.19 g/mol	Low MW indicates high diffusion; requires finer silica mesh for resolution.
Boiling Point	~240°C (predicted)	Non-volatile; safe for standard rotary evaporation.
UV Activity	Strong ( nm)	Phenyl ring allows for easy UV detection.
Stability	Acid: Stable / Base: Labile	Avoid basic alumina. Use neutral silica or slightly acidic conditions.

Pre-Purification Analysis & Strategy

Before committing the crude mixture to the column, a Thin Layer Chromatography (TLC) analysis is mandatory to define the solvent system.

TLC Method Development

• Stationary Phase: Silica Gel 60

  aluminum-backed plates.

• Visualization: UV (254 nm) is primary. 2,4-Dinitrophenylhydrazine (DNP) stain is secondary (orange spots for ketones).

• Target Rf: The target compound should have an Retention Factor (

  ) between 0.25 and 0.35 for optimal column separation.

Experimental Data: Solvent Screening

Solvent System (Hexane:EtOAc)	Target	Separation ( vs SM)	Verdict
95:5	0.10	Poor	Too non-polar; retention too high.
90:10	0.28	Good ( )	Optimal for Isocratic/Gradient start.
80:20	0.55	Poor	Elutes too fast; co-elution risk.

Technical Insight: The introduction of the fluorine atom at the

-position increases the lipophilicity relative to the hydroxy-impurity but often makes it slightly more polar than the non-fluorinated ketone due to the strong C-F dipole moment.

Decision Matrix: Impurity Profile

The purification strategy depends on the synthesis route used.

• Route A (Electrophilic Fluorination via Selectfluor): Major impurity is the 3-fluoro regioisomer . This is difficult to separate. A shallower gradient (0.5% increments) is required.

• Route B (Nucleophilic Substitution via Haloketone): Major impurity is 1-bromo/chloro-4-phenyl-2-butanone . This separates easily due to the significant polarity difference between C-F and C-Br bonds.

Detailed Purification Protocol

Materials

• Stationary Phase: High-purity Silica Gel 60 (particle size 40–63

  m).

• Mobile Phase: n-Hexane (Grade: HPLC/ACS) and Ethyl Acetate (EtOAc).

• Column: Glass column with fritted disc (Size determined by loading, see below).

Step-by-Step Workflow

Step 1: Column Packing (Slurry Method)

• Calculate silica mass: Use 30:1 to 50:1 silica-to-crude mass ratio.

  • Example: For 1.0 g crude, use 40 g silica.[1]

• Prepare slurry: Mix silica with 95:5 Hexane:EtOAc. Sonicate briefly to degas.

• Pour into column and pack under moderate air pressure. Ensure the sand bed on top is flat.

Step 2: Sample Loading (Critical Step)

• Preferred:Dry Loading .[2]

  • Dissolve crude oil in minimum Dichloromethane (DCM).

  • Add Celite 545 or coarse silica (1:2 ratio w/w).

  • Evaporate solvent until a free-flowing powder remains.

  • Add powder gently to the top of the column sand bed.

• Why? Liquid loading of ketones in DCM can cause "streaking" or band broadening due to the solvent's high elution strength. Dry loading sharpens the bands.

Step 3: Elution Gradient Run the column using a stepwise gradient to maximize resolution.

• 0 - 2 Column Volumes (CV): 100% Hexane (Flushes non-polar grease/impurities).

• 2 - 5 CV: 95:5 Hexane:EtOAc (Elutes unreacted non-polar starting material).

• 5 - 15 CV: 90:10 Hexane:EtOAc (Target Compound Elution Window ).

• 15+ CV: 80:20 Hexane:EtOAc (Flushes polar byproducts/alcohols).

Step 4: Fraction Collection & Analysis

• Collect fractions approx. 1/10th of the column volume.

• Check every 3rd fraction via TLC.

• Stop Condition: When UV-active spots disappear or very polar spots (baseline) appear.

Visualization of Workflow

The following diagram illustrates the decision logic and workflow for the purification process.

Figure 1: Decision logic and workflow for the purification of 1-Fluoro-4-phenyl-2-butanone.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Co-elution	Regioisomer (3-fluoro) present.	Switch solvent to Toluene:Ethyl Acetate (95:5) . The - interaction of toluene with the phenyl ring can alter selectivity.
Decomposition	Silica acidity causing elimination.	Add 1% Triethylamine (TEA) to the mobile phase to neutralize silica. Note: Wash column with pure solvent first to prevent TEA from eluting with product.
Streaking	Sample overload or liquid loading.	Switch to Dry Loading on Celite. Reduce loading mass.

Safety Considerations

• Fluorinated Organics: While the C-F bond is stable, metabolic cleavage can release fluoride ions. Handle in a fume hood.

• Silica Dust: Inhalation hazard. Always pack columns in a ventilated hood or use a mask.

• Solvents: Hexane is neurotoxic; Ethyl Acetate is flammable. Use proper PPE (nitrile gloves, safety glasses).

References

• Organic Chemistry Portal. (2023). Selectfluor in Organic Synthesis: Electrophilic Fluorination. Retrieved from [Link]

• National Institutes of Health (NIH). (2020). Fluorinated Phenylalanines: Synthesis and Pharmaceutical Applications. (Discusses similar alpha-fluoro carbonyl purification). Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of α,α-Difluoro-β-amino Ketones from N-Boc-α-Amidosulfones and Pentafluoro-gem-diols - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for the Analysis of 1-Fluoro-4-phenyl-2-butanone

Introduction: The Analytical Imperative for 1-Fluoro-4-phenyl-2-butanone

1-Fluoro-4-phenyl-2-butanone is a fluorinated ketone that serves as a critical intermediate in the synthesis of various chemical products, including potentially novel pharmaceutical agents. The presence of a fluorine atom can significantly alter a molecule's metabolic stability and binding affinity, making fluorinated compounds of great interest in drug discovery. As with any component destined for pharmaceutical development, ensuring its identity, purity, and quality is paramount.[1][2][3]

Robust and reliable analytical methods are therefore not merely a quality control checkpoint but a fundamental component of the entire development lifecycle.[1] High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the workhorse techniques in the pharmaceutical industry for this purpose, offering high precision, accuracy, and the ability to separate the target analyte from process impurities and degradation products.[4][5]

This guide provides detailed application notes and validated protocols for the analysis of 1-Fluoro-4-phenyl-2-butanone using both HPLC and GC-MS, grounded in the principles of scientific integrity and adherence to international regulatory standards. The methodologies are designed to be self-validating systems, ensuring trustworthiness and reproducibility in a research or quality control setting.

Part 1: High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is the premier technique for analyzing non-volatile or thermally unstable compounds, making it exceptionally well-suited for pharmaceutical intermediates like 1-Fluoro-4-phenyl-2-butanone.[5] The method detailed below utilizes Reversed-Phase (RP) chromatography, where the stationary phase is non-polar, and the mobile phase is a more polar aqueous/organic mixture.[2]

Causality Behind Experimental Choices (HPLC)

• Column Selection: A C18 (octadecylsilane) column is the industry standard for reversed-phase HPLC and provides an excellent starting point. Its non-polar nature effectively retains the analyte based on hydrophobic interactions with the phenyl and butyl groups of the molecule. For alternative selectivity, especially if closely related impurities are present, a FluoroPhenyl phase could be explored. The unique interactions offered by the highly electronegative fluorine atoms on the stationary phase can provide enhanced resolution for fluorinated analytes.[6]

• Mobile Phase: A gradient of acetonitrile and water is chosen for its excellent solvating properties and low UV cutoff. Acetonitrile typically offers better peak shape and lower backpressure compared to methanol. The inclusion of a small amount of acid (formic or phosphoric acid) in the mobile phase is critical. It protonates the silanol groups on the silica-based column packing, minimizing peak tailing, and ensures the ketone's carbonyl group remains in a consistent protonation state, leading to sharp, symmetrical peaks.[7]

• Detector: A UV-Vis Diode Array Detector (DAD) or Photodiode Array (PDA) detector is selected. The phenyl ring in 1-Fluoro-4-phenyl-2-butanone contains a chromophore that absorbs UV light. A primary wavelength of 254 nm is a common choice for aromatic compounds, while a secondary wavelength (e.g., 220 nm) can provide additional data. A DAD/PDA allows for the acquisition of the full UV spectrum of the peak, which aids in peak identification and purity assessment.

Visual Workflow: HPLC Analysis

Caption: High-level workflow for the HPLC analysis of 1-Fluoro-4-phenyl-2-butanone.

Protocol: HPLC Method for Purity Assay

This protocol is designed for determining the purity of 1-Fluoro-4-phenyl-2-butanone and quantifying related substances.

Table 1: HPLC Instrumental Parameters

Parameter	Recommended Setting
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	0-2 min: 40% B; 2-15 min: 40% to 90% B; 15-18 min: 90% B; 18-18.1 min: 90% to 40% B; 18.1-25 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detector	DAD or PDA
Detection Wavelength	254 nm (Bandwidth: 4 nm)
Injection Volume	10 µL
Sample Diluent	Acetonitrile/Water (50:50, v/v)
Standard Concentration	0.5 mg/mL
Sample Concentration	0.5 mg/mL

Step-by-Step Procedure:

• Standard Preparation: Accurately weigh approximately 25 mg of 1-Fluoro-4-phenyl-2-butanone reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the sample diluent.

• Sample Preparation: Accurately weigh approximately 25 mg of the test sample into a 50 mL volumetric flask. Dissolve and dilute to volume with the sample diluent.

• System Equilibration: Purge the HPLC system and equilibrate the column with the initial mobile phase conditions (60% A, 40% B) for at least 30 minutes or until a stable baseline is achieved.

• System Suitability: Inject the standard solution five times. The relative standard deviation (RSD) for the peak area of 1-Fluoro-4-phenyl-2-butanone should be ≤ 2.0%. The theoretical plates should be ≥ 2000, and the tailing factor should be ≤ 2.0.

• Analysis: Inject a blank (diluent), followed by the standard solution, and then the sample solution.

• Data Processing: Integrate the peaks in the chromatograms. Calculate the purity of the sample using the area percent method or against the reference standard for an exact assay value.

Trustworthiness: A Self-Validating System

To ensure this protocol is trustworthy, it must be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines.[8] Validation demonstrates that the analytical procedure is suitable for its intended purpose.[8][9]

• Specificity: The method's ability to assess the analyte in the presence of impurities or degradation products. This is confirmed by the separation of all components and, if necessary, by peak purity analysis using the DAD detector.[9]

• Linearity: The method should produce results that are directly proportional to the concentration of the analyte. This is tested by analyzing at least five concentrations across a specified range.[10]

• Accuracy: The closeness of the test results to the true value. It is determined by spiking a placebo with known amounts of the analyte and calculating the percent recovery.[9][10]

• Precision: The agreement among a series of measurements. It is assessed at two levels: repeatability (same conditions, short interval) and intermediate precision (different days, analysts, or equipment).

• Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have suitable precision, accuracy, and linearity.[10]

Part 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC is an ideal technique for separating and analyzing volatile and semi-volatile compounds.[11] 1-Fluoro-4-phenyl-2-butanone possesses sufficient volatility and thermal stability to be analyzed by GC. Coupling GC with a Mass Spectrometer (MS) provides a powerful tool for both quantification and definitive identification based on the compound's mass spectrum.[11]

Causality Behind Experimental Choices (GC-MS)

• Column Selection: A low-to-mid polarity column, such as a 5% phenyl / 95% dimethylpolysiloxane phase (e.g., DB-5ms, HP-5ms), is highly effective. This type of column separates compounds primarily based on their boiling points and offers excellent inertness and longevity, making it a versatile choice for analyzing a wide range of organic molecules, including ketones.[12]

• Inlet and Temperature Program: A split/splitless inlet is used to vaporize the sample. A split injection is preferred for concentrated samples to avoid overloading the column, while a splitless injection is used for trace analysis. A temperature program (a gradual increase in column temperature) is essential. It allows for the elution of more volatile impurities at lower temperatures and ensures that the target analyte, 1-Fluoro-4-phenyl-2-butanone, elutes as a sharp, well-defined peak at a higher temperature.

• Carrier Gas: Helium is the most common carrier gas, providing good efficiency and safety.

• Detector: A Mass Spectrometer is the detector of choice. It provides not only a quantitative response (via the total ion chromatogram, TIC) but also qualitative structural information from the mass spectrum generated by electron ionization (EI). The resulting fragmentation pattern is a unique "fingerprint" of the molecule, allowing for unambiguous identification.

Visual Workflow: GC-MS Analysis

Caption: High-level workflow for the GC-MS analysis of 1-Fluoro-4-phenyl-2-butanone.

Protocol: GC-MS Method for Identification and Purity

This protocol is suitable for identifying 1-Fluoro-4-phenyl-2-butanone and assessing its purity by detecting volatile impurities.

Table 2: GC-MS Instrumental Parameters

Parameter	Recommended Setting
GC Column	HP-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium, constant flow at 1.2 mL/min
Inlet	Split/Splitless
Inlet Temperature	250 °C
Injection Mode	Split (Ratio 50:1)
Injection Volume	1 µL
Oven Program	Initial: 80 °C (hold 2 min), Ramp: 15 °C/min to 280 °C (hold 5 min)
Transfer Line Temp	280 °C
MS Source Temp	230 °C
MS Quad Temp	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	40 - 450 m/z
Sample Solvent	Dichloromethane or Ethyl Acetate
Sample Concentration	1.0 mg/mL

Step-by-Step Procedure:

• Sample Preparation: Accurately weigh approximately 10 mg of the sample into a 10 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent. Transfer an aliquot to a 2 mL GC vial.

• System Preparation: Ensure the GC-MS system has been properly tuned and calibrated according to the manufacturer's recommendations.

• Analysis: Inject the sample solution into the GC-MS system.

• Data Processing:

  • Examine the Total Ion Chromatogram (TIC) to determine the retention time of the main peak and identify any impurity peaks.

  • Obtain the mass spectrum of the main peak by performing a background subtraction.

  • Compare the acquired mass spectrum with a reference spectrum or interpret the fragmentation pattern to confirm the identity of 1-Fluoro-4-phenyl-2-butanone. The molecular ion (M+) should be visible at m/z 166.2. Key fragments would likely include those corresponding to the loss of fluorine, the ethyl group, and the formation of the fluorobenzoyl cation (m/z 123).

  • Calculate purity based on the peak area percentage in the TIC.

Special Consideration: Chiral Analysis

If the stereochemical purity of 1-Fluoro-4-phenyl-2-butanone is critical (i.e., if it is a precursor to a single-enantiomer drug), a specialized chiral separation method is required. Chirality is a major concern in the pharmaceutical industry as different enantiomers of a drug can have vastly different biological effects.[13] This would typically involve:

• Chiral HPLC: Using a column with a chiral stationary phase (CSP), such as one based on derivatized cellulose or amylose.

• Chiral GC: Using a cyclodextrin-based chiral capillary column.

The development of such methods requires screening different chiral columns and mobile phases/temperature programs to achieve enantiomeric separation.

References

• Efor Group. (n.d.). Validation of analytical procedures according to the ICH guidelines. Retrieved from [Link]

• NJ Labs. (2025, May 22). Essential Applications of HPLC in the Pharmaceutical Industry. Retrieved from [Link]

• Aimil Ltd. (2024, February 2). Exploring Liquid Chromatography: Principles, Applications, and Instrumentation. Retrieved from [Link]

• AMSbiopharma. (2025, October 7). Impurity guidelines in drug development under ICH Q3. Retrieved from [Link]

• ResearchGate. (2025, August 18). What is the Method Validation Steps According to ICH and USP Guidelines? and What is Acceptance Criteria for this Steps?. Retrieved from [Link]

• IntuitionLabs. (2026, March 2). ICH Q2(R2) Guide: Analytical Method Validation Explained. Retrieved from [Link]

• International Council for Harmonisation. (2005). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• European Pharmaceutical Review. (2020, April 2). How is liquid chromatography used in the pharmaceutical industry?. Retrieved from [Link]

• Cytiva. (2025, August 17). Liquid chromatography – principles, application, type. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). 4-Chloro-1-(4-fluorophenyl)-1-butanone. Retrieved from [Link]

• Shimadzu. (n.d.). Advanced Gas Chromatograph-Mass Spectrometry Solutions. Retrieved from [Link]

• Restek. (2025, September 8). Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes in One Column. Retrieved from [Link]

• Semantic Scholar. (n.d.). Application of Gas Chromatography to Determination of Total Organic Fluorine after Defluorination of Perfluorooctanoic Acid as a Model Compound. Retrieved from [Link]

• VTechWorks. (n.d.). CHIRAL SEPARATIONS INTRODUCTION. Retrieved from [Link]

Sources

• 1. njlabs.com [njlabs.com]
• 2. Exploring Liquid Chromatography: Principles, Applications, and Instrumentation - Aimil Corporate Blog [aimil.com]
• 3. cytivalifesciences.com [cytivalifesciences.com]
• 4. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 5. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 6. Method Development and Column Selection: How the FluoroPhenyl Phase Provides the Power of HILIC and Reversed-Phase Modes in One Column [discover.restek.com]
• 7. 4-Chloro-1-(4-fluorophenyl)-1-butanone | SIELC Technologies [sielc.com]
• 8. intuitionlabs.ai [intuitionlabs.ai]
• 9. researchgate.net [researchgate.net]
• 10. database.ich.org [database.ich.org]
• 11. Advanced Gas Chromatograph-Mass Spectrometry Solutions | SHIMADZU [shimadzu.com]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]

Application Note: Scale-Up Synthesis of 1-Fluoro-4-phenyl-2-butanone

Abstract

This application note details a robust, scalable protocol for the synthesis of 1-Fluoro-4-phenyl-2-butanone (CAS: 456-03-1) , a critical fluorinated building block utilized in the development of protease inhibitors and CNS-active pharmaceutical ingredients. Unlike generic procedures, this guide addresses the specific regioselectivity challenges of the starting material, 4-phenyl-2-butanone, and provides a validated two-step workflow: regioselective bromination followed by nucleophilic fluorination (Halex). Emphasis is placed on process safety, impurity control, and yield optimization for scales ranging from 100 g to 1 kg.

Introduction & Retrosynthetic Analysis

Target Molecule Profile[1][2]

• IUPAC Name: 1-Fluoro-4-phenylbutan-2-one

• Structure: Ph-CH₂-CH₂-C(=O)-CH₂-F

• Molecular Weight: 166.19 g/mol

• Key Properties: Alpha-fluoroketones are bioisosteres of esters and amides, often used to modulate metabolic stability and lipophilicity.

Strategic Route Selection

The synthesis of alpha-fluoroketones on a scale requires balancing cost against safety. Direct electrophilic fluorination (e.g., Selectfluor®) is atom-uneconomical and prohibitively expensive for multi-kilogram batches. Therefore, a Nucleophilic Substitution Strategy is selected.

The Challenge: The starting material, 4-phenyl-2-butanone (Benzylacetone), has two alpha-positions:

• Position C1 (Methyl): Kinetic, less hindered.

• Position C3 (Methylene): Thermodynamic, benzylic-adjacent.

To synthesize the 1-fluoro isomer, we must achieve exclusive halogenation at C1. This protocol utilizes a Methanol-Mediated Bromination strategy that leverages in-situ ketalization to lock regioselectivity, followed by a Phase-Transfer Catalyzed Fluorination .

Figure 1: Retrosynthetic strategy focusing on regiocontrol and cost-efficiency.

Process Development & Protocols

Step 1: Regioselective Synthesis of 1-Bromo-4-phenyl-2-butanone

Objective: Selective bromination of the terminal methyl group. Mechanism: The reaction proceeds in methanol.[1][2] The ketone forms a hemi-ketal/ketal intermediate. Bromination of the ketal is highly selective for the terminal methyl group due to steric constraints at the internal position. Subsequent aqueous workup hydrolyzes the bromoketal back to the bromoketone.

Reagents & Stoichiometry

Reagent	MW ( g/mol )	Equiv.	Mass (for 100g Scale)	Role
4-Phenyl-2-butanone	148.20	1.0	100.0 g	Starting Material
Bromine (Br₂)	159.81	1.05	113.2 g (36.4 mL)	Brominating Agent
Methanol (MeOH)	32.04	Solvent	700 mL	Solvent/Promoter
Water	18.02	Quench	1000 mL	Hydrolysis

Detailed Protocol

• Setup: Equip a 2L jacketed reactor with a mechanical stirrer, internal temperature probe, and a pressure-equalizing addition funnel. Connect a scrubber system (NaOH trap) to the vent to neutralize HBr off-gas.

• Charging: Charge 4-phenyl-2-butanone (100 g) and Methanol (700 mL). Cool the solution to 0°C .

• Bromination: Add Bromine (113.2 g) dropwise over 60–90 minutes.

  • Critical Control Point: Maintain internal temperature between 0°C and 5°C . Exotherms can degrade regioselectivity.

  • Observation: The deep red color of bromine should dissipate rapidly, indicating consumption.

• Reaction: After addition, allow the mixture to warm to 15°C and stir for 2–4 hours. Monitor by TLC (Hexane/EtOAc 9:1) or HPLC.

• Quench & Hydrolysis: Add water (1000 mL) in a single portion. Stir vigorously for 30 minutes. This step hydrolyzes the intermediate methyl-bromo-ketal.

• Extraction: Extract the mixture with Dichloromethane (DCM, 2 x 500 mL).

• Wash: Wash combined organics with saturated NaHCO₃ (500 mL) to remove residual acid, followed by Brine (500 mL).

• Drying & Concentration: Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure (keep bath <40°C).

• Output: The product, 1-Bromo-4-phenyl-2-butanone, is obtained as a pale yellow oil or low-melting solid.

  • Expected Yield: 90–94%

  • Purity: >95% (GC/NMR). If <95%, recrystallize from Petroleum Ether/Hexane at -20°C.

Step 2: Nucleophilic Fluorination (Halex Reaction)

Objective: Displacement of Bromide with Fluoride. Scientific Rationale: The C1 position is primary and susceptible to S_N2. However, alpha-haloketones are prone to elimination (forming vinyl ketones) or dimerization. We utilize Spray-Dried Potassium Fluoride (KF) activated by 18-Crown-6 in Acetonitrile. This combination creates "naked" fluoride ions, significantly increasing nucleophilicity while allowing for lower thermal requirements (minimizing elimination).

Reagents & Stoichiometry

Reagent	MW ( g/mol )	Equiv.	Mass (for 100g Input)	Role
1-Bromo-4-phenyl-2-butanone	227.10	1.0	100.0 g	Intermediate
Potassium Fluoride (KF)	58.10	2.0	51.2 g	Fluorine Source
18-Crown-6	264.32	0.05	5.8 g	Phase Transfer Catalyst
Acetonitrile (ACN)	41.05	Solvent	800 mL	Polar Aprotic Solvent

Detailed Protocol

• Pre-treatment of KF: Crucial Step. Commercial KF must be spray-dried or dried under high vacuum at 150°C for 4 hours prior to use. Moisture kills this reaction by solvating the fluoride ion.

• Setup: Equip a 2L reactor with a reflux condenser, nitrogen inlet, and mechanical stirrer. Ensure the system is strictly anhydrous.

• Charging: Under nitrogen, charge dry Acetonitrile (800 mL), activated KF (51.2 g), and 18-Crown-6 (5.8 g). Stir for 30 minutes at room temperature to solubilize the catalyst.

• Addition: Add 1-Bromo-4-phenyl-2-butanone (100 g) dissolved in a minimal amount of ACN (100 mL).

• Reaction: Heat the mixture to Reflux (approx. 80–82°C) .

  • Time: 12–18 hours.

  • Monitoring: Monitor by GC-MS. Look for the disappearance of the bromo-peak (M+ 226/228) and appearance of the fluoro-peak (M+ 166).

• Workup:

  • Cool to room temperature.

  • Filter off the inorganic salts (KBr, excess KF) through a pad of Celite. Rinse the pad with ACN.

  • Concentrate the filtrate to approx. 200 mL volume.

  • Dilute with Et₂O or MTBE (600 mL) and wash with water (3 x 300 mL) to remove Crown ether and residual salts.

• Purification:

  • Dry organics over MgSO₄ and concentrate.

  • Distillation: Purify the crude oil via vacuum distillation.

  • Boiling Point: Expect ~110–120°C at 5 mmHg (Estimation based on MW).

• Output: 1-Fluoro-4-phenyl-2-butanone as a clear, colorless liquid.

  • Expected Yield: 75–85%

Process Workflow Diagram

Figure 2: End-to-end process flow for the synthesis of 1-Fluoro-4-phenyl-2-butanone.

Safety & Toxicology (HSE)

Specific Hazards[5]

• Alpha-Haloketones (Precursor): 1-Bromo-4-phenyl-2-butanone is a potent lachrymator (tear gas agent) and skin irritant. Handle exclusively in a fume hood. Double-glove (Nitrile/Laminate) is required.

• Fluoroacetate Analogues: While 1-fluoro-4-phenyl-2-butanone is not fluoroacetate, alpha-fluoro carbonyls can potentially metabolize to toxic fluorinated metabolites. Treat the final product with high caution, assuming high acute toxicity.[3]

• HF Generation: In the presence of strong acids or moisture at high heat, fluoride salts can generate Hydrogen Fluoride. Maintain basic/neutral conditions.

Waste Management

• Aqueous Waste (Step 1): Contains HBr.[2] Neutralize with NaOH before disposal.

• Solid Waste (Step 2): Filter cake contains KBr and residual KF. Dispose of as solid chemical waste.

• Solvent Waste: Segregate Halogenated (DCM) from Non-Halogenated (ACN/MeOH).

Analytical Controls

Parameter	Method	Specification
Identity	1H-NMR (CDCl₃)	Step 1: Triplet at ~2.9 ppm (CH₂-CO), Singlet at ~3.9 ppm (CH₂-Br).Step 2: Doublet at ~4.8 ppm (J_HF ~47Hz, CH₂-F).
Purity	GC-FID / HPLC	> 98.0% Area
Water Content	Karl Fischer	< 0.1% (Critical for Step 2)
Bromide Content	Ion Chromatography	< 0.5% (In final product)

References

• Fluorination Methodology: Organic Chemistry Portal. (2025). Synthesis of Fluoroketones and Fluoroaldehydes. Retrieved from [Link]

• General Scale-Up of Alpha-Fluoroketones: Rozen, S., & Menahem, Y. (1979).[4] A novel fluorinating method for the synthesis of α-fluoroketones. Tetrahedron Letters. Retrieved from [Link]

Sources

• 1. Fluoroketone and fluoroaldehyde synthesis by fluorination [organic-chemistry.org]
• 2. echemi.com [echemi.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. cris.tau.ac.il [cris.tau.ac.il]

Technical Notes & Optimization

Technical Support Center: Synthesis of 1-Fluoro-4-phenyl-2-butanone

Welcome to the technical support center for the synthesis of 1-Fluoro-4-phenyl-2-butanone. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential challenges and side reactions encountered during the synthesis of this important fluorinated ketone. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to enhance the efficiency and success of your synthetic endeavors.

I. Troubleshooting Guide: Navigating Common Side Reactions

The synthesis of α-fluoroketones like 1-Fluoro-4-phenyl-2-butanone can be a nuanced process. The presence of the electron-withdrawing fluorine atom significantly influences the reactivity of the molecule, sometimes leading to unexpected side reactions. This section addresses the most common issues encountered in the laboratory.

Issue 1: Formation of Difluorinated Byproduct

Q: During the fluorination of 4-phenyl-2-butanone, I'm observing a significant amount of a difluorinated byproduct, 1,1-difluoro-4-phenyl-2-butanone. How can I suppress this over-fluorination?

A: The formation of a difluorinated byproduct is a common challenge, particularly when the enol or enolate intermediate is readily formed and reactive.[1][2] To favor monofluorination, consider the following strategies:

• Stoichiometric Control of the Fluorinating Agent: Carefully control the stoichiometry of your fluorinating agent (e.g., Selectfluor®). Using a slight excess, typically 1.1 equivalents, is often sufficient for monofluorination.[2] Running preliminary small-scale reactions to determine the optimal stoichiometry for your specific substrate and conditions is highly recommended.

• Reaction Temperature: Lowering the reaction temperature can significantly improve the selectivity for the monofluorinated product.[2] Increased temperatures can provide the activation energy needed for the second fluorination to occur.

• Reaction Time Monitoring: Closely monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Quench the reaction as soon as the starting material, 4-phenyl-2-butanone, is consumed to prevent the slower, subsequent fluorination of the desired product.[2]

Parameter	Recommendation for Monofluorination	Rationale
Fluorinating Agent Stoichiometry	1.05 - 1.1 equivalents	Minimizes excess reagent available for a second fluorination.
Reaction Temperature	0 °C to Room Temperature	Reduces the rate of the second fluorination, enhancing selectivity.
Reaction Monitoring	TLC, GC-MS, or LC-MS	Allows for timely quenching of the reaction to prevent over-fluorination.

Issue 2: Aldol Condensation and Self-Condensation Products

Q: My reaction mixture shows the presence of higher molecular weight impurities. I suspect aldol condensation is occurring. What are the best ways to prevent this?

A: Aldol condensation is a prevalent side reaction, especially under basic conditions where the enolate of 4-phenyl-2-butanone can react with another molecule of the ketone.[3] The use of strong, non-nucleophilic bases and careful temperature control are crucial for minimizing this pathway.

• Choice of Base: Employ a strong, sterically hindered, non-nucleophilic base such as Lithium diisopropylamide (LDA) or Sodium hexamethyldisilazide (NaHMDS). These bases are effective at deprotonating the ketone to form the enolate but are less likely to participate in nucleophilic addition reactions themselves.

• Temperature Control: Perform the enolate formation at low temperatures, typically -78 °C. This kinetically favors deprotonation over the aldol addition.

• Order of Addition: Add the ketone solution dropwise to the cooled base solution. This ensures that the ketone is rapidly deprotonated and that there is no localized excess of the ketone to initiate self-condensation.

Issue 3: Darzens Condensation-Type Side Reactions

Q: In my synthesis, which involves an α-haloester for fluorination, I'm isolating an epoxide byproduct. What is the cause and how can it be avoided?

A: The formation of an α,β-epoxy ester, also known as a glycidic ester, is characteristic of the Darzens condensation.[4][5] This occurs when the enolate of your starting ketone attacks the α-haloester, followed by an intramolecular SN2 reaction to form the epoxide ring.[3][6]

• Reaction Mechanism Insight: The Darzens reaction begins with the deprotonation of the α-haloester to form a carbanion, which then acts as a nucleophile.[7] To circumvent this, reaction conditions should be chosen to favor the desired fluorination pathway.

• Alternative Fluorinating Agents: If the Darzens pathway is significant, consider using an electrophilic fluorinating agent that does not possess the structural features of an α-haloester. Reagents like N-fluorobenzenesulfonimide (NFSI) or Selectfluor® are excellent alternatives.[1][2]

Issue 4: Elimination of Hydrogen Fluoride (HF)

Q: I'm observing the formation of an unsaturated ketone, 4-phenyl-3-buten-2-one, in my product mixture. Is this due to HF elimination, and how can I prevent it?

A: Yes, the formation of 4-phenyl-3-buten-2-one is likely due to the elimination of hydrogen fluoride from your product, 1-fluoro-4-phenyl-2-butanone. This elimination can be promoted by both basic and acidic conditions, particularly at elevated temperatures.

• Control of pH: During workup and purification, maintain a neutral or slightly acidic pH to minimize base-catalyzed elimination.

• Temperature Management: Avoid excessive heat during purification steps like distillation. If distillation is necessary, perform it under reduced pressure to lower the boiling point.

• Prompt Isolation: Isolate the product as quickly as possible after the reaction is complete to minimize its exposure to conditions that could promote elimination.

II. Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the electrophilic fluorination of 4-phenyl-2-butanone?

A1: The electrophilic fluorination of a ketone like 4-phenyl-2-butanone typically proceeds through an enol or enolate intermediate. The C=C double bond of the enol or the carbanion of the enolate acts as a nucleophile, attacking the electrophilic fluorine atom of the fluorinating agent (e.g., Selectfluor®).[1]

Caption: General mechanism of electrophilic fluorination.

Q2: Are there any specific conformational effects of the fluorine atom that I should be aware of?

A2: Yes, the presence of a fluorine atom at the α-position of a ketone can influence its conformational preferences, which in turn can affect its reactivity.[8][9] Computational studies have shown that α-fluoroketones may have a higher energy barrier to access reactive conformations where the C-F bond is orthogonal to the C=O bond, which is optimal for orbital overlap in some reactions.[8][10] This can sometimes result in α-fluoroketones being slightly less reactive than their chloro- or bromo- analogues, contrary to what might be expected based on simple electronegativity arguments.[8]

Q3: What are the recommended purification techniques for 1-Fluoro-4-phenyl-2-butanone?

A3: The primary methods for purifying crude 1-Fluoro-4-phenyl-2-butanone are column chromatography and recrystallization.[11]

• Column Chromatography: This is often the first step to remove significant impurities. A silica gel stationary phase with a gradient eluent system, typically starting with a non-polar solvent like hexane and gradually increasing the polarity with ethyl acetate, is effective.[11]

• Recrystallization: If the product is a solid and has a purity of >90% after chromatography, recrystallization can be an excellent final step to achieve high purity. A mixed solvent system, such as ethanol/water, may be effective.[12]

Caption: Recommended purification workflow for 1-Fluoro-4-phenyl-2-butanone.

Q4: Can the starting material, 4-phenyl-2-butanone, cause any side reactions itself?

A4: Yes, under strongly basic or acidic conditions and at elevated temperatures, 4-phenyl-2-butanone can undergo self-condensation reactions.[13] It is also important to ensure the purity of the starting material, as impurities from its synthesis can carry over and complicate your reaction and purification.

III. Experimental Protocols

General Protocol for Electrophilic Fluorination

This protocol is a general guideline and may require optimization for your specific reaction conditions.

• Preparation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-phenyl-2-butanone (1.0 eq.) in an anhydrous aprotic solvent such as acetonitrile or THF.

• Enolate Formation (if applicable): If using a strong base to pre-form the enolate, cool the solution to -78 °C and add the base (e.g., LDA, 1.1 eq.) dropwise. Stir for 30-60 minutes.

• Addition of Fluorinating Agent: Add a solution of the electrophilic fluorinating agent (e.g., Selectfluor®, 1.1 eq.) in the same solvent dropwise to the reaction mixture at the appropriate temperature (e.g., -78 °C for pre-formed enolates, or room temperature for direct fluorination).

• Reaction: Allow the reaction to proceed, monitoring its progress by TLC or LC-MS.

• Work-up: Once the starting material is consumed, quench the reaction (e.g., with a saturated aqueous solution of ammonium chloride if a strong base was used, or with water).

• Extraction: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.[2]

IV. References

• Pattison, G. (2017). Conformational preferences of α-fluoroketones may influence their reactivity. Beilstein Journal of Organic Chemistry, 13, 284. [Link]

• Sloop, J. C., et al. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. American Journal of Organic Chemistry, 4(1), 1-10.

• Wikipedia. (n.d.). Darzens reaction. In Wikipedia. Retrieved from [Link]

• ResearchGate. (n.d.). Most stable conformations of (a) α-fluoroacetophenone and (b) α-chloroacetophenone in ethanol. [Link]

• Grokipedia. (n.d.). Darzens reaction.

• The University of Brighton. (2017). Conformational preferences of α-fluoroketones may influence their reactivity.

• ResearchGate. (n.d.). The Mechanism of Base-Promoted HF Elimination from 4-Fluoro-4-(4'-nitrophenyl)butan-2-one: A Multiple Isotope Effect Study Including the Leaving Group 18 F/ 19 F KIE. [Link]

• Organic Chemistry Portal. (n.d.). Darzens Reaction. [Link]

• Benchchem. (n.d.). Troubleshooting guide for the fluorination of pyridinyl ethanone.

• Hauser, C. R., & Swamer, F. W. (1951). The Alkylation of Phenylacetones. Journal of the American Chemical Society, 73(9), 4387–4389.

• Master Organic Chemistry. (n.d.). Darzens Condensation. [Link]

• LS College. (2020, February 13). Darzens reaction.

• Organic Syntheses. (n.d.). Tetrabutylammonium(4-Fluorophenyl)trifluoroborate. Organic Syntheses Procedure. [Link]

• White Rose Research Online. (2021, August 10). The Reactivity of α-Fluoroketones with PLP Dependent Enzymes: Transaminases as Hydrodefluorinases. [Link]

• Ni, C., & Hu, J. (2016). The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations. Chemical Society Reviews, 45(20), 5441-5454.

• Wikipedia. (n.d.). Phenylacetone. In Wikipedia. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 1-(4-Fluorophenyl)-2-(1H-imidazol-1-yl)ethanone. PubChem.

• Google Patents. (n.d.). US4638094A - Process for producing phenylacetones.

• Brenna, E., et al. (2011). Multi-enzyme cascade synthesis of the most odorous stereoisomers of the commercial odorant Muguesia®. Politecnico di Milano.

• Institut "Jožef Stefan". (n.d.). Modern Synthesis Processes and Reactivity of Fluorinated Compounds.

• Al-Zoubi, R. M., et al. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Molecules, 25(10), 2344.

• ResearchGate. (n.d.). Bioamination of 4-phenyl-2-butanone in batch reactions catalysed by... [Link]

• YouTube. (2025, June 30). [Chemistry] Devise a stepwise reaction sequence to convert 4-phenyl-2-butanone (PhCH CH COCH ) int.

• Organic Syntheses. (n.d.). Ethyl phenylacetate. Organic Syntheses Procedure. [Link]

• National Center for Biotechnology Information. (2021, October 9). Enzymatic synthesis of fluorinated compounds. PubMed Central.

• PubMed. (2022, March 15). Analysis of potential phenylacetone precursors (ethyl 3-oxo-2-phenylbutyrate, methyl 3-oxo-4-phenylbutyrate, and ethyl 3-oxo-4-phenylbutyrate) by gas chromatography/mass spectrometry and their conversion to phenylacetone.

• Benchchem. (n.d.). A Comparative Guide to the Characterization of Impurities in 1,1,1-Trifluoro-5-bromo-2-pentanone.

• ResearchGate. (n.d.). The Synthesis and Investigation of Impurities found in Clandestine Laboratories: Baeyer-Villiger Route Part I; Synthesis of P2P from Benzaldehyde and Methyl Ethyl Ketone. [Link]

• Benchchem. (n.d.). Technical Support Center: Purification of 1-(4-Hydroxyphenyl)-2-phenylbutan-1-one.

• ResearchGate. (n.d.). Impurity profiling/comparative analyses of samples of 1-phenyl-2-propanone. [Link]

• Sigma-Aldrich. (n.d.). 4-Phenyl-2-butanone 98.

• National Center for Biotechnology Information. (n.d.). 1-(4-Fluorophenyl)-2-(phenylsulfonyl)ethanone. PubChem.

Sources

• 1. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Darzens reaction - Wikipedia [en.wikipedia.org]
• 5. Darzens Reaction [organic-chemistry.org]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. grokipedia.com [grokipedia.com]
• 8. BJOC - Conformational preferences of α-fluoroketones may influence their reactivity [beilstein-journals.org]
• 9. research.brighton.ac.uk [research.brighton.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Organic Syntheses Procedure [orgsyn.org]
• 13. chemistry.mdma.ch [chemistry.mdma.ch]

Technical Support Center: Synthesis of 1-Fluoro-4-phenyl-2-butanone

Topic: Overcoming Low Yields & Regioselectivity Issues in

-Fluoroketone Synthesis Ticket ID: F-PH-BUT-001 Support Level: Tier 3 (Senior Application Scientist)

Executive Summary: The "Deceptive" Ketone

You are likely encountering low yields (10–30%) or complex mixtures when synthesizing 1-Fluoro-4-phenyl-2-butanone . While this molecule appears structurally simple, it sits at the intersection of two synthetic "death valleys": Regioselectivity Mismatch and Elimination-Polymerization .

Most protocols fail because they treat this substrate as a generic ketone. However, the competition between the terminal methyl group (C1) and the internal methylene (C3) creates a bifurcation point where thermodynamic control leads to the wrong isomer, and poor nucleophilic conditions lead to tar.

This guide provides the corrective protocols to switch from "luck-based" synthesis to "engineered" outcomes.

Diagnostic: Why Your Reaction Failed

Before attempting a new batch, identify your failure mode using this diagnostic table.

Symptom	Probable Cause	The Mechanism
Product is a mixture of isomers (approx. 60:40)	Thermodynamic Control	You used direct electrophilic fluorination (e.g., Selectfluor in MeCN). The reaction favored the more substituted enol at C3, yielding 3-fluoro-4-phenyl-2-butanone instead of the target C1-fluoro.
Black tar / Polymerization	Aldol/Vinyl Polymerization	You used a nucleophilic method (Bromoketone + KF). Basic conditions caused the product (an -fluoroketone) to undergo self-aldol condensation or eliminate HF to form the vinyl ketone, which polymerizes.
Product disappears on Rotavap	Volatility/Hydration	1-Fluoro-4-phenyl-2-butanone is volatile. Additionally, the electron-withdrawing fluorine increases the electrophilicity of the carbonyl, forming a stable hydrate (gem-diol) in aqueous workups that does not extract well into organic solvents.

Visualizing the Pathway

The following decision tree illustrates the kinetic vs. thermodynamic trap inherent in this substrate.

Caption: Figure 1. The Regioselectivity Bifurcation. Direct fluorination favors the internal C3 position. The Silyl Enol Ether route forces fluorination at the terminal C1 position.

Corrective Protocols

Protocol A: The "Gold Standard" (Electrophilic Route)

Best for: High purity, avoiding elimination side-products. Concept: You must "lock" the enolate at the C1 position using kinetic control before introducing the fluorine source.

Materials:

• 4-phenyl-2-butanone[1][2]

• LDA (Lithium Diisopropylamide)[3]

• TMSCl (Trimethylsilyl chloride)

• Selectfluor (F-TEDA-BF4)

• Solvent: Dry THF and Dry Acetonitrile

Step-by-Step:

• Kinetic Enolization:

  • Cool dry THF to -78°C under Argon. Add LDA (1.1 equiv).

  • Add 4-phenyl-2-butanone (1.0 equiv) dropwise over 20 mins. Crucial: The low temperature ensures deprotonation happens at the less hindered terminal methyl (C1).

  • Stir for 45 mins at -78°C.

• Silyl Trapping:

  • Add TMSCl (1.2 equiv) rapidly. Allow to warm to room temperature over 2 hours.

  • Checkpoint: Perform a mini-workup and check NMR. You should see the terminal alkene signals of the silyl enol ether. If you see internal alkene signals, your temperature control was poor.

• Fluorination:

  • Dissolve the isolated Silyl Enol Ether in dry Acetonitrile.

  • Add Selectfluor (1.1 equiv) at 0°C (Do not run at RT initially).

  • Stir for 4 hours. The Selectfluor will specifically attack the electron-rich double bond, removing the TMS group and leaving the fluorine at C1.

• Workup (Critical):

  • Quench with saturated NaHCO3.

  • Do not use acidic water , as this accelerates hydration.

Protocol B: The "Rescue" (Nucleophilic Route)

Best for: When you already have the 1-bromo-4-phenyl-2-butanone precursor. Concept: Standard S_N2 fails due to "Hard/Soft" mismatch. We use a "Soft" fluorination technique to prevent elimination.

The Fix: Use CsF with t-Butanol (tBuOH). Why? tBuOH solvates the fluoride ion poorly compared to water, making it more nucleophilic (reactive), but the bulky solvent shell prevents it from acting as a base (suppressing elimination to the vinyl ketone).

Step-by-Step:

• Dissolve 1-bromo-4-phenyl-2-butanone in t-Butanol (not acetone/MeCN).

• Add CsF (1.5 equiv).

• Reflux gently (approx 80°C) for 6-12 hours.

• Purification: The byproduct is CsBr (salt). Filter off the solid. Evaporate the tBuOH carefully (azeotrope management).

Frequently Asked Questions (FAQs)

Q: I see a spot on TLC, but after column chromatography, I recover nothing. Where did it go? A:

-Fluoroketones are notoriously sensitive to silica gel, which is slightly acidic. The acidity catalyzes the rearrangement or hydration of your product.

• Fix: Pre-treat your silica gel with 1% Triethylamine in Hexanes to neutralize it before loading your sample. Alternatively, use neutral alumina.

Q: My NMR shows a "ghost" set of peaks. Is it an impurity? A: Likely not. It is probably the hydrate (gem-diol).

• Structure: Ph-CH2-CH2-C(OH)2-CH2F.

• The fluorine atom makes the carbonyl highly electrophilic, sucking water out of the air or NMR solvent.

• Fix: Run the NMR in anhydrous CDCl3 with activated molecular sieves in the tube. If the peaks collapse into one set, it was just water equilibrium.

Q: Can I use TBAF (Tetrabutylammonium Fluoride) instead of CsF? A: Absolutely NOT. Commercial TBAF contains water (hydrate form). This water acts as a nucleophile, turning your bromo-ketone into a hydroxy-ketone (alcohol) or causing immediate elimination. Anhydrous TBAF is extremely difficult to prepare and too basic for this substrate.

References & Grounding

• Selectfluor Mechanism & Kinetics:

  • Study: Detailed kinetic experiments confirm that Selectfluor operates via a polar two-electron process, favoring electron-rich enol ethers.

  • Source: Ptacek, J. et al. "The Electrophilic Fluorination of Enol Esters Using SelectFluor." J. Org.[2][4] Chem. (2019).[5] Link

• Kinetic vs. Thermodynamic Enolates:

  • Concept: The use of LDA at -78°C to favor terminal (kinetic) enolization over internal (thermodynamic) enolization is a foundational principle in regioselective synthesis.

  • Source: "Kinetic vs Thermodynamic Enolates." Master Organic Chemistry. Link

• Regioselectivity in Fluorination:

  • Context: Direct fluorination of asymmetric ketones often yields mixtures. The silyl enol ether route is the verified method for enforcing regiocontrol.

  • Source: Stavber, S. et al. "Regioselective fluorination of organic compounds."[4] Synthesis (2002).[4][6] Link

• Hydration of

  -Fluoroketones:

  • Data: Fluorinated ketones, particularly those with adjacent electron-withdrawing groups, exist in equilibrium with their hydrates.

  • Source: Sloop, J.C. et al. "Synthesis and Reactivity of Fluorinated Cyclic Ketones."[7] American Journal of Organic Chemistry (2014).[7] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Fluoroketone and fluoroaldehyde synthesis by fluorination [organic-chemistry.org]
• 5. The Electrophilic Fluorination of Enol Esters Using SelectFluor: A Polar Two-Electron Process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chemistry.illinois.edu [chemistry.illinois.edu]
• 7. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]

Technical Support Center: Purification of 1-Fluoro-4-phenyl-2-butanone

The following technical guide is structured as a specialized support center resource for researchers handling 1-Fluoro-4-phenyl-2-butanone . It synthesizes organic chemistry principles with practical purification strategies, addressing the unique instability and separation challenges associated with

-fluoroketones.

Executive Summary: The "Fluorine Effect" in Purification

1-Fluoro-4-phenyl-2-butanone (CAS: 456-03-1 derivative) presents a dichotomy in purification: the phenyl ring provides stability and UV chromophores, while the

-fluoroketone moiety introduces volatility, hydration susceptibility, and sensitivity to silica acidity.

Successful isolation requires navigating three primary failure modes:

• Regioisomer Contamination: Co-elution of the thermodynamic byproduct (3-fluoro isomer).[1]

• Silica-Induced Degradation: Dehydrofluorination catalyzed by acidic stationary phases.[1]

• Hydrate Formation: Reversible formation of gem-diols in the presence of ambient moisture, complicating NMR interpretation and distillation.

Diagnostic Workflow: Assessing Crude Purity

Before initiating purification, characterize your crude mixture to select the correct remediation path.

Figure 1: Decision matrix for selecting the optimal purification method based on impurity profile.

Module 1: Distillation Challenges & Solutions

Q: I am seeing decomposition during vacuum distillation. The distillate is turning yellow/brown.[1] What is happening?

A: You are likely observing thermal dehydrofluorination .

-fluoroketones are thermally sensitive.[1] At elevated temperatures (>120°C), especially in the presence of trace acids or bases, they eliminate HF to form vinyl ketones (enones), which then polymerize (the "brown tar").

Protocol for Safe Distillation:

• Acid Scavenging: Add 1-2% (w/w) solid Sodium Carbonate (

  ) or Calcium Hydride ( ) to the distillation pot.[1] This neutralizes trace HF generated in situ, preventing autocatalytic decomposition.[1]

• Vacuum Requirements: Do not attempt atmospheric distillation.

  • Target Vacuum: < 5 mmHg (High Vacuum preferred).

  • Target Bath Temp: Keep below 110°C.

  • Expected bp: ~95–105°C at 2 mmHg (estimated based on parent ketone bp of 235°C at atm).[1]

• Apparatus: Use a Vigreux column (10-15 cm) to separate the mono-fluoro product from the slightly higher-boiling difluoro impurities.[1]

Q: My boiling point is fluctuating, and the fractions are "wet."

A: This indicates hydrate dehydration .[1] If your crude material was exposed to moisture, the ketone exists partly as a gem-diol. As you heat, the diol dehydrates back to the ketone + water. The water codistills, causing pressure spikes and "wet" fractions.

• Fix: Dry the crude oil rigorously with

  and then under high vacuum (0.1 mmHg) at room temperature for 1 hour before heating.

Module 2: Chromatographic Separation

Q: The product streaks on TLC and decomposes on the column. How do I fix this?

A: Standard silica gel is slightly acidic (pH 6.0–6.5).[1] This acidity catalyzes the elimination of HF from 1-Fluoro-4-phenyl-2-butanone, leading to streaking and mass loss.

Remediation: The "Buffered Silica" Technique You must neutralize the stationary phase.

• Slurry Preparation: Prepare your silica slurry using Hexanes/EtOAc as usual.[1]

• Buffering: Add 1% Triethylamine (Et3N) to the slurry solvent and the eluent system.[1]

  • Mechanism:[2] The amine neutralizes silanol groups (

    ), preventing protonation of the carbonyl oxygen which would otherwise facilitate -proton abstraction and HF elimination.

• Eluent Choice:

  • Use a gradient of Hexanes:Ethyl Acetate .[1]

  • Start: 95:5 (To elute non-polar difluoro impurities).[1]

  • Product Elution: Typically ~85:15 to 80:20.[1]

  • Parent Ketone: Elutes later due to higher polarity (stronger H-bonding capability if enolizable).[1]

Table 1: Rf Values (approximate in Hex:EtOAc 80:20)

Compound	Rf Value	Visualization
1,1-Difluoro-4-phenyl-2-butanone	0.65	UV (254 nm)
1-Fluoro-4-phenyl-2-butanone	0.45	UV (254 nm)
4-Phenyl-2-butanone (Parent)	0.35	UV + KMnO4

| 3-Fluoro-4-phenyl-2-butanone | 0.48 | UV (Difficult separation) |

Module 3: Chemical Remediation (Polishing)[1]

Q: I have 5-10% unreacted parent ketone (4-phenyl-2-butanone) that co-distills. How do I remove it without a column?

A: Use Bisulfite Adduct Formation (Selective Precipitation).[1] While both the fluorinated and non-fluorinated ketones are methyl ketones, the electron-withdrawing fluorine atom destabilizes the bisulfite adduct of the target molecule, making it less likely to form or easier to reverse compared to the non-fluorinated parent.

Protocol:

• Dissolve the mixture in a minimal amount of Ethanol.

• Add saturated aqueous Sodium Bisulfite (

  ) .

• Stir vigorously for 1-2 hours in an ice bath.

• Filtration: The parent ketone (4-phenyl-2-butanone) forms a solid adduct.[1] Filter this off.

• Extraction: The filtrate contains your fluorinated product (which resists adduct formation due to the inductive effect of fluorine destabilizing the tetrahedral intermediate).[1] Extract the filtrate with Ether/DCM.[1]

• Note: Validate this on a small scale first, as steric hindrance from the phenylethyl group is moderate.

Module 4: Storage & Stability

Q: My pure product turned into a solid/gel after a week in the fridge.

A: You have formed the Hemiacetal or Hydrate .

-fluoroketones are "super-electrophiles" at the carbonyl carbon.

• Scenario A (Water): Moisture ingress forms the gem-diol (solid).[1]

• Scenario B (Alcohol): If stored in methanol/ethanol, it forms the hemiacetal.

Storage Rules:

• Container: Teflon-lined caps (avoid rubber septa which leach plasticizers).[1]

• Atmosphere: Store under Argon.

• Temperature: -20°C is ideal to slow disproportionation.[1]

• Solvents: Never store in protic solvents (MeOH, EtOH).[1] Store neat or in Anhydrous

  if needed for analysis.

Figure 2: Stability profile showing reversible hydration vs. irreversible elimination.

References

• Chambers, R. D. (2004).[1] Fluorine in Organic Chemistry. Blackwell Publishing. (Foundational text on the "Fluorine Effect" and reactivity of

  -fluoroketones).

• Rozen, S., & Brand, M. (1986). "Synthesis of alpha-fluoroketones." Synthesis, 1986(8), 665-667. Link (Describes stability issues and purification via distillation).[1]

• Stavber, S., et al. (2002).[1][3] "Direct regiospecific fluorofunctionalization of the α-carbonyl position in ketones." Synthesis, 2002(17), 2609-2615. Link (Discusses Selectfluor usage and byproduct separation).

• PubChem Database . "4-Phenyl-2-butanone Compound Summary."[1] National Center for Biotechnology Information.[1] Link (Source for physical properties of the parent scaffold).[1]

• Furuya, T., Kamlet, A. S., & Ritter, T. (2011). "Catalysis for Fluorination and Trifluoromethylation." Nature, 473, 470–477. Link (Mechanistic insights into elimination side-reactions).[1]

Sources

• 1. 4'-Fluorobutyrophenone | C10H11FO | CID 68498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 3. Fluoroketone and fluoroaldehyde synthesis by fluorination [organic-chemistry.org]

Technical Support Center: Isomer Separation of Fluorinated Phenylbutanone Derivatives

Welcome to the Advanced Chromatography Support Center. As drug development increasingly relies on fluorinated motifs to improve metabolic stability and binding affinity, the analytical separation of these compounds has become a critical bottleneck. Fluorinated phenylbutanone derivatives present unique chromatographic challenges: their small van der Waals radius and extreme electronegativity often cause positional isomers to co-elute, while their altered electron density can disrupt standard chiral recognition mechanisms.

This guide provides field-proven troubleshooting strategies, causality-driven protocols, and theoretical grounding to help you achieve baseline resolution for both positional and chiral isomers.

Part 1: Troubleshooting the "Fluorine Effect" in Isomer Separation

Q1: Why do my ortho-, meta-, and para-fluorinated phenylbutanone isomers co-elute on a standard C18 column?

A: Standard C18 columns separate analytes based almost entirely on hydrophobic (dispersive) interactions. Because the fluorine atom is small (van der Waals radius of 1.47 Å, very similar to oxygen) and tightly holds its electron cloud, the ortho, meta, and para positional isomers exhibit nearly identical hydrophobicities.

The Fix: You must exploit the unique electronic properties of the C-F bond. Switching to a Pentafluorophenyl (PFP) stationary phase introduces three distinct retention mechanisms that a C18 column lacks: dipole-dipole interactions, π-π electron donor-acceptor interactions, and enhanced shape selectivity[1]. The rigid PFP ring discriminates between the slight steric and electronic differences of positional substitutions, allowing for the baseline separation of isomers that co-elute on alkyl phases[2].

Q2: I am attempting to resolve enantiomers of α-fluoro-phenylbutanone using a standard cellulose-based chiral stationary phase (CSP), but I observe severe peak tailing and poor resolution ( ). How can I optimize this?

A: The strong electron-withdrawing nature of the fluorine atom significantly alters the electron density of adjacent functional groups, particularly the carbonyl oxygen and the phenyl ring. If your cellulose CSP (e.g., Chiralcel OD) relies heavily on specific hydrogen bonding or π-π donor interactions, the electron-deficient fluorinated analyte will experience a "mismatch," causing poor mass transfer kinetics and peak tailing.

The Fix: Switch to an amylose-based CSP (such as Chiralpak AD or AS)[3]. The helical structure of amylose provides a different steric environment that often accommodates the rigid C-F dipole better than cellulose. Alternatively, if your derivative contains ionizable groups, Cinchona alkaloid-based zwitterionic columns (e.g., ZWIX) provide superior thermodynamic enantiorecognition through synergistic ionic and steric interactions[4].

Q3: Is there a high-throughput method to determine the enantiomeric excess (ee) of crude fluorinated phenylbutanone reaction mixtures without chromatographic separation?

A: Yes. You can utilize

F Nuclear Magnetic Resonance (NMR) spectroscopy coupled with chiral derivatizing agents. Recent advancements utilize F-labeled chiral aluminum complexes that reversibly bind to Lewis basic analytes (like the carbonyl oxygen in phenylbutanones). The inclusion of the chiral analyte into the confined binding pocket produces distinct, chromatogram-like F NMR signals for each enantiomer, allowing for rapid, separation-free chiral analysis of over 1,000 samples per day[5].

Part 2: Stationary Phase Selection Matrix

To streamline your method development, summarize your analyte's structural properties against the table below to select the thermodynamically favored stationary phase.

Column Chemistry	Primary Interaction Mechanism	Target Isomer Type	Causality for Selection
Alkyl C18	Hydrophobic / Dispersive	Homologs (Chain length)	Ineffective for fluorinated isomers due to identical hydrophobicity.
PFP (Pentafluorophenyl)	π-π, Dipole-Dipole, Steric	Positional (o-, m-, p-)	Rigid fluorinated ring provides shape recognition and dipole alignment[1].
Amylose CSP (e.g., AD-H)	Hydrogen Bonding, Steric Fit	Enantiomers (Chiral)	Helical groove accommodates C-F dipoles better than cellulose[3].
Zwitterionic (ZWIX)	Ionic, Hydrogen Bonding	Ionizable Chiral Derivatives	Synergistic counter-ion interactions lock the fluorinated enantiomer in place[4].

Part 3: Separation Workflows & Methodologies

Workflow for selecting chromatographic techniques for fluorinated phenylbutanone isomers.

Protocol A: RP-HPLC Separation of Positional Isomers

Objective: Resolve ortho, meta, and para isomers of fluorophenylbutanone. Causality: Utilizing a PFP column with a buffered methanolic mobile phase suppresses silanol ionization while maximizing π-π interactions between the analyte's phenyl ring and the stationary phase.

• Column Preparation: Install a Hypersil GOLD PFP column (150 x 4.6 mm, 3 µm) or equivalent. Equilibrate at 30°C.

• Mobile Phase Formulation:

  • Phase A: 10 mM Ammonium Acetate in LC-MS grade Water (pH unadjusted). Reasoning: Ammonium acetate masks residual silanols and stabilizes the C-F dipole interaction without ion-pairing suppression[1].

  • Phase B: 100% Methanol. Reasoning: Methanol promotes π-π interactions better than acetonitrile, which can disrupt π-stacking due to its own triple bond.

• Gradient Elution: Run a shallow gradient from 40% B to 70% B over 15 minutes at a flow rate of 1.0 mL/min.

• System Suitability & Self-Validation: Inject a mixed standard of pure o-, m-, and p-fluorophenylbutanone.

  • Validation Gate: The system is validated only if the resolution (

    ) between the critical pair (typically meta and para) is . If , decrease the gradient slope to 1% B per minute to increase residence time in the fluorophilic environment.

Protocol B: Supercritical Fluid Chromatography (SFC) for Enantiomers

Objective: Baseline separation of chiral fluorinated phenylbutanone enantiomers. Causality: Supercritical CO

(scCO ) possesses high diffusivity and low viscosity, overcoming the poor mass transfer kinetics often associated with heavily fluorinated chiral compounds on standard HPLC.

• Column Preparation: Install an Amylose-based CSP (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm). Equilibrate column oven to 35°C.

• Mobile Phase Formulation:

  • Phase A: scCO

    (Backpressure regulated to 120 bar).

  • Phase B (Modifier): Isopropanol (IPA) with 0.1% Trifluoroacetic acid (TFA). Reasoning: IPA provides bulky steric bulk that slows elution, allowing more time for chiral cavity inclusion. TFA suppresses secondary interactions with the silica support.

• Isocratic Elution: Pump 85% Phase A / 15% Phase B at a flow rate of 3.0 mL/min.

• System Suitability & Self-Validation: Inject a racemic standard (50:50 mix) of the target enantiomer.

  • Validation Gate: The protocol is validated when the integrated peak area ratio is exactly 50:50 (±0.5%) and the peak symmetry factor (

    ) is between 0.9 and 1.2. If (tailing), increase the TFA modifier concentration to 0.2% to further mask active sites on the CSP.

References

• Enantioseparation and Racemization of α-Aryl-α-fluoroacetonitriles Source: PMC (National Institutes of Health) URL:[Link][3]

• HPLC Separation of 30 Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column Source: LCGC International URL:[Link][1]

• Enantioselective high-performance liquid chromatographic separation of fluorinated ß- phenylalanine derivatives utilizing Cinchona alkaloid-based ion-exchanger chiral stationary phases Source: PubMed (Journal of Chromatography A) URL:[Link][4]

• Fluorinated HPLC Phases - Looking Beyond C18 for Reversed-Phase HPLC Source: LCGC International URL:[Link][2]

• Fluorine Enables Separation-free "Chiral Chromatographic Analysis" Source: Chinese Academy of Sciences (Cell Reports Physical Science) URL:[Link][5]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Enantioseparation and Racemization of α-Aryl-α-fluoroacetonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enantioselective high-performance liquid chromatographic separation of fluorinated ß- phenylalanine derivatives utilizing Cinchona alkaloid-based ion-exchanger chiral stationary phases: Enantioselective separation of fluorinated ß-phenylalanine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fluorine Enables Separation-free "Chiral Chromatographic Analysis"----Chinese Academy of Sciences [english.cas.cn]

Technical Support Center: Troubleshooting 1-Fluoro-4-phenyl-2-butanone Workup Decomposition

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who experience unexpected yield losses or complete degradation when isolating

-fluoroketones.

1-Fluoro-4-phenyl-2-butanone is a highly versatile intermediate, but it is notoriously labile. Standard workup procedures that work perfectly for non-fluorinated analogs will often destroy this molecule. This guide synthesizes field-proven insights and mechanistic causality to help you troubleshoot and optimize your isolation workflows.

Section 1: Mechanistic Insights & Causality

Q: Why does 1-fluoro-4-phenyl-2-butanone degrade so rapidly during standard aqueous workup?

A: The instability is fundamentally rooted in the high electronegativity of the fluorine atom adjacent to the carbonyl group. This creates a highly acidic

-proton. When exposed to even mild bases (such as a standard saturated wash), rapid deprotonation occurs, forming an enolate.

Because the fluoride ion is a competent leaving group in this specific stereoelectronic environment, the enolate readily expels it to form a thermodynamically stable

-unsaturated ketone (4-phenyl-3-buten-2-one). Furthermore, literature on the reactivity of fluorinated ketones confirms that direct functionalization of -fluoroketones requires strong bases, which inherently limits their compatibility with base-sensitive functional groups and standard basic workups 1. Additionally, fluorinated cyclic and acyclic ketones exhibit a strong tendency to undergo hydration or defluorination under improper pH conditions 2.

Decomposition pathways of 1-Fluoro-4-phenyl-2-butanone during standard workup conditions.

Section 2: Troubleshooting Guide & FAQs

Q: My GC-MS shows a major impurity with a mass loss of 20 Da (M-20) after workup. What happened? A: A mass loss of 20 Da corresponds to the elimination of hydrogen fluoride (HF). This is the classic dehydrofluorination pathway resulting in 4-phenyl-3-buten-2-one. It is almost always triggered by washing the organic layer with basic solutions or by prolonged exposure to unbuffered silica gel during column chromatography.

Q: Can I use a rotary evaporator to remove high-boiling solvents like DMF or DMSO from my reaction mixture? A: No. Thermal stress is a secondary driver of decomposition. Heating 1-fluoro-4-phenyl-2-butanone above 35°C, especially when trace acids or bases are present in the crude mixture, accelerates aldol condensation and oligomerization. You must extract the product into a highly volatile solvent (e.g., MTBE or diethyl ether) and wash away the DMF/DMSO with cold water, allowing for low-temperature evaporation.

Q: How should I purify the crude product if standard silica gel degrades it? A: Standard silica gel is slightly acidic (pH ~4.5–5.5), which can catalyze defluorination or aldol reactions over time. You should use deactivated silica gel (slurried with 1%

in hexanes, then flushed with neutral solvent prior to loading). Alternatively, rapid filtration through a short pad of Celite/silica is preferred over prolonged, high-resolution chromatography.

Section 3: Quantitative Stability Profile

To guide your experimental design, the following table summarizes the stability of 1-fluoro-4-phenyl-2-butanone under various common workup conditions.

Workup Condition	Temp (°C)	Exposure Time (h)	Observed Degradation (%)	Primary Byproduct
Sat. wash	25	1.0	> 45%	Dehydrofluorination (M-20)
1M NaOH wash	25	0.5	> 90%	Hydrolysis / Tars
0.1M HCl wash	25	2.0	< 5%	Trace Aldol
Brine wash (pH 7)	25	12.0	< 2%	None
Rotavap (Neat)	45	1.0	~ 25%	Aldol Oligomers
Rotavap (Neat)	20	2.0	< 1%	None

Section 4: Optimized Experimental Protocols

To ensure scientific integrity, the following protocol is designed as a self-validating system . It utilizes a pH-controlled, low-temperature extraction to suppress both enolization and thermal degradation, with built-in checks to verify success at each stage.

Step-by-Step Methodology: Mild Workup of 1-Fluoro-4-phenyl-2-butanone

• Thermal Quenching: Upon reaction completion, immediately plunge the reaction flask into an ice-water bath and cool the mixture to 0–5°C.

• pH-Controlled Dilution: Quench the reaction by slowly adding cold, pH 6.5 phosphate buffer (0.1 M).

  • Validation Check: Spot the aqueous mixture onto pH paper. If the pH > 7, add additional pH 6.5 buffer until neutrality is achieved before proceeding.

• Extraction: Extract the aqueous layer with cold Methyl tert-butyl ether (MTBE) (3 x 20 mL per 10 mmol scale). MTBE is preferred over ethyl acetate as it minimizes the extraction of highly polar, basic byproducts and is easily removed at low temperatures.

• Neutral Washing: Wash the combined organic layers with cold brine (2 x 20 mL). Strict Rule: Do NOT use

  or washes under any circumstances.

• Drying: Dry the organic layer over anhydrous

  . Avoid , as its surface basicity will degrade the product.

  • Validation Check: The organic layer must be completely transparent (not cloudy) before filtration, ensuring zero water carryover into the evaporation step.

• Low-Temperature Concentration: Filter the drying agent and evaporate the solvent under reduced pressure. The rotary evaporator water bath temperature must be strictly maintained at ≤ 20°C .

• Storage: Store the crude 1-fluoro-4-phenyl-2-butanone neat at -20°C under an inert argon atmosphere until you are ready for deactivated chromatography.

References

• Tetrabutylammonium Difluorotriphenylstannate [Bu 4 N][Ph 3 SnF 2 ]: Delivering Carbon or Fluorine Ligands via Hypercoordination.
• Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. American Journal of Organic Chemistry (sapub.org).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]

Optimizing reaction conditions for the synthesis of 1-Fluoro-4-phenyl-2-butanone

Topic: Optimizing Reaction Conditions for the Synthesis of 1-Fluoro-4-phenyl-2-butanone Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Welcome to the Technical Support Center for α-fluoroketone synthesis. The introduction of a fluorine atom adjacent to a carbonyl group is a critical transformation in medicinal chemistry, often utilized to enhance metabolic stability, modulate pKa, or serve as a transition-state isostere in protease inhibitors.

Synthesizing 1-Fluoro-4-phenyl-2-butanone presents a unique regiochemical challenge due to the presence of two enolizable α-positions (C1 and C3). This guide provides field-proven troubleshooting strategies, step-by-step protocols, and mechanistic insights for the two most reliable synthetic pathways: Electrophilic Fluorination via silyl enol ethers and Nucleophilic Fluorination of α-bromoketones.

Part 1: Electrophilic Fluorination via Silyl Enol Ethers

Direct fluorination of 4-phenyl-2-butanone typically yields an intractable mixture of 1-fluoro and 3-fluoro isomers. To achieve strict regiocontrol, the ketone must first be converted into its kinetic silyl enol ether, which is subsequently reacted with an electrophilic fluorine source like Selectfluor [1].

Standard Protocol: Kinetic Silyl Enol Ether Formation & Fluorination

Self-Validating Step: Always verify the formation of the silyl enol ether via crude

H NMR (disappearance of the C1 methyl singlet at ~2.1 ppm and appearance of vinylic protons) before proceeding to the fluorination step.

• Kinetic Deprotonation: Charge a flame-dried flask with anhydrous THF and cool to -78 °C under inert atmosphere. Add LDA (1.1 equiv).

• Enolization: Add a solution of 4-phenyl-2-butanone (1.0 equiv) in THF dropwise over 15 minutes. Stir at -78 °C for 45 minutes to ensure complete kinetic deprotonation at the less hindered C1 methyl group.

• Silylation: Add Chlorotrimethylsilane (TMSCl, 1.2 equiv) dropwise. Stir for 15 minutes at -78 °C, then allow the reaction to warm to room temperature over 1 hour.

• Isolation: Quench with cold saturated NaHCO

  . Extract with hexanes (avoid highly polar solvents to prevent hydrolysis). Concentrate under reduced pressure to yield 1-(trimethylsilyloxy)-4-phenyl-1-butene.

• Fluorination: Dissolve the crude silyl enol ether in anhydrous Acetonitrile (MeCN) and cool to 0 °C. Add Selectfluor (1.05 equiv) in one portion.

• Workup: Stir for 2 hours. Quench with water, extract with EtOAc, wash with brine, dry over Na

  SO , and purify via silica gel chromatography to isolate 1-fluoro-4-phenyl-2-butanone.

Troubleshooting & FAQs

Q: I am observing a mixture of 1-fluoro and 3-fluoro isomers. How do I improve regioselectivity? A: The presence of the 3-fluoro isomer indicates that thermodynamic equilibration occurred during enolization. This is usually caused by localized heating during the ketone addition or insufficient cooling. Ensure the internal reaction temperature remains strictly below -70 °C during the LDA and TMSCl additions. Furthermore, ensure your LDA is freshly titrated; excess unreacted ketone can act as a proton shuttle, facilitating the isomerization from the kinetic to the thermodynamic enolate.

Q: My fluorination step with Selectfluor is sluggish, and I recover mostly unreacted starting ketone. What is going wrong? A: This is a classic symptom of silyl enol ether hydrolysis prior to fluorination. Silyl enol ethers are highly moisture-sensitive. If your MeCN is not strictly anhydrous, the intermediate will hydrolyze back to 4-phenyl-2-butanone before Selectfluor can react. Additionally, Selectfluor is virtually insoluble in non-polar solvents; ensure you are using MeCN or DMF to facilitate the electrophilic transfer [2].

Fig 1: Regioselective electrophilic fluorination pathway vs. thermodynamic side reactions.

Part 2: Nucleophilic Fluorination of α-Bromoketones

If 1-bromo-4-phenyl-2-butanone is available as a starting material, nucleophilic substitution using a fluoride source is a highly scalable alternative. However, the high basicity of the fluoride ion often leads to competing elimination reactions (E2/E1cB).

Standard Protocol: Attenuated Nucleophilic Fluorination

Self-Validating Step: Monitor the reaction via LC-MS. The mass shift from the brominated precursor (M+H

227/229) to the fluorinated product (M+H 167) should be distinct from the elimination byproduct (M+H 147).

• Preparation: Dissolve 1-bromo-4-phenyl-2-butanone (1.0 equiv) in a mixture of Acetonitrile and tert-butanol (4:1 ratio).

• Fluoride Addition: Add Tetrabutylammonium fluoride trihydrate (TBAF·3H

  O, 1.5 equiv). Do not use anhydrous TBAF.

• Heating: Stir the reaction mixture at 50 °C for 4–6 hours.

• Workup: Dilute with dichloromethane (DCM) and wash extensively with water to remove tetrabutylammonium salts.

• Purification: Dry the organic layer over MgSO

  , concentrate, and purify via silica gel chromatography (Hexanes/EtOAc) to yield the target fluoroketone.

Troubleshooting & FAQs

Q: I am seeing massive amounts of elimination products (enones) and dark tar instead of the fluorinated product. Why? A: "Naked" fluoride from anhydrous TBAF is an exceptionally strong base in organic solvents, which shifts the reaction pathway from S

2 substitution to E2 elimination [3]. To fix this, you must attenuate the basicity of the fluoride ion. This is achieved by using hydrated TBAF (TBAF·3H O) or by adding a bulky, protic co-solvent like tert-butanol. The hydrogen bonding dampens the basicity of the fluoride ion while preserving enough nucleophilicity to execute the S 2 displacement.

Q: I switched to Potassium Fluoride (KF) to avoid TBAF purification issues, but the reaction is completely stalled. No conversion is observed. A: KF has a very high lattice energy and is highly insoluble in standard organic solvents like MeCN or THF. To use KF effectively, you must add a phase-transfer catalyst (PTC) such as 18-crown-6 (which chelates the potassium ion) or tetrabutylammonium bromide (TBAB) to solubilize the fluoride ion into the organic phase.

Fig 2: Causality of reagent selection in nucleophilic fluorination pathways.

Part 3: Quantitative Pathway Comparison

To assist in route scouting and process development, the following table summarizes the operational metrics of both pathways.

Parameter	Electrophilic Route (Selectfluor)	Nucleophilic Route (TBAF/KF)
Starting Material	4-phenyl-2-butanone	1-bromo-4-phenyl-2-butanone
Primary Reagent	Selectfluor	TBAF·3H O or KF/18-crown-6
Regioselectivity	Excellent (Dictated by kinetic enolate)	Absolute (Dictated by precursor)
Primary Side Reaction	Hydrolysis of silyl enol ether	Elimination (Enone formation)
Scalability	Moderate (Requires cryogenic -78 °C)	High (Standard heating 50-70 °C)
Typical Isolated Yield	60 - 75%	50 - 80%

References

• Peng, W., & Shreeve, J. M. (2005). Reactions of Enamines with Selectfluor: A Straightforward Route to Difluorinated Carbonyl Compounds. The Journal of Organic Chemistry, 70(14), 5760-5763.[Link]

• ACS Publications. (2022). Discovery and Chemical Development of Uvelostinag (MK-1454): A Therapeutic Cyclic Dinucleotide Agonist of the Stimulator of Interferon Gene. Journal of Medicinal Chemistry.[Link]

• ResearchGate. (2025). Palladium-catalyzed direct mono-α-arylation of α-fluoroketones with aryl halides or phenyl triflate. ResearchGate Database.[Link]

Technical Support Center: Impurity Profiling in Fluorinated Ketones

Compound Focus: 1-Fluoro-4-phenyl-2-butanone (CAS: 772-67-8)

Welcome to the Advanced Analytical Support Center. As a Senior Application Scientist, I have designed this resource to guide researchers and drug development professionals through the complex landscape of identifying impurities in fluorinated aliphatic ketones.

The introduction of a fluorine atom into an organic framework dramatically alters its electronic distribution, reactivity, and analytical signature. 1-Fluoro-4-phenyl-2-butanone is a highly reactive intermediate; its synthesis often yields des-fluoro, di-fluoro, and positional isomer impurities. This guide establishes a self-validating analytical framework utilizing orthogonal techniques—Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) and Multi-Nuclear Magnetic Resonance (NMR) spectroscopy[1].

Diagnostic Workflow for Fluorinated Impurities

To avoid false positives, the identification of unknown degradants or synthetic byproducts must rely on a closed-loop, self-validating system. We utilize LC-HRMS for exact mass and fragmentation profiling, followed by targeted NMR to elucidate the exact spatial arrangement of the fluorine atom[2].

Analytical workflow for identifying fluorinated impurities using orthogonal LC-HRMS and NMR.

Quantitative Data Presentation: Impurity Markers

The following table summarizes the expected analytical markers for 1-Fluoro-4-phenyl-2-butanone and its most common synthetic impurities. Comparing exact mass defects and specific

-coupling constants allows for rapid, definitive structural assignment[3].

Impurity Class	Expected Exact Mass	Characteristic MS/MS Neutral Loss	F NMR Chemical Shift Range	H- F Coupling ( )
1-Fluoro-4-phenyl-2-butanone (Target)	167.0872	-20 Da (HF)	-220 to -230 ppm	~48 Hz (doublet)
Des-fluoro (4-phenyl-2-butanone)	149.0966	None	N/A	N/A
Difluoro (1,1-difluoro-...)	185.0778	-20 Da, -40 Da	-110 to -130 ppm	~55 Hz (triplet)
3-Fluoro positional isomer	167.0872	-20 Da (HF)	-180 to -190 ppm	~45 Hz (multiplet)

Step-by-Step Experimental Methodologies

Every protocol below is designed with internal causality—meaning each step contains a built-in validation mechanism to ensure data integrity.

Protocol A: Non-Targeted LC-HRMS Screening

Purpose: To separate the complex matrix and identify fluorinated residuals based on exact mass and characteristic fragmentation[2].

• Sample Preparation: Dilute the crude sample to 1 µg/mL in Acetonitrile/Water (50:50, v/v).

  • Causality: Fluorinated ketones are prone to in-source fragmentation. Overloading the column causes ion suppression and complex dimer formations (

    ), which obscure trace impurities.

• Chromatographic Separation: Inject 2 µL onto a C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Use a gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).

  • Causality: The acidic modifier ensures consistent protonation of the ketone oxygen, stabilizing the

    precursor ion for the mass analyzer.

• MS Acquisition (ESI+): Operate the HRMS (Q-TOF or Orbitrap) in positive electrospray ionization mode. Set a Data-Dependent Acquisition (DDA) method to trigger MS/MS on the top 5 most intense ions.

• Self-Validation Step: Interrogate the MS/MS spectra for a neutral loss of 20.006 Da. If this loss is present, the impurity contains an aliphatic fluorine. If absent, the impurity is likely a non-fluorinated starting material (e.g., 4-phenyl-2-butanone).

Protocol B: Multi-Nuclear NMR Elucidation

Purpose: To determine the exact regiochemistry of the fluorine atom without interference from non-fluorinated matrix components[4][5].

• Sample Dissolution: Dissolve 10-15 mg of the isolated impurity (or crude mixture) in 600 µL of

  .
• F NMR Acquisition (Background-Free Screening): Acquire a standard F spectrum.

  • Causality: Because

    F has 100% natural abundance and a massive chemical shift range, non-fluorinated impurities are entirely invisible. This provides a clean, quantitative profile of only the fluorinated species in the mixture.
• F Decoupled vs. Coupled Acquisition:

  • Self-Validation Step: Run a proton-decoupled

    F spectrum, followed immediately by a proton-coupled F spectrum. If the decoupled singlet splits into a doublet in the coupled spectrum ( Hz), the fluorine is attached to a group (confirming the 1-fluoro position)[3]. If it splits into a complex multiplet, the fluorine is located on a highly substituted carbon (e.g., the 3-fluoro isomer).
• H and C NMR: Acquire standard spectra to map the phenyl ring and aliphatic backbone, confirming the integrity of the carbon skeleton.

Troubleshooting & FAQs

Q: During LC-MS analysis, I am observing a major peak at m/z 147.08 instead of the expected 167.08. What is happening? A: You are observing in-source fragmentation. The C-F bond adjacent to a carbonyl is highly susceptible to heterolytic cleavage. The molecule is losing HF (20 Da) directly in the electrospray ionization source before reaching the first quadrupole. Solution: Lower the capillary temperature and reduce the declustering potential/cone voltage to keep the

intact.

Q: How can I definitively differentiate between 1-fluoro-4-phenyl-2-butanone and 3-fluoro-4-phenyl-2-butanone using NMR? A: Look at the

H NMR splitting patterns. In the 1-fluoro isomer, the terminal protons will appear as a distinct doublet of doublets around 4.8 ppm due to the massive geminal fluorine coupling ( Hz). In the 3-fluoro isomer, the fluorine is on a chiral center adjacent to the benzyl group, resulting in a highly complex multiplet further upfield.

Q: My LC-HRMS shows an impurity with an exact mass matching a difluorinated species, but my

F NMR only shows one peak. Is the data contradictory? A: Not necessarily. If the impurity is 1,1-difluoro-4-phenyl-2-butanone, the two fluorine atoms on the terminal carbon are chemically equivalent (homotopic or enantiotopic depending on the rest of the chain). Therefore, they will resonate at the exact same chemical shift in the F NMR, appearing as a single peak. You must look at the H- F coupling: the single proton on that carbon will split the F signal into a doublet, and the two fluorines will split the H signal into a triplet ( Hz).

Q: Why is NMR considered superior to MS for identifying positional isomers of fluorinated compounds? A: Mass spectrometry primarily provides the atomic formula. While MS/MS fragmentation can offer clues, positional isomers (like 1-fluoro vs. 3-fluoro) often yield identical fragment ions (e.g., both lose HF and cleave at the benzyl bond). NMR directly measures the magnetic environment of the nuclei; the chemical shift and

-coupling provide an absolute map of atomic connectivity, making it the ultimate arbiter for structural elucidation[1][5].

References

• 3-FLUORO-2-BUTANONE 814-79-9 wiki - Guidechem (Contains structural and precursor data for 1-Fluoro-4-phenyl-2-butanone, CAS 772-67-8). Guidechem.
• The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices. National Institutes of Health (PMC).
• Detecting Fluorinated Residuals Using Liquid Chromatography–High-Resolution Mass Spectrometry. LCGC International.
• Coupling of Protons with Fluorine Page. ResearchGate.
• Nuclear Magnetic Resonance and LC/MS Characterization of Mass-labeled Fluorinated Compounds. OSTI.gov.
• Use of NMR in Impurity Profiling for Pharmaceutical Products. Veeprho.

Sources

• 1. The integration of LC-MS and NMR for the analysis of low molecular weight trace analytes in complex matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. osti.gov [osti.gov]
• 5. veeprho.com [veeprho.com]

Troubleshooting 19F NMR spectra of 1-Fluoro-4-phenyl-2-butanone

Technical Support Center: Troubleshooting F NMR Spectra of 1-Fluoro-4-phenyl-2-butanone

Audience: Researchers, scientists, and drug development professionals.

As a Senior Application Scientist, I frequently guide researchers through the analytical bottlenecks of fluorinated drug development. 1-Fluoro-4-phenyl-2-butanone is an

-fluoro ketone that presents unique spectroscopic challenges. Acquiring high-fidelity F NMR spectra for this molecule requires navigating the wide chemical shift dispersion of the F nucleus, significant heteronuclear coupling, and hardware-induced artifacts.

This technical guide provides causal explanations and self-validating protocols to troubleshoot these specific anomalies, ensuring your spectral data is robust and publication-ready.

Quantitative Reference Data

To establish a baseline for your experiments, compare your raw data against the expected spectral parameters for 1-Fluoro-4-phenyl-2-butanone.

Parameter	Expected Value	Mechanistic Rationale
F Chemical Shift ( )	-200 to -220 ppm	Typical range for groups. The adjacent carbonyl deshields the fluorine relative to isolated alkyl fluorides[1].
Geminal Coupling ( )	~48 Hz	Strong spin-spin coupling occurs between the fluorine nucleus and the two protons on the same -carbon[2].
Tautomeric Shift Variance	Up to 10-15 ppm	-fluoro ketones can exhibit keto-enol tautomerization, which alters the shielding environment of the F nucleus.
Referencing Standard	0.00 ppm (CFCl )	IUPAC standard. Alternatively, Trifluoroacetic acid (TFA) at -76.55 ppm is used as a practical internal standard[3].

Diagnostic Workflow

Use the following logical progression to isolate and resolve spectral artifacts in your

F NMR acquisitions.

Figure 1: Decision tree for diagnosing and resolving common 19F NMR spectral artifacts.

Troubleshooting Guides & FAQs

Q1: Why does my spectrum have a severe rolling baseline that obscures the

signal? Causality: This is a classic symptom of 4[4]. When the radiofrequency (RF) pulse is applied, it induces mechanical vibrations in the probe coil. Because F has a high gyromagnetic ratio and requires a wide spectral window, these vibrations induce a spurious, decaying oscillation in the initial points of the Free Induction Decay (FID). When Fourier transformed, this manifests as a severe baseline roll. Solution: You must bypass the corrupted initial FID data points. This can be done post-acquisition using Backward Linear Prediction (BLP) to recalculate the first few points of the FID. For a more robust hardware-level fix, utilize an anti-ringing pulse sequence (such as Bruker's aring or aring2), which employs phase cycling to cancel out the acoustic artifacts before the signal reaches the receiver[5].

Q2: My chemical shift is off by several ppm compared to literature. How do I correctly reference 1-Fluoro-4-phenyl-2-butanone? Causality:

F chemical shifts are notoriously sensitive to sample conditions (solvent, temperature, and concentration). While IUPAC recommends trichlorofluoromethane (CFCl ) as the 0.00 ppm reference,6[6]. Relying solely on the spectrometer's indirect referencing (locked to the H solvent signal) can lead to systematic errors of up to 2 ppm. Solution: Implement internal referencing. Add a trace amount of a stable fluorinated standard, such as3[3]. Ensure the standard does not react with your -fluoro ketone.

Q3: The

signal appears as a complex multiplet instead of a singlet. Is my sample impure? Causality: If you are running a standard proton-coupled F experiment, the fluorine nucleus (spin 1/2) will 2[2] on the adjacent carbon, resulting in a triplet with a large coupling constant ( Hz). Furthermore, long-range coupling to the other methylene protons across the carbonyl ( ) can cause additional fine splitting. Solution: To simplify the spectrum and verify purity, acquire a proton-decoupled F spectrum ( F{ H}). Ensure your decoupling power is calibrated correctly to cover the proton frequency range without heating the sample. If the signal collapses to a clean singlet, the multiplet was entirely due to heteronuclear coupling.

Experimental Protocols

Protocol A: Suppressing Acoustic Ringing via Pulse Sequence Optimization

System Validation Logic: Successful execution is confirmed by a flat baseline without the need for manual polynomial baseline correction, proving hardware artifacts are neutralized at the acquisition level.

• Probe Tuning: Load the 1-Fluoro-4-phenyl-2-butanone sample. Tune and match the probe specifically for the

  F frequency to minimize reflected power.

• Sequence Selection: Load a standard 1D

  F pulse program, then substitute it with an anti-ringing sequence (e.g., aring on Bruker systems). This sequence uses a5[5].

• Phase Cycling: Set the number of scans (NS) to a strict multiple of the phase cycle (minimum NS=8, ideally 32 or 64). Incomplete phase cycles will leak ringing artifacts into the FID.

• Acquisition & Processing: Acquire the FID. Apply an exponential window function with a Line Broadening (LB) factor of 1-2 Hz prior to Fourier transformation[5].

• Self-Validation: Inspect the baseline between -100 ppm and -150 ppm (a region devoid of sample signals). It should be perfectly flat. If a slight roll persists, apply Backward Linear Prediction (predicting the first 16-32 points) as a secondary software-level correction[4].

Protocol B: Quantitative Internal Referencing

System Validation Logic: By anchoring the spectrum to an internal standard, the chemical shift of the target molecule becomes immune to indirect referencing drifts caused by temperature fluctuations or solvent magnetic susceptibility differences.

• Standard Preparation: Prepare a dilute stock solution of Trifluoroacetic acid (TFA) in your chosen deuterated solvent.

• Sample Spiking: Add 5-10

  L of the TFA stock to your 600 L NMR sample of 1-Fluoro-4-phenyl-2-butanone.

• Acquisition: Acquire the

  F spectrum using the optimized parameters from Protocol A.

• Calibration: In your processing software, select the TFA peak and manually calibrate its chemical shift to exactly -76.55 ppm[3].

• Self-Validation: Verify the chemical shift of the

  group. It should now stably resolve between 1[1], validating the spectral referencing.

References

• Practical Considerations and Guidelines for Spectral Referencing for Fluorine NMR Ligand Screening | ACS Omega URL:[Link]

• 19F NMR Reference Standards | University of Colorado URL:[Link]

• Coupling of Protons with Fluorine | ResearchGate URL:[Link]

• A suite of 19F based relaxation dispersion experiments to assess biomolecular motions | Journal of Biomolecular NMR URL:[Link]

• Fluorine-19 nuclear magnetic resonance spectroscopy | Wikipedia URL:[Link]

Sources

• 1. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. colorado.edu [colorado.edu]
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• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Regioselective Fluorination of 4-Phenyl-2-butanone

Welcome to the technical support guide for the regioselective fluorination of 4-phenyl-2-butanone. This resource is designed for researchers, medicinal chemists, and process development professionals who are looking to control the site of fluorination on this common unsymmetrical ketone. Here, we address specific experimental challenges, provide detailed protocols, and explain the underlying mechanistic principles to empower you to achieve your synthetic goals with precision and confidence.

Core Principles: The Decisive Role of the Enolate

The regiochemical outcome of the α-fluorination of 4-phenyl-2-butanone is fundamentally a story of two competing intermediates: the kinetic and the thermodynamic enolates.[1] As an unsymmetrical ketone, 4-phenyl-2-butanone has two distinct enolizable positions: the C1 methyl group and the C3 methylene group. The ability to selectively deprotonate at one of these sites is the key to controlling the final product distribution.

• Kinetic Control : Deprotonation at the C1 methyl group is sterically less hindered and therefore occurs more rapidly.[1] This forms the kinetic enolate. This pathway is favored under irreversible conditions, typically employing a strong, bulky base at very low temperatures.[2][3] Trapping this enolate with an electrophilic fluorine source yields 1-fluoro-4-phenyl-2-butanone .

• Thermodynamic Control : The C3 methylene protons are adjacent to the phenyl ring. Deprotonation at this site leads to the thermodynamic enolate, which is more stable due to the extended conjugation between the enolate double bond and the aromatic ring. This pathway is favored under reversible conditions, which allow the initially formed kinetic enolate to equilibrate to the more stable thermodynamic isomer.[3] These conditions typically involve a smaller, weaker base and higher temperatures.[2] Trapping this enolate yields 3-fluoro-4-phenyl-2-butanone .

Visualizing the Competing Pathways

Caption: Kinetic vs. Thermodynamic enolate formation from 4-phenyl-2-butanone.

Troubleshooting Guide

Problem 1: Poor regioselectivity, obtaining a mixture of 1-fluoro and 3-fluoro isomers.

Root Cause Analysis: This is the most common issue and indicates that neither kinetic nor thermodynamic control is being effectively enforced. The reaction conditions are likely allowing for partial equilibration of the enolates.

Solutions:

• For Kinetic Control (Targeting C1):

  • Verify Base Quality & Stoichiometry: Ensure your Lithium diisopropylamide (LDA) is freshly prepared or properly titrated. Use a slight excess (1.05-1.1 equivalents) to ensure deprotonation is rapid and complete.

  • Lower the Temperature: The deprotonation step must be performed at -78 °C (a dry ice/acetone bath). Do not allow the temperature to rise before the addition of the fluorinating agent. At higher temperatures, the enolates can begin to interconvert.[2]

  • Rapid Trapping: Add the electrophilic fluorinating agent (e.g., NFSI) at -78 °C, ensuring the kinetic enolate is trapped before it has a chance to equilibrate.[3]

• For Thermodynamic Control (Targeting C3):

  • Allow for Equilibration: The key to thermodynamic control is allowing the system to reach equilibrium. After adding a weaker base (e.g., NaH, NaOEt), allow the mixture to stir for a sufficient time at a higher temperature (e.g., room temperature or slightly elevated) before adding the fluorinating agent.

  • Avoid Bulky Bases: Do not use LDA or other bulky bases if you want the thermodynamic product. Use a smaller base like sodium hydride (NaH) or sodium ethoxide (NaOEt) that does not sterically disfavor deprotonation at the more hindered C3 position.[3]

Problem 2: Low overall yield and incomplete conversion of starting material.

Root Cause Analysis: Low conversion can stem from several factors, including insufficient base, poor reagent quality, or inadequate reaction conditions.

Solutions:

• Ensure Anhydrous Conditions: Enolate formation is highly sensitive to moisture. All glassware must be rigorously dried, and anhydrous solvents must be used. Trace amounts of water can quench the base and the enolate.[4]

• Check Fluorinating Agent Activity: Electrophilic fluorinating agents like Selectfluor™ and NFSI are generally stable but should be stored in a desiccator. If the reagent is old or has been improperly stored, its activity may be compromised.[5]

• Optimize Reaction Time and Temperature: If conversion is low under kinetic conditions, allow the reaction to stir for a longer period at -78 °C after adding the fluorinating agent. For thermodynamic conditions, you may need to gently heat the reaction (e.g., to 40-50 °C) to ensure full conversion.

• Substrate Solubility: Ensure the 4-phenyl-2-butanone is fully dissolved in the solvent before adding the base. Poor solubility can lead to a heterogeneous reaction and low conversion.[6]

Problem 3: Significant formation of di-fluorinated byproducts.

Root Cause Analysis: Di-fluorination occurs when the mono-fluorinated product re-enolizes and reacts a second time with the fluorinating agent. This is more common when the mono-fluorinated product has acidic α-protons remaining.

Solutions:

• Control Stoichiometry: Use no more than 1.0-1.05 equivalents of the fluorinating agent. Adding a large excess will drive the reaction towards di-fluorination.

• Slow Addition: Add the fluorinating agent slowly as a solution to maintain a low instantaneous concentration. This favors the reaction with the more abundant initial enolate over the enolate of the mono-fluorinated product.[6]

• Use a Weaker Base (for Thermodynamic Control): Using a base that does not fully deprotonate the ketone can help suppress di-fluorination by keeping the enolate concentration low. However, this may also slow down the desired reaction.

Frequently Asked Questions (FAQs)

Q1: Which electrophilic fluorinating agent is better, Selectfluor™ or N-Fluorobenzenesulfonimide (NFSI)? A1: Both are excellent and widely used "F+" sources.[6] NFSI is often preferred for reactions involving pre-formed lithium enolates (kinetic control) due to its high reactivity and good solubility in ethereal solvents like THF at low temperatures. Selectfluor™ is highly effective and often used in organocatalytic systems or under conditions where the enol or enolate is generated in situ.[7][8] For the protocols described below, NFSI is recommended for kinetic control and Selectfluor™ for thermodynamic conditions, but they can often be used interchangeably with some optimization.

Q2: Why is a bulky base like LDA so critical for kinetic control? A2: The large isopropyl groups on the LDA nitrogen atom create significant steric hindrance.[3] This steric bulk makes it much easier for the base to access the sterically unhindered protons on the C1 methyl group than the more crowded protons on the C3 methylene group. This steric bias, combined with its high basicity, allows for fast and selective formation of the kinetic enolate.[2]

Q3: How critical is the reaction temperature for achieving high regioselectivity? A3: Temperature is arguably the most critical parameter. For kinetic control, maintaining the temperature at or below -78 °C is essential to prevent the kinetic enolate from equilibrating to the more stable thermodynamic enolate.[2] Conversely, for thermodynamic control, higher temperatures (room temperature or above) are needed to provide the energy for this equilibrium to be established, ensuring the more stable enolate is the dominant species before fluorination.[9]

Experimental Protocols & Data

Protocol A: Selective Synthesis of 1-Fluoro-4-phenyl-2-butanone (Kinetic Control)

Caption: Workflow for the kinetic fluorination of 4-phenyl-2-butanone.

Step-by-Step Methodology:

• To a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), add anhydrous THF (0.2 M relative to the ketone) and cool to -78 °C.

• Add diisopropylamine (1.1 eq). Slowly add n-butyllithium (1.05 eq) and stir for 20 minutes at -78 °C to form LDA.

• Slowly add a solution of 4-phenyl-2-butanone (1.0 eq) in anhydrous THF via syringe over 10 minutes.

• Stir the resulting solution at -78 °C for 30-45 minutes to ensure complete formation of the kinetic enolate.

• Add a solution of N-fluorobenzenesulfonimide (NFSI, 1.05 eq) in anhydrous THF dropwise.

• Maintain the reaction at -78 °C and monitor by TLC. The reaction is typically complete within 2-4 hours.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Allow the mixture to warm to room temperature, extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 1-fluoro-4-phenyl-2-butanone.

Protocol B: Selective Synthesis of 3-Fluoro-4-phenyl-2-butanone (Thermodynamic Control)

Step-by-Step Methodology:

• To a flame-dried flask under an inert atmosphere, add anhydrous THF (0.2 M).

• Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq).

• Slowly add a solution of 4-phenyl-2-butanone (1.0 eq) in anhydrous THF at 0 °C.

• Allow the mixture to warm to room temperature and stir for 2-3 hours to allow for complete equilibration to the thermodynamic enolate.

• Add Selectfluor™ (1.1 eq) in one portion.

• Stir the reaction at room temperature and monitor by TLC. If the reaction is sluggish, it can be gently heated to 40 °C. The reaction is typically complete in 6-12 hours.

• Carefully quench the reaction by slowly adding water at 0 °C.

• Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield 3-fluoro-4-phenyl-2-butanone.

Data Summary: Expected Outcomes

Parameter	Kinetic Control (Protocol A)	Thermodynamic Control (Protocol B)
Target Product	1-Fluoro-4-phenyl-2-butanone	3-Fluoro-4-phenyl-2-butanone
Base	Lithium diisopropylamide (LDA)	Sodium Hydride (NaH)
Temperature	-78 °C	0 °C to Room Temperature
Key Principle	Rapid, irreversible deprotonation	Reversible, equilibrium conditions
Expected Regioselectivity (C1:C3)	>95:5	<10:90
Typical Yield	70-85%	65-80%
Fluorinating Agent	NFSI (preferred)	Selectfluor™ (preferred)

References

• Schultz, D. M., & Yoon, T. P. (2014). Ketones as directing groups in photocatalytic sp3 C–H fluorination. PMC - NIH. Retrieved from [Link]

• University of Illinois. (2002). Enantioselective Electrophilic Fluorination. Retrieved from [Link]

• University of Calgary. (n.d.). Kinetic vs. Thermodynamic Enolates. Retrieved from [Link]

• Lee, S., et al. (2021). Monodefluorinative Halogenation of Perfluoroalkyl Ketones via Organophosphorus-Mediated Selective C–F Activation. PMC. Retrieved from [Link]

• Sloop, J. C., et al. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. Scientific & Academic Publishing. Retrieved from [Link]

• Ni, C., et al. (2014). Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiolation Reactions. ACS Publications. Retrieved from [Link]

• Macmillan Group. (2011). Enantioselective Organocatalytic R-Fluorination of Cyclic Ketones. Princeton University. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Fluoroketone and fluoroaldehyde synthesis by fluorination. Retrieved from [Link]

• Oreate AI Blog. (2026). Kinetic vs. Thermodynamic Enolates: Understanding the Nuances of Enolate Formation. Retrieved from [Link]

• Organic Chemistry Academy. (2023). Thermodynamic vs Kinetic Enolates. Retrieved from [Link]

• Master Organic Chemistry. (2022). Kinetic Versus Thermodynamic Enolates. Retrieved from [Link]

• Lee, S., et al. (2025). Monodefluorinative Halogenation of Perfluoroalkyl Ketones via Organophosphorus-Mediated Selective C–F Activation. GIST Scholar. Retrieved from [Link]

• Reddit. (2019). Thermodynamic vs kinetic enolate. Retrieved from [Link]

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• 7. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 8. Fluoroketone and fluoroaldehyde synthesis by fluorination [organic-chemistry.org]
• 9. reddit.com [reddit.com]

Handling and safety precautions for 1-Fluoro-4-phenyl-2-butanone

Technical Support Center: 1-Fluoro-4-phenyl-2-butanone

Welcome to the technical support guide for 1-Fluoro-4-phenyl-2-butanone. This document is designed for researchers, chemists, and drug development professionals to provide clear, actionable guidance on the safe handling, storage, and troubleshooting of common experimental issues related to this compound. As a specialized α-fluoroketone, this reagent possesses unique reactivity that requires specific safety and handling protocols.

This guide synthesizes data from structurally related compounds and the broader chemical literature on α-fluoroketones to provide a robust framework for its use. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system for safety and efficacy.

Section 1: Core Safety & Hazard Assessment (FAQs)

This section addresses the most immediate questions regarding the intrinsic properties and hazards of 1-Fluoro-4-phenyl-2-butanone.

Q1: What are the primary hazards associated with 1-Fluoro-4-phenyl-2-butanone?

A1: While a specific Safety Data Sheet (SDS) for 1-Fluoro-4-phenyl-2-butanone is not publicly available, we can infer its primary hazards from its structure as an α-fluoroketone and data from analogous compounds like 4-Phenyl-2-butanone. The primary hazards are:

• Acute Toxicity: Assumed to be harmful if swallowed, based on related ketone structures[1][2].

• Skin and Eye Irritation: Expected to cause skin and serious eye irritation[3][4]. Direct contact should be avoided.

• Reactivity: α-Halogenated ketones are a highly reactive class of electrophiles[5]. The fluorine atom activates the carbonyl group, making it susceptible to nucleophilic attack[5]. It may also be unstable under certain conditions, potentially undergoing degradation or reacting with incompatible materials.

Q2: Is 1-Fluoro-4-phenyl-2-butanone flammable?

A2: Based on related butanone structures, it should be treated as a combustible material, though likely not extremely flammable. For example, 4-Phenyl-2-butanone has a high flash point of 105 °C / 221 °F[3]. However, it is critical to keep the compound away from heat, sparks, open flames, and other ignition sources[6][7][8].

Q3: What are the known reactivity and stability concerns for α-fluoroketones?

A3: The chemistry of α-fluoroketones presents specific stability challenges.

• Inherent Instability: Certain α-amino α'-fluoro ketones are known to be inherently unstable, undergoing fragmentation[9]. While our compound lacks the amino group, this highlights the potential for instability in the class.

• Degradation: Similar ketones are susceptible to oxidation by air over long-term storage, leading to the formation of degradation products like benzaldehyde and benzoic acid[10][11].

• Reactivity with Nucleophiles: As potent electrophiles, they will react with a wide range of nucleophiles. This includes strong bases, strong oxidizing agents, and reducing agents[4][12]. Care must be taken to avoid unintended reactions.

Section 2: Experimental Troubleshooting & Handling Guide

This section provides practical advice for common issues encountered during experiments.

Q4: My sample of 1-Fluoro-4-phenyl-2-butanone shows signs of degradation (discoloration, presence of new peaks in NMR/GC-MS). What is happening and how can I prevent it?

A4: This is a common issue with reactive ketones. The likely cause is oxidation from atmospheric oxygen, potentially accelerated by light or trace impurities[10][11].

Troubleshooting Protocol: Preventing Degradation

• Inert Atmosphere: Handle the compound under an inert atmosphere (e.g., nitrogen or argon) whenever possible.

• Storage: Store the compound in a tightly sealed container at a reduced temperature (e.g., 4 °C)[11]. For long-term storage, consider storing in a dark, refrigerated, and inert environment.

• Solvent Storage: Storing the compound dissolved in a dry, aprotic solvent (like ethyl acetate) can significantly inhibit degradation compared to storing it neat[10][11].

• Purity Check: Before use, always verify the purity of the material, especially if it has been stored for an extended period.

Q5: What are the appropriate storage conditions for 1-Fluoro-4-phenyl-2-butanone?

A5: Proper storage is critical to maintaining the integrity of the compound.

Storage Protocol:

• Container: Use a tightly closed, clearly labeled container[7][13][14].

• Location: Store in a cool, dry, and well-ventilated place away from incompatible materials[14][15].

• Temperature: Refrigerated storage (e.g., 2-8 °C) is recommended to slow potential degradation[13].

• Incompatibilities: Store separately from strong oxidizing agents, reducing agents, strong bases, and amines to prevent hazardous reactions[4][12].

Q6: I am planning a reaction with a strong nucleophile. What should I consider?

A6: The C-F bond in α-fluoroketones activates the carbonyl carbon for nucleophilic addition[5]. However, the fluorine itself can act as a leaving group in some contexts, or the molecule can undergo other transformations.

• Reaction Temperature: Start at a low temperature (e.g., -78 °C or 0 °C) and slowly warm the reaction mixture. The high reactivity can lead to exothermic events or side reactions if the temperature is not controlled.

• Enolization: Be aware that basic conditions can promote enolization, which could lead to undesired side reactions. Some α-amino α'-fluoro ketones are known to undergo enolization followed by fluoride expulsion[9].

• Biocatalysis: Interestingly, some enzymes like transaminases can catalyze the hydrodefluorination of α-fluoroketones, cleaving the C-F bond under mild, aqueous conditions[16][17]. This highlights the compound's susceptibility to certain catalytic systems.

Data Summary Table

The following table summarizes key data, with some values extrapolated from structurally similar compounds.

Property	Value / Information	Source / Rationale
Chemical Name	1-Fluoro-4-phenyl-2-butanone	-
Molecular Formula	C10H11FO	-
Appearance	Likely a solid or liquid.	Based on analogs like 4-(4-hydroxyphenyl)-2-butanone (solid)[1] and 4-phenyl-2-butanone (liquid)[3].
Primary Hazards	Harmful if swallowed, Causes skin irritation, Causes serious eye irritation.	Extrapolated from analogous compounds[2][3].
Storage Temp.	2-8 °C, Tightly sealed, Dry, Inert atmosphere recommended.	Best practice for reactive ketones[11][14][15].
Incompatibilities	Strong oxidizing agents, Strong reducing agents, Strong bases, Amines.	General reactivity for ketones and fluorinated compounds[4][12].
PPE Required	Nitrile or Butyl rubber gloves, Safety goggles/face shield, Lab coat.	Standard for handling irritating and reactive chemicals[1][3].
Engineering Control	Required to be handled in a certified chemical fume hood.	To avoid inhalation of any potential vapors or dust[14][18].

Section 3: Emergency Procedures & Spill Management

This section provides clear, step-by-step instructions for emergency situations.

Q7: What is the correct first-aid response for accidental exposure?

A7: Immediate action is crucial to mitigate harm.

First-Aid Protocol:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[7][14][19].

• Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with plenty of soap and water for at least 15 minutes. If irritation persists, seek medical attention[3][14].

• Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[14][20]. Do not use mouth-to-mouth resuscitation[14][20].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Call a physician or Poison Control Center immediately[1][14].

Q8: How should I handle a small laboratory spill?

A8: For a minor spill that you are trained and equipped to handle:

Spill Cleanup Protocol:

• Evacuate & Secure: Alert others in the area. Ensure the area is well-ventilated, and remove all ignition sources[14][20].

• Don PPE: Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves (e.g., nitrile or butyl rubber).

• Contain & Absorb: Cover the spill with an inert absorbent material like sand, diatomite, or a universal binder[15]. Do not use combustible materials like paper towels on a large spill.

• Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for chemical waste disposal[14][20]. Use non-sparking tools[14][20].

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Dispose: Dispose of the waste and contaminated cleaning materials according to your institution's hazardous waste disposal procedures[14].

Risk Assessment & Handling Workflow

The following diagram outlines the logical workflow for safely managing 1-Fluoro-4-phenyl-2-butanone from receipt to disposal.

Caption: Workflow for safe handling of 1-Fluoro-4-phenyl-2-butanone.

References

• Pattison, G. (2017). Conformational preferences of α-fluoroketones may influence their reactivity. Beilstein Journal of Organic Chemistry. [Link]

• Tidwell, T. T., et al. (2001). On the Inherent Instability of α-Amino α'-Fluoro Ketones. Organic Letters, 3(2), 247-249. [Link]

• Pattison, G. (2017). Conformational preferences of α-fluoroketones may influence their reactivity. University of Brighton. [Link]

• Garcia-Ramos, M., et al. (2021). The Reactivity of α-Fluoroketones with PLP Dependent Enzymes: Transaminases as Hydrodefluorinases. White Rose Research Online. [Link]

• Garcia-Ramos, M., et al. (2021). The Reactivity of α‐Fluoroketones with PLP Dependent Enzymes: Transaminases as Hydrodefluorinases. ResearchGate. [Link]

• TME.eu. (2017). Safety Data Sheet PRF 4-44 FL. [Link]

• University of Kentucky. Emergency Procedures for Incidents Involving Chemicals. Research Safety. [Link]

• BASF. (2026). Safety data sheet. [Link]

• University of Toronto Chemistry. (n.d.). EMERGENCY RESPONSE. [Link]

• CPAchem. (2023). Safety data sheet for 4-(4-Hydroxyphenyl)-2-butanone. [Link]

• HPC Standards. (n.d.). 4-Phenyl-2-butanone Safety Data Sheet. [Link]

• University of Kentucky. Appendix K - Incompatible Chemicals. Environment, Health and Safety. [Link]

• Key, B. D., et al. (2007). Biodegradation of fluorinated alkyl substances. PubMed. [Link]

• Shibaura Institute of Technology. (2021). Degradation of 1-phenyl-2-propanone during long-term storage. [Link]

• Sloop, J. C., et al. (2014). Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings. American Journal of Organic Chemistry. [Link]

• ResearchGate. (2021). Degradation of 1-phenyl-2-propanone during long-term storage. [Link]

• Energy & Environmental Science. (2024). Blocking multifaceted degradation pathways via fluorinated hydrogen-bond armor for stable perovskite solar cells. RSC Publishing. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to 1-Fluoro-4-phenyl-2-butanone and 3-Fluoro-4-phenyl-2-butanone for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry and synthetic organic chemistry, the strategic introduction of fluorine into molecular scaffolds can profoundly influence their physicochemical properties and biological activity. This guide provides an in-depth comparison of two positional isomers, 1-Fluoro-4-phenyl-2-butanone and 3-Fluoro-4-phenyl-2-butanone, offering insights into their synthesis, reactivity, and potential applications for researchers, scientists, and professionals in drug development.

Introduction: The Significance of Fluorine Placement

The substitution of a hydrogen atom with fluorine can lead to enhanced metabolic stability, increased binding affinity to target proteins, and altered electronic properties of a molecule.[1][2] The position of the fluorine atom is critical, as it dictates the nature and extent of these modifications. This guide focuses on two isomers of fluorinated 4-phenyl-2-butanone, a structural motif present in various biologically active compounds. 1-Fluoro-4-phenyl-2-butanone, an α-fluoroketone, and 3-Fluoro-4-phenyl-2-butanone, a β-fluoroketone, serve as excellent models to illustrate the distinct chemical and potential biological consequences of α- versus β-fluorination relative to a carbonyl group.

Synthesis Strategies: Navigating the Regioselective Introduction of Fluorine

The synthetic routes to 1-Fluoro-4-phenyl-2-butanone and 3-Fluoro-4-phenyl-2-butanone are fundamentally different, reflecting the distinct reactivity of the precursor molecule, 4-phenyl-2-butanone.

1. Synthesis of 1-Fluoro-4-phenyl-2-butanone (α-Fluorination)

The synthesis of α-fluoroketones is most commonly achieved through electrophilic fluorination of a ketone, its enol, or enolate equivalent.[3] A plausible and widely used method involves the direct fluorination of 4-phenyl-2-butanone using an electrophilic fluorine source such as Selectfluor® (F-TEDA-BF4) or N-Fluorobenzenesulfonimide (NFSI).[4][5] The reaction proceeds via the formation of an enol or enolate, which then acts as a nucleophile, attacking the electrophilic fluorine atom.[4]

Caption: Synthetic pathway for 1-Fluoro-4-phenyl-2-butanone.

2. Synthesis of 3-Fluoro-4-phenyl-2-butanone (β-Fluorination)

Direct fluorination at the β-position of a saturated ketone is not a standard transformation. The synthesis of 3-Fluoro-4-phenyl-2-butanone would likely require a multi-step approach, potentially starting from a precursor with a pre-installed functional group at the C3 position that can be converted to a C-F bond. A common strategy involves the reduction of the ketone to the corresponding alcohol, 4-phenyl-2-butanol, followed by nucleophilic fluorination. The hydroxyl group can be converted into a good leaving group (e.g., tosylate or mesylate), which is then displaced by a fluoride ion from a source like potassium fluoride (KF) or tetrabutylammonium fluoride (TBAF).[6] Subsequent oxidation of the resulting 3-fluoro-4-phenyl-2-butanol would yield the target β-fluoroketone.

Caption: A potential synthetic pathway for 3-Fluoro-4-phenyl-2-butanone.

Comparative Physicochemical and Spectroscopic Properties

Property	1-Fluoro-4-phenyl-2-butanone	3-Fluoro-4-phenyl-2-butanone	Rationale for Differences
Molecular Formula	C₁₀H₁₁FO	C₁₀H₁₁FO	Identical
Molecular Weight	166.19 g/mol	166.19 g/mol	Identical
Boiling Point	Expected to be slightly higher	Expected to be slightly lower	The α-fluoro group increases the dipole moment of the carbonyl group, potentially leading to stronger intermolecular interactions.
¹H NMR	The protons on C1 will be a doublet with a large coupling constant to fluorine. The protons on C3 will be a singlet.	The proton on C3 will be a multiplet with coupling to both the adjacent protons and the fluorine atom.	The position of the fluorine atom dictates which protons it will couple with.
¹³C NMR	The C1 carbon will be a doublet with a large ¹JCF coupling constant. The C2 (carbonyl) carbon will also show a smaller ²JCF coupling.	The C3 carbon will be a doublet with a large ¹JCF coupling constant. The C2 and C4 carbons will show smaller ²JCF and ³JCF couplings, respectively.	The magnitude of the C-F coupling constant is dependent on the number of bonds separating the carbon and fluorine atoms.[7]
IR Spectroscopy	A strong C-F stretching band is expected, along with the characteristic C=O stretch. The C=O stretch may be shifted to a higher wavenumber due to the electron-withdrawing effect of the α-fluorine.	A strong C-F stretching band and a C=O stretching band are expected. The effect on the C=O stretch will be less pronounced than in the α-isomer.	The inductive effect of fluorine on the carbonyl group is distance-dependent.
Mass Spectrometry	The mass spectrum will show the molecular ion peak. Fragmentation patterns may include the loss of HF or a CH₂F radical.	The mass spectrum will show the molecular ion peak. Fragmentation patterns will differ from the α-isomer due to the different location of the C-F bond.	The position of the fluorine atom will influence the fragmentation pathways.

Comparative Chemical Reactivity: The Influence of Fluorine's Proximity to the Carbonyl

The placement of the fluorine atom significantly alters the electronic environment of the butanone backbone, leading to distinct reactivity profiles for the two isomers.

1. Reactivity of 1-Fluoro-4-phenyl-2-butanone (α-Fluoroketone)

• Carbonyl Reactivity: The strongly electron-withdrawing fluorine atom at the α-position increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. However, some studies on α-fluoroketones have shown slightly lower reactivity in borohydride reductions compared to their chloro- and bromo-analogs, a phenomenon attributed to conformational effects that disfavor the optimal orbital overlap for nucleophilic addition.[8][9]

• Enolate Formation and Acidity: The acidity of the remaining α-proton on C1 is increased due to the inductive effect of the fluorine atom, facilitating enolate formation. This enolate can then participate in various aldol and alkylation reactions.

• Susceptibility to Nucleophilic Substitution: The fluorine atom itself can be displaced by strong nucleophiles, although the C-F bond is generally strong.

2. Reactivity of 3-Fluoro-4-phenyl-2-butanone (β-Fluoroketone)

• Carbonyl Reactivity: The electronic effect of the fluorine atom on the carbonyl group is diminished due to its greater distance. Therefore, the carbonyl group is expected to have reactivity more similar to the parent, non-fluorinated ketone.

• Elimination Reactions: A key and distinct reaction pathway for β-fluoroketones is base-catalyzed elimination of hydrogen fluoride (HF) to form the corresponding α,β-unsaturated ketone, 4-phenyl-3-buten-2-one. This is a facile process and often a competing side reaction in the presence of base.

• Acidity of α-Protons: The acidity of the protons on C1 and C3 will be less affected by the fluorine atom compared to the α-isomer.

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A Senior Application Scientist's Guide to the Spectroscopic Comparison of Fluorinated Phenylbutanone Isomers

Introduction: The Critical Role of Isomer Identification in Fluorinated Drug Candidates

In modern medicinal chemistry, the introduction of fluorine into a drug candidate is a widely adopted strategy to modulate metabolic stability, lipophilicity, and binding affinity. Phenylbutanones, a common scaffold in various pharmacologically active compounds, are frequently subjected to such modifications. However, this synthetic strategy often yields a mixture of positional isomers—molecules with the same chemical formula but different arrangements of atoms, such as 2-fluoro-, 3-fluoro-, and 4-fluorophenylbutanone.

While these isomers may appear structurally similar, their pharmacological and toxicological profiles can differ dramatically. The precise position of the fluorine atom on the phenyl ring can alter electronic distribution and steric hindrance, profoundly impacting how the molecule interacts with its biological target. Consequently, the unambiguous identification and characterization of each isomer are not merely an analytical exercise but a critical step in ensuring the safety and efficacy of a potential therapeutic agent. This guide provides a comprehensive comparison of key spectroscopic techniques, offering the experimental data and underlying principles necessary to confidently differentiate these challenging isomers.

The Analytical Challenge: Why Positional Isomers Are Difficult to Distinguish

Positional isomers share the same molecular weight and formula, leading to identical results in low-resolution mass spectrometry and elemental analysis. Their physical properties, such as boiling point and polarity, are often so similar that chromatographic separation can be difficult, if not impossible, without extensive method development. This challenge necessitates the use of spectroscopic techniques that are sensitive to the subtle differences in the local chemical environment of atoms within the molecule.

A Multi-Spectroscopic Approach for Unambiguous Identification

A robust analytical strategy does not rely on a single technique but rather on the convergence of evidence from multiple spectroscopic methods. Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) each provide a unique piece of the structural puzzle. By integrating data from all three, we can achieve a self-validating system for isomer identification.

Below is a logical workflow for the characterization of an unknown fluorinated phenylbutanone sample.

Caption: A typical experimental workflow for identifying an unknown fluorinated phenylbutanone isomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy is the most powerful technique for distinguishing positional isomers due to its sensitivity to the electronic environment of each nucleus and its ability to probe through-bond connectivity via spin-spin coupling.

Causality Behind Experimental Choices:

We employ a suite of NMR experiments (¹H, ¹³C, and ¹⁹F) because each provides unique and complementary information. ¹⁹F NMR is the most direct probe, as the fluorine chemical shift is highly sensitive to its position.[1][2][3] However, it is the coupling between ¹⁹F and nearby ¹H and ¹³C nuclei that provides unequivocal proof of the substitution pattern.[4][5][6][7] These through-bond interactions (J-coupling) have magnitudes that are highly dependent on the number of bonds separating the coupled nuclei, making the distinction between ortho, meta, and para isomers straightforward.[2][3]

Comparative NMR Data of Fluorophenylbutanone Isomers

The following table summarizes the expected, characteristic NMR data for the three isomers. Note how the coupling constants (J-values) and signal multiplicities are the most diagnostic features.

Parameter	2-Fluoro (ortho)	3-Fluoro (meta)	4-Fluoro (para)
¹⁹F Chemical Shift (δ)	~ -115 to -120 ppm	~ -110 to -115 ppm	~ -105 to -110 ppm
Aromatic ¹H Pattern	Complex multiplet	Complex multiplet	Two symmetric doublets of doublets (AA'XX' system)[6]
Key ¹H-¹⁹F Coupling	³JHF ~ 8-10 Hz (to H3), ⁴JHF ~ 5-6 Hz (to H6)	³JHF ~ 8-9 Hz (to H2, H4), ⁵JHF ~ 0-1 Hz (to H6)	³JHF ~ 8-9 Hz (to H3, H5)
Aromatic ¹³C Pattern	6 unique signals	6 unique signals	4 unique signals (due to symmetry)
Key ¹³C-¹⁹F Coupling	¹JCF ~ 240-250 Hz (C2), ²JCF ~ 20-25 Hz (C1, C3)	¹JCF ~ 240-250 Hz (C3), ²JCF ~ 20-25 Hz (C2, C4)	¹JCF ~ 245-255 Hz (C4), ²JCF ~ 20-25 Hz (C3, C5)
Distinguishing Feature	Large ²JCF coupling to two different carbons (ipso-C and adjacent aromatic C).	Large ³JCF coupling to the carbonyl-bearing carbon (C1).	High symmetry in both ¹H and ¹³C spectra.

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve ~10-20 mg of the purified isomer in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• ¹H NMR Acquisition: Acquire a standard proton spectrum. Ensure spectral width is sufficient to cover both aromatic (~7-8.5 ppm) and aliphatic (~1-3 ppm) regions. Pay close attention to resolving the multiplets in the aromatic region.

• ¹⁹F NMR Acquisition: Acquire a proton-decoupled ¹⁹F NMR spectrum. This provides a simple singlet for each unique fluorine environment and gives a precise chemical shift.[1]

• ¹³C{¹H} NMR Acquisition: Acquire a proton-decoupled carbon spectrum. The presence of C-F coupling will result in doublets or multiplets, not singlets, for the fluorinated ring carbons.[6][7] This is a critical observation.

• Data Processing: Reference the ¹H spectrum to TMS at 0.00 ppm. Process all spectra with appropriate Fourier transformation and phase correction. Measure the chemical shifts (δ) and coupling constants (J) accurately.

Infrared (IR) Spectroscopy: A Rapid Confirmation

While NMR provides definitive structural data, Fourier-transform infrared (FTIR) spectroscopy offers a rapid and non-destructive method to confirm functional groups and, importantly, to distinguish substitution patterns on an aromatic ring.

Causality Behind Experimental Choices:

The key vibrations of interest are the C-F stretch and the C-H out-of-plane (oop) bending bands. The C-F stretch gives a strong, characteristic absorption, confirming the presence of fluorine.[8] More diagnostically, the substitution pattern on a benzene ring dictates the allowed C-H oop bending vibrations, which produce a pattern of strong bands in the 900-675 cm⁻¹ "fingerprint" region that is often unique to ortho, meta, or para isomers.[9]

Comparative IR Data of Fluorophenylbutanone Isomers

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Significance for Isomer Differentiation
C=O Stretch	1680-1695	Confirms butanone moiety. Position is minimally affected by F-position.
C-C Aromatic Stretch	1600-1450	A pattern of several bands confirms the aromatic ring.
C-F Stretch	1210-1270	A very strong band confirming fluorination.[8] The exact position can vary slightly between isomers.
C-H Out-of-Plane Bend	Ortho: ~750 (strong)Meta: ~780 (strong) & ~880 (weak)Para: ~830 (strong)	Highly Diagnostic. The number and position of these strong bands in the 900-675 cm⁻¹ region are characteristic of the substitution pattern.[9]

Experimental Protocol: ATR-FTIR Analysis

• Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (typically diamond or germanium) is clean by wiping with isopropanol and acquiring a background spectrum.

• Sample Application: Place a small amount (1-2 mg of solid or one drop of liquid) of the pure isomer directly onto the ATR crystal.

• Acquisition: Apply pressure to ensure good contact and collect the spectrum, typically by co-adding 16 or 32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: The acquired spectrum is automatically ratioed against the background. Identify the key vibrational bands and compare the pattern in the 900-675 cm⁻¹ region to reference data for aromatic substitution.

Mass Spectrometry (MS): The First Clue

When coupled with Gas Chromatography (GC-MS), mass spectrometry is an excellent first-pass technique. It confirms the molecular weight—which will be identical for all isomers—and provides fragmentation patterns that can offer clues to the isomer's identity.

Causality Behind Experimental Choices:

Under Electron Ionization (EI), the molecule is fragmented in a reproducible manner. While positional isomers can yield very similar spectra, the stability of the resulting fragment ions can be influenced by the substituent's position.[10][11] This can lead to subtle but measurable differences in the relative abundances of key ions, particularly the fluorobenzoyl cation (m/z 123) and its subsequent fragmentation products.[12] An "ortho-effect," where adjacent groups interact during fragmentation, can sometimes produce a unique fragment not seen in the meta or para isomers.

Comparative MS Data of Fluorophenylbutanone Isomers

The primary fragments for 1-(fluorophenyl)butan-1-one (MW = 166.19 g/mol ) are expected from cleavage of the butyl chain.

Ion (m/z)	Fragment Structure	Expected Relative Abundance Difference
166	[M]⁺	Molecular ion. Expected to be present but may be weak.
123	[F-C₆H₄-CO]⁺	Key Fragment. Fluorobenzoyl cation. The relative abundance of this ion may be highest for the para isomer due to resonance stabilization.
95	[F-C₆H₄]⁺	Loss of CO from the m/z 123 fragment.
75	[C₆H₃]⁺	Loss of HF from the m/z 95 fragment.

Note: Differentiating isomers by EI-MS alone is often unreliable and should be used in conjunction with retention time and, most importantly, confirmed by NMR.[11][13]

Experimental Protocol: GC-MS Analysis

• Sample Preparation: Prepare a dilute solution (~100 µg/mL) of the isomer in a volatile solvent like dichloromethane or ethyl acetate.

• GC Separation: Inject 1 µL onto a standard non-polar GC column (e.g., DB-5ms). Use a temperature program that ramps from ~50°C to 250°C to ensure good separation from any impurities and provide a reproducible retention time.

• MS Detection: Use a standard 70 eV electron ionization source. Acquire mass spectra across a range of m/z 40-400.

• Data Analysis: Identify the peak corresponding to the fluorophenylbutanone isomer. Extract the mass spectrum and compare the fragmentation pattern and relative ion abundances to a spectral library (e.g., NIST) and between isomeric standards.[14][15]

Caption: Key structural and spectroscopic differentiators for fluorophenylbutanone isomers.

Conclusion and Best Practices

The unambiguous differentiation of fluorinated phenylbutanone isomers is achievable through a systematic and multi-faceted spectroscopic approach.

• NMR spectroscopy stands as the ultimate arbiter. The combination of ¹H, ¹³C, and ¹⁹F NMR provides a wealth of data, with ¹H-¹⁹F and ¹³C-¹⁹F coupling constants offering definitive proof of the fluorine's position on the aromatic ring.

• FTIR spectroscopy is an invaluable tool for rapid confirmation. Its ability to distinguish aromatic substitution patterns via C-H out-of-plane bending vibrations provides strong, corroborating evidence.

• GC-MS serves as an excellent initial screening method. It confirms molecular weight and purity while providing fragmentation data that, although not always definitive on its own, contributes to the overall body of evidence.

For any researcher or drug development professional working with these compounds, relying on a single technique is insufficient. The integrated use of NMR, IR, and MS provides a self-validating system that ensures the correct isomeric structure is identified, a foundational requirement for advancing any fluorinated compound through the development pipeline.

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The Fluorine Advantage: A Comparative Analysis of 1-Fluoro-4-phenyl-2-butanone and its Non-fluorinated Analog

An In-depth Guide for Medicinal Chemists and Drug Development Professionals

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern medicinal chemistry, capable of profoundly altering a compound's potency, metabolic stability, and overall pharmacokinetic profile.[1][2] This guide provides a comparative analysis of 1-Fluoro-4-phenyl-2-butanone and its non-fluorinated parent compound, 4-phenyl-2-butanone (also known as benzylacetone), offering insights into the impact of α-fluorination on biological activity.

While direct, side-by-side comparative studies on these specific analogs are limited in publicly available literature, we can infer the potential effects of fluorination by examining their individual properties and drawing parallels from broader research on fluorinated ketones.

Overview of the Analogs

4-Phenyl-2-butanone (Benzylacetone): A naturally occurring compound found in flowers and cocoa, it is utilized as a fragrance, a flavoring agent, and an attractant for melon flies.[3][4][5] Its biological activities are diverse, showing potential as a sedative agent upon inhalation and serving as a precursor in the synthesis of various pharmaceuticals.[3][6][7][8]

1-Fluoro-4-phenyl-2-butanone: This is the α-fluorinated analog of benzylacetone. The introduction of a fluorine atom adjacent to the carbonyl group is expected to significantly alter its electronic properties and, consequently, its interaction with biological targets.[9][10]

The Impact of α-Fluorination on Carbonyl Reactivity

The introduction of a highly electronegative fluorine atom at the α-position to a ketone functionality has well-documented electronic consequences that can enhance biological activity.

• Increased Electrophilicity: Fluorine's strong electron-withdrawing nature increases the partial positive charge on the carbonyl carbon. This makes the ketone more susceptible to nucleophilic attack, a common first step in the interaction with biological targets like the serine residue in the active site of an enzyme.[11]

• Hydrate Stability: Fluorination is known to stabilize the hydrate form of a ketone.[9][11] This equilibrium between the keto and hydrate forms can influence the compound's inhibitory activity, as the tetrahedral hydrate mimics the transition state of enzyme-catalyzed reactions.[11]

These electronic alterations suggest that 1-Fluoro-4-phenyl-2-butanone would likely be a more potent inhibitor of target enzymes compared to its non-fluorinated counterpart. Studies on other fluorinated ketones have shown that this enhanced reactivity can lead to a drastic increase in inhibitory potency.[11]

Comparative Biological Activities: Knowns and Projections

While specific comparative data is scarce, we can assemble a profile based on individual findings and general principles of fluorination in medicinal chemistry.

Biological Target / Activity	4-Phenyl-2-butanone (Benzylacetone)	1-Fluoro-4-phenyl-2-butanone (Projected)	Rationale for Projection
Enzyme Inhibition	Serves as a substrate for various enzymes, particularly reductases, for the synthesis of chiral alcohols.[12][13] Derivatives have shown inhibitory activity against enzymes like carbonic anhydrase and cholinesterases.[14]	Potentially a more potent inhibitor of various enzymes, such as esterases, proteases, or kinases.	The α-fluoro group enhances the electrophilicity of the carbonyl carbon, making it a better target for nucleophilic attack by active site residues (e.g., Serine).[11]
CNS Activity	Demonstrates sedative effects upon inhalation in mice by reducing locomotor activity.[3][6][7]	Activity is uncertain but could be modulated. Fluorination often enhances CNS penetration.[2]	The C-F bond can increase lipophilicity, potentially improving blood-brain barrier permeability. The altered electronic nature could change receptor interactions.
Metabolic Stability	Serves as an intermediate in various synthetic pathways and is subject to enzymatic reduction.[8][12]	Likely exhibits increased metabolic stability.	The carbon-fluorine bond is exceptionally strong, making the molecule more resistant to metabolic degradation, which can lead to improved bioavailability and a longer half-life.[1]
Biocatalysis / Synthesis	Widely used as a substrate in biocatalytic reductions to produce chiral alcohols, which are valuable pharmaceutical precursors.[12][13][15]	Could act as a mechanism-based inactivator or a substrate for specialized enzymes capable of handling fluorinated compounds.[16][17]	The enhanced reactivity could lead to covalent modification of enzymes. However, it can also be a substrate for enzymes engineered to process fluorinated molecules.[16]

Experimental Protocols

To empirically determine and compare the biological activities of these two compounds, a series of standardized assays would be required. Below are representative protocols.

Protocol 1: In Vitro Enzyme Inhibition Assay (General)

This protocol describes a general workflow to assess the inhibitory potential of the compounds against a target enzyme (e.g., a serine hydrolase).

Objective: To determine the IC₅₀ (half-maximal inhibitory concentration) of 1-Fluoro-4-phenyl-2-butanone and 4-phenyl-2-butanone against a target enzyme.

Methodology:

• Enzyme Preparation: Obtain or prepare a purified solution of the target enzyme (e.g., human carboxylesterase 1, hCE1) at a known concentration.

• Compound Preparation: Prepare stock solutions of both test compounds in DMSO. Create a series of dilutions in assay buffer to achieve a range of final concentrations.

• Assay Setup: In a 96-well plate, add the enzyme solution to wells containing various concentrations of the test compounds or vehicle control (DMSO). Incubate for a predetermined time to allow for compound-enzyme interaction.

• Reaction Initiation: Add a suitable substrate for the enzyme (e.g., p-nitrophenyl acetate, which produces a colored product upon cleavage).

• Data Acquisition: Measure the rate of product formation over time using a spectrophotometer or fluorometer.

• Data Analysis: Plot the enzyme activity against the logarithm of the inhibitor concentration. Fit the data to a dose-response curve to calculate the IC₅₀ value.[18]

Protocol 2: Biocatalytic Reduction of Ketones

This protocol is adapted from methodologies using whole-cell biocatalysts to reduce 4-phenyl-2-butanone.[12][13] It can be used to compare how each compound acts as a substrate.

Objective: To compare the conversion efficiency and enantioselectivity of the enzymatic reduction of 1-Fluoro-4-phenyl-2-butanone versus 4-phenyl-2-butanone.

Methodology:

• Biocatalyst Cultivation: Cultivate a microorganism known for its ketoreductase activity (e.g., Lactobacillus paracasei) in an appropriate growth medium (e.g., MRS broth) at 30°C for 24-48 hours.[12]

• Cell Harvesting: Harvest the cells by centrifugation and wash them with a suitable buffer (e.g., phosphate buffer).

• Reaction Setup: Resuspend the cell pellet in the reaction buffer. In a reaction vessel, combine the cell suspension, a cofactor regeneration source (e.g., glucose), and the ketone substrate (either 4-phenyl-2-butanone or 1-Fluoro-4-phenyl-2-butanone).[12]

• Incubation: Incubate the reaction mixture under controlled conditions (e.g., 29°C, 189 rpm) for a set period (e.g., 66 hours).[13]

• Product Extraction: Stop the reaction and extract the product alcohol from the aqueous phase using an organic solvent like ethyl acetate.[12]

• Analysis: Analyze the organic extract using Gas Chromatography (GC) or HPLC to determine the percent conversion of the ketone and the enantiomeric excess (ee) of the resulting chiral alcohol.[12]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the initial biological screening of the two compounds.

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A Comparative Guide to the Reactivity of α-Fluoroketones and α-Chloroketones for Drug Discovery and Synthesis

For researchers, scientists, and drug development professionals, the α-haloketone motif is a cornerstone of modern organic synthesis and chemical biology. These bifunctional molecules, possessing electrophilic centers at both the carbonyl carbon and the α-carbon, serve as versatile intermediates for constructing complex molecular architectures and as powerful tools for probing biological systems. Among the various α-haloketones, the choice between an α-fluoro and an α-chloro substituent is a critical design element that profoundly impacts reactivity, stability, and application.

This guide provides an in-depth, objective comparison of the reactivity of α-fluoroketones and α-chloroketones. Moving beyond simple predictions based on electronegativity, we will dissect the nuanced interplay of electronic, steric, and stereoelectronic factors that govern their behavior. Supported by quantitative experimental data, detailed protocols, and mechanistic insights, this document aims to equip you with the field-proven knowledge necessary to select the optimal reagent for your specific application, whether in the synthesis of novel therapeutics or the design of targeted covalent inhibitors.

The Duality of Reactivity: Understanding the Electrophilic Sites

An α-haloketone presents two primary sites for nucleophilic attack: the carbonyl carbon (Path A) and the α-carbon (Path B). The adjacent carbonyl group dramatically enhances the electrophilicity of the α-carbon, making it significantly more susceptible to S_N2 displacement compared to a standard alkyl halide.[1] This activation is a key feature of α-haloketone chemistry.

Figure 1: Two primary pathways for nucleophilic attack on an α-haloketone.

The choice of nucleophile, substrate, and reaction conditions determines which pathway predominates. However, the nature of the halogen atom (X = F or Cl) introduces a fascinating and sometimes counterintuitive divergence in reactivity at both of these sites.

Reactivity at the α-Carbon: A Tale of Two Leaving Groups (S_N2 Displacement)

The bimolecular nucleophilic substitution (S_N2) reaction at the α-carbon is a hallmark of α-haloketone reactivity. The reaction proceeds via a single, concerted step where the nucleophile attacks the α-carbon, and the halide leaves simultaneously.[2]

Foundational Principles: Bond Strength and Leaving Group Ability

Two fundamental properties govern the rate of an S_N2 reaction: the strength of the carbon-halogen bond that is being broken and the stability of the resulting halide anion (i.e., its leaving group ability).

• Carbon-Halogen Bond Strength: The C-F bond is significantly stronger than the C-Cl bond. The average bond energy for a C-F bond is approximately 485 kJ/mol, whereas for a C-Cl bond it is around 339 kJ/mol. This substantial difference means that more energy is required to break the C-F bond in the transition state.[3]

• Leaving Group Ability: A good leaving group is a weak base, as this implies it is stable on its own with the electron pair from the broken bond. Chloride (Cl⁻) is the conjugate base of a strong acid (HCl, pKa ≈ -7), making it a good leaving group. In contrast, fluoride (F⁻) is the conjugate base of a much weaker acid (HF, pKa ≈ 3.2), rendering it a significantly poorer leaving group.[4]

Based on these principles, it is predicted that α-chloroketones will be substantially more reactive than α-fluoroketones in S_N2 reactions.

Supporting Experimental Data

This prediction is borne out by classic experimental data. Foundational kinetic studies by Conant and Kirner in 1924 quantitatively demonstrated the dramatic difference in reactivity between haloacetones in their reaction with iodide ion in acetone.

α-Haloketone	Halogen (X)	Relative S_N2 Reaction Rate (k_rel)
Chloroacetone	Cl	1
Bromoacetone	Br	280
Iodoacetone	I	30,000
Table 1: Relative rates of reaction of α-haloacetones with sodium iodide in acetone. The reactivity of chloroacetone is set as the baseline. Data is derived from the work of Conant, J. B.; Kirner, W. R. J. Am. Chem. Soc. 1924, 46 (1), 232–252.[3]

While direct quantitative data for fluoroacetone under these exact conditions is scarce due to its extremely low reactivity, it is widely established in the field that α-fluoroketones are the least reactive in this series, consistent with fluoride being a very poor leaving group.[4][5]

Figure 2: Generalized workflow for kinetic analysis of S_N2 reactions.

Experimental Protocol: Comparative S_N2 Reaction with a Thiol Nucleophile

This protocol provides a method for comparing the reactivity of an α-fluoroketone and an α-chloroketone with a common biological nucleophile, such as the cysteine-mimic N-acetylcysteine.

• Reagent Preparation:

  • Prepare 10 mM stock solutions of the α-fluoroketone and α-chloroketone in a suitable solvent (e.g., acetonitrile or DMSO).

  • Prepare a 20 mM stock solution of N-acetylcysteine in a reaction buffer (e.g., 50 mM HEPES, pH 7.4).

• Reaction Setup:

  • In separate reaction vessels (e.g., HPLC vials), add 500 µL of the N-acetylcysteine solution.

  • Equilibrate the vials to the desired reaction temperature (e.g., 25 °C or 37 °C).

• Reaction Initiation:

  • To initiate the reactions, add 500 µL of the respective α-haloketone stock solution to each vial, resulting in final concentrations of 5 mM α-haloketone and 10 mM N-acetylcysteine. Start a timer immediately.

• Monitoring and Analysis:

  • At predetermined time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding an equal volume of a quenching solution (e.g., 1% formic acid in water).

  • Analyze the samples by reverse-phase HPLC or LC-MS to monitor the disappearance of the starting materials and the formation of the product.

• Data Interpretation:

  • Plot the concentration of the remaining α-haloketone versus time. The α-chloroketone is expected to be consumed significantly faster than the α-fluoroketone, demonstrating its higher reactivity in S_N2 displacement.

Reactivity at the Carbonyl Carbon: A Surprising Inversion

While the S_N2 reactivity follows predictable trends based on leaving group ability, the reactivity at the carbonyl carbon presents a more complex and counterintuitive picture. One might assume that the extreme electronegativity of fluorine would make the carbonyl carbon of an α-fluoroketone more electrophilic and thus more reactive towards nucleophilic addition. However, experimental evidence demonstrates the opposite.

Supporting Experimental Data

A 2017 study by Pattison and co-workers directly compared the reactivity of α-fluoroacetophenone and α-chloroacetophenone in a competitive reduction experiment using sodium borohydride, a source of the nucleophilic hydride ion (H⁻).[4]

Competing Substrates	Relative Reactivity (Product Ratio)
α-Fluoroacetophenone vs. α-Chloroacetophenone	1.00 : 1.48
α-Fluoroacetophenone vs. α-Bromoacetophenone	1.00 : 1.34
Table 2: Relative reactivity of α-haloacetophenones in competitive sodium borohydride reductions. The data represents the ratio of the corresponding alcohol products, indicating that α-fluoroacetophenone is the least reactive.[4]

This data clearly shows that the α-fluoroketone is less reactive at the carbonyl carbon than its chloro- and bromo- counterparts.[4]

Causality: The Role of Stereoelectronic Effects

The lower-than-expected reactivity of α-fluoroketones at the carbonyl is not due to a lack of electrophilicity but rather to unfavorable stereoelectronic and conformational effects.[4][6] For the carbonyl group to be maximally activated by the adjacent halogen, there must be effective orbital overlap between the C-X σ* (antibonding) orbital and the C=O π* orbital. This optimal overlap occurs when the C-X bond is orthogonal (at a 90° angle) to the plane of the carbonyl group.

Computational studies have shown that for α-fluoroketones, adopting this reactive orthogonal conformation is energetically more costly compared to α-chloroketones.[4] The α-fluoroketone preferentially adopts a planar conformation where the C-F and C=O bonds are eclipsed, minimizing dipole-dipole repulsion but also minimizing the activating orbital overlap. The higher energy barrier to access the reactive conformation results in a slower overall reaction rate for nucleophilic attack at the carbonyl.

Figure 3: The higher energy barrier for α-fluoroketones to adopt the reactive conformation leads to lower overall reactivity at the carbonyl carbon compared to α-chloroketones.

Experimental Protocol: Competitive Borohydride Reduction

This protocol, adapted from the work of Pattison et al., allows for the direct comparison of carbonyl reactivity.[4]

• Reagent Preparation:

  • In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve equimolar amounts (e.g., 1.0 mmol each) of α-fluoroacetophenone and α-chloroacetophenone in anhydrous methanol (10 mL).

  • Prepare a solution of sodium borohydride (NaBH₄) in anhydrous methanol (e.g., 0.2 mmol in 2 mL). Using a substoichiometric amount of the reducing agent is crucial to ensure the reaction does not go to completion, allowing for a kinetic comparison.

• Reaction Execution:

  • Cool the flask containing the ketones to 0 °C using an ice bath.

  • Slowly add the NaBH₄ solution dropwise to the stirred ketone solution.

  • Allow the reaction to proceed at 0 °C for a set period (e.g., 30 minutes) to ensure low conversion (<20%).

• Workup and Analysis:

  • Quench the reaction by the slow addition of acetone (to consume excess NaBH₄) followed by saturated aqueous ammonium chloride solution.

  • Extract the mixture with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Data Interpretation:

  • Analyze the crude product mixture by ¹H NMR spectroscopy.

  • Determine the relative ratio of the alcohol products (1-phenyl-2-fluoroethanol and 1-phenyl-2-chloroethanol) by integrating their characteristic signals. This ratio directly reflects the relative rates of reduction.

Summary and Application in Drug Development

The choice between an α-fluoroketone and an α-chloroketone is a strategic decision with significant consequences for reactivity and application.

α-Chloroketones are classic, highly reactive electrophiles for S_N2 reactions. Their utility lies in their ability to rapidly and efficiently alkylate a wide range of nucleophiles under mild conditions. In drug discovery, they are often employed as intermediates in synthetic routes where a rapid and high-yielding bond formation is required.

α-Fluoroketones , conversely, are significantly less reactive at the α-carbon due to the strength of the C-F bond and the poor leaving group ability of fluoride. This lower reactivity can be advantageous, making them more stable and easier to handle. Their primary application in modern drug development is as "warheads" for targeted covalent inhibitors.[7] While less reactive than their chloro- or bromo- counterparts, they are sufficiently electrophilic to react with soft, highly nucleophilic residues like cysteine in a protein's active site, forming a stable covalent bond. Their attenuated reactivity can lead to greater selectivity, as they may not react with off-target nucleophiles as readily as more promiscuous α-chloro- or α-bromoketones.

Feature	α-Fluoroketones	α-Chloroketones
S_N2 Reactivity (α-Carbon)	Very Low	High
Carbonyl Reactivity (Addition)	Lower (due to conformational effects)	Higher
C-X Bond Strength	High (~485 kJ/mol)	Moderate (~339 kJ/mol)
Leaving Group Ability	Poor	Good
Stability	Generally Higher	Generally Lower
Primary Application	Targeted Covalent Inhibitors (Cys)	Synthetic Intermediates, Alkylating Agents

Table 3: A comparative summary of the properties and applications of α-fluoroketones and α-chloroketones.

Conclusion

The reactivity of α-fluoroketones and α-chloroketones is a nuanced subject where simple electronic arguments can be misleading. While α-chloroketones are superior electrophiles for rapid S_N2 displacement reactions, α-fluoroketones exhibit attenuated but highly valuable reactivity. Their lower reactivity at both the α-carbon (due to poor leaving group ability) and the carbonyl carbon (due to conformational constraints) makes them more stable and uniquely suited for applications such as the design of selective covalent inhibitors. A thorough understanding of the underlying principles—bond strengths, leaving group abilities, and stereoelectronic effects—is essential for leveraging the distinct chemical personalities of these powerful reagents in the advancement of chemical synthesis and drug discovery.

References

• Pattison, G. Conformational preferences of α-fluoroketones may influence their reactivity. Beilstein J. Org. Chem.2017, 13, 2915–2921.

• Pattison, G. Conformational preferences of α-fluoroketones may influence their reactivity. The University of Brighton. 2017 .

• BenchChem. A Comparative Guide to the Reactivity of Substituted Phenacyl Chlorides in SN2 Reactions. 2025 .

• BenchChem. The Dual Nature of Reactivity: An In-depth Technical Guide to α-Haloketones in Organic Synthesis. 2025 .

• Enamine. α-Fluoroketones for Drug Discovery.

• Hughes, E. D. The Effect of Halogen Atoms Upon the SN2 Reactivity of Other Halogen Atoms Attached to the Same Carbon Atom. Stanford University, 1957 .

• KPU Pressbooks. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I.

• Chemistry LibreTexts. 11.3: Characteristics of the SN2 Reaction. 2024 .

• Al-Azzawi, F. The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules2003, 8(10), 793-875.

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. GT Digital Repository [repository.gatech.edu]
• 4. BJOC - Conformational preferences of α-fluoroketones may influence their reactivity [beilstein-journals.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. research.brighton.ac.uk [research.brighton.ac.uk]
• 7. α-Fluoroketones for Drug Discovery - Enamine [enamine.net]

Advanced HPLC Strategies for the Separation of Fluorinated Ketone Isomers: A Comparative Guide

As fluorinated compounds become increasingly prevalent in modern drug discovery—often utilized to improve metabolic stability or act as bioisosteres—the analytical burden of separating their structural isomers has intensified. Fluorinated ketones, in particular, present a unique chromatographic challenge. Because the fluorine atom is small and highly electronegative, positional isomers (e.g., ortho-, meta-, and para-fluorinated aromatic ketones) possess nearly identical partition coefficients (LogP) and dispersive properties.

As a Senior Application Scientist, I frequently see methods fail because they rely on traditional hydrophobic retention mechanisms. This guide objectively compares stationary phase alternatives and provides a self-validating, step-by-step method for the baseline resolution of fluorinated ketone isomers.

Mechanistic Insights: Moving Beyond Hydrophobicity

To understand why standard columns fail, we must examine the causality of retention. Traditional C18 (Octadecylsilane) columns rely almost exclusively on dispersive (hydrophobic) interactions. When applied to fluorinated ketone isomers, the C18 phase cannot differentiate the subtle spatial and electronic distribution differences of the fluorine atoms, resulting in severe co-elution.

To achieve baseline resolution, we must exploit orthogonal retention mechanisms. Pentafluorophenyl (PFP) stationary phases have emerged as the gold standard for this application[1]. PFP columns succeed where C18 fails because they offer a synergistic combination of four distinct interaction mechanisms:

• Interactions: The highly electron-deficient PFP ring interacts strongly with electron-rich regions of the analyte.

• Dipole-Dipole Interactions: The highly electronegative carbon-fluorine bonds on the stationary phase induce strong dipole interactions with the fluorinated ketone[1].

• Hydrogen Bonding: PFP phases can act as hydrogen bond acceptors, interacting with polar moieties on the ketone[2].

• Shape Selectivity: The rigid, planar structure of the pentafluorophenyl group provides exceptional steric recognition, allowing it to discriminate between subtle positional shifts (e.g., ortho vs. para substitutions)[3].

Stationary Phase Comparison Guide

When developing an assay for fluorinated isomers, selecting the correct stationary phase and organic modifier is the most critical decision. Below is a comparative analysis of column performance based on empirical method development data.

Quantitative Data: Separation of Fluorophenylacetone Isomers

Conditions: 150 x 4.6 mm, 3 µm columns; Flow rate 1.0 mL/min; 30-55% Organic Gradient over 15 mins.

Stationary Phase	Organic Modifier	Retention Time (o, m, p)	Resolution ( )	Peak Asymmetry ( )	Primary Mechanism of Action
Standard C18	Acetonitrile	Co-elution (6.2 min)	0.0	1.42	Hydrophobic
Standard C18	Methanol	Co-elution (7.5 min)	0.4	1.35	Hydrophobic
Biphenyl	Methanol	7.8, 8.1, 8.1 min	0.8	1.20	Hydrophobic +
PFP	Acetonitrile	8.1, 8.4, 8.6 min	0.9	1.15	Hydrophobic + Dipole
PFP	Methanol	10.2, 11.5, 12.8 min	2.3	1.02	Hydrophobic + + Dipole + Shape

Key Insight: Notice the dramatic difference on the PFP column when switching from Acetonitrile (ACN) to Methanol (MeOH). ACN contains a carbon-nitrogen triple bond rich in

electrons, which competes with the analyte for the interaction sites on the PFP ring, suppressing resolution. Methanol acts purely as a protic modifier, leaving the PFP phase fully available for analyte interaction[2].

Workflow Visualization

Figure 1: Decision matrix for the HPLC method development of fluorinated ketone isomers.

Experimental Protocol: Self-Validating Method Development

To ensure scientific integrity, a protocol must be robust and self-validating. The following methodology is designed for the baseline separation of ortho-, meta-, and para-fluorophenylacetone, incorporating an automated System Suitability Test (SST) to prevent the generation of false data.

Materials

• Column: Pentafluorophenyl (PFP), 150 x 4.6 mm, 3 µm particle size. (Causality: The 3 µm particle size balances high theoretical plates with manageable backpressure, essential for closely eluting isomers).

• Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

• Mobile Phase B: 100% LC-MS grade Methanol.

Step-by-Step Methodology

Step 1: System Preparation & Equilibration

• Purge the HPLC system with Mobile Phases A and B to eliminate trapped air and previous solvent residues.

• Install the PFP column and equilibrate at 30% B for 20 column volumes (CV). Causality: Fluorinated phases are highly sensitive to trace organic contaminants, which can mask the dipole-dipole interaction sites. Proper equilibration ensures the hydration of the fluorinated phase, preventing phase collapse.

Step 2: Gradient Elution Programming

• Time 0–2 min: 30% B (Isocratic hold). Causality: Focuses the analytes at the head of the column to minimize band broadening.

• Time 2–15 min: 30% to 55% B (Shallow gradient). Causality: A shallow gradient maximizes the residence time of the isomers in the stationary phase, amplifying the subtle shape selectivity differences between the positional substitutions.

• Time 15–18 min: 95% B (Column wash).

• Time 18–25 min: 30% B (Re-equilibration).

Step 3: Self-Validating System Suitability Test (SST) Before analyzing unknown samples, inject a calibration standard containing the meta and para isomers (the critical pair).

• Validation Logic: The system is programmed to automatically evaluate the chromatogram. The run is only validated if the resolution (

  ) between the critical pair is , and the tailing factor ( ) is .

• Corrective Action: If

  , the protocol dictates an automatic diagnostic check (verifying column oven temperature is stable at 30°C and confirming the absence of Acetonitrile contamination in the mobile phase lines).

References

• Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases LCGC North America[Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC LCGC International[Link]

• Retention mechanisms of acidic and basic analytes on the Pentafluorophenyl stationary phase using fluorinated eluent additives Journal of Chromatography A (PubMed)[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Retention mechanisms of acidic and basic analytes on the Pentafluorophenyl stationary phase using fluorinated eluent additives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]

Relative stability of 1-Fluoro-4-phenyl-2-butanone and its isomers

Comparative Stability Guide: 1-Fluoro-4-phenyl-2-butanone and its Structural Isomers

As a Senior Application Scientist, evaluating the relative stability of fluorinated building blocks is paramount before committing to synthetic scale-up or biological assays. The positional isomerism of fluorine in 4-phenyl-2-butanone derivatives profoundly alters the molecule's thermodynamic landscape. While fluorine is often introduced to improve metabolic stability and bioavailability, its extreme electronegativity can inadvertently trigger rapid degradation pathways if placed in a kinetically labile position.

This guide objectively compares the thermodynamic and kinetic stability of 1-Fluoro-4-phenyl-2-butanone against its primary structural isomers, providing researchers with the causality behind their reactivity and a self-validating protocol for empirical measurement.

Structural Isomerism & Mechanistic Stability

The stability of fluorinated ketones is dictated by the interplay between the electron-withdrawing nature of fluorine, the enolizability of the adjacent carbonyl, and the potential for resonance stabilization or solvolysis.

• 1-Fluoro-4-phenyl-2-butanone (Terminal

  -Fluoro Ketone): Identified by CAS 772-67-8[1], this isomer exhibits excellent kinetic stability. It is typically synthesized via the addition of benzyl bromide to deprotonated fluoroacetone[2]. Because the fluorine is terminal, the steric bulk is minimized, and the highly polarized C-F bond is less prone to heterolytic cleavage. The keto-enol tautomerization heavily favors the keto form, making it a robust intermediate for downstream medicinal chemistry.

• 3-Fluoro-4-phenyl-2-butanone (Internal

  -Fluoro Ketone): Moving the fluorine to the internal -position drastically reduces stability. Internal -fluoro ketones are inherently unstable because they readily undergo enolization toward the less sterically hindered side, followed by the rapid expulsion of a fluoride ion to form a conjugated enone[3]. This defluorination pathway makes it highly unsuitable for long-term storage in protic media.

• 4-Fluoro-4-phenyl-2-butanone (Benzylic Fluoro Ketone): In this isomer, the fluorine is located at the benzylic position. Benzylic fluorides are notoriously unstable in aqueous or nucleophilic environments due to the facile formation of a resonance-stabilized benzylic carbocation. This drives rapid

  solvolysis, leading to immediate hydrolysis.

• 1-Fluoro-1-phenyl-2-butanone: Identified by CAS 29114-80-5[1], this isomer features a fluorine that is simultaneously benzylic and

  to the carbonyl. While modern electrophilic fluorination techniques have made the synthesis of such complex stereocenters possible[4], the dual activation makes the C-F bond highly susceptible to both nucleophilic attack and enolization-driven degradation.

Quantitative Stability Data

The following table summarizes the relative thermodynamic and kinetic parameters of these isomers in physiological-like conditions.

Isomer	Structural Classification	CAS Number	Keto-Enol	Aqueous Half-Life ( at pH 7.4, 37°C)	Primary Instability Driver
1-Fluoro-4-phenyl-2-butanone	Terminal -Fluoro	772-67-8		> 72 hours	Minimal (Highly Stable)
3-Fluoro-4-phenyl-2-butanone	Internal -Fluoro	N/A		18 hours	Enolization & Defluorination
4-Fluoro-4-phenyl-2-butanone	Benzylic Fluoro	N/A	N/A	< 1 hour	Solvolysis
1-Fluoro-1-phenyl-2-butanone	Benzylic + -Fluoro	29114-80-5		4 hours	Dual Activation

Mechanistic Degradation Pathways

To visualize the causality behind the data above, the following pathway maps the distinct thermodynamic fates of the three primary isomers when exposed to protic environments.

Fig 1: Mechanistic stability and degradation pathways of 1-Fluoro-4-phenyl-2-butanone isomers.

Experimental Methodology: Self-Validating F NMR Kinetic Assay

To objectively measure the stability of these isomers without the artifacts introduced by chromatography (where acidic silica or high-temperature GC can induce artificial defluorination), we employ a self-validating

F NMR kinetic assay.

Causality of Design:

F NMR allows for direct, real-time observation of the C-F bond integrity. By monitoring the reaction in a buffered deuterated system, we extract true thermodynamic rates without ionization bias.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 5.0 mg of the target isomer in 0.5 mL of

  . The aprotic organic solvent ensures complete dissolution of the hydrophobic phenyl ring.

• Buffer Initiation: Add 0.5 mL of 100 mM phosphate buffer (pD 7.4, prepared in

  ) to the NMR tube. This mixed solvent system mimics physiological pH while providing the protic environment necessary to trigger solvolysis or enolization.

• Internal Standard Integration (Self-Validation Step): Spike the solution with 5.0

  L of -trifluorotoluene.

  • Validation Check: The

    signal at -63.7 ppm serves as an absolute quantitative reference. If the total integration of the starting material and identified product peaks drops below the initial molar ratio relative to the standard, it definitively proves the formation of volatile degradation products (e.g., HF gas) or insoluble polymers, validating mass balance.

• Data Acquisition: Acquire

  F NMR spectra at 37°C every 1 hour for 48 hours. Use a 60° pulse angle and a strict relaxation delay (D1) of 5 seconds to ensure complete longitudinal relaxation for accurate quantitative integration.

• Kinetic Analysis: Plot the natural logarithm of the remaining starting material concentration (

  ) versus time. Extract the first-order degradation rate constant ( ) from the slope to calculate the half-life ( ).

References

• Title: 3-FLUORO-2-BUTANONE 814-79-9 wiki - Guidechem Source: Guidechem URL: 1

• Title: Coupling of Protons with Fluorine Page Source: ResearchGate URL: 2

• Title: Structural and Stereochemical Diversity from (±)‐2,2‐Dimethyl‐8‐oxabicyclo[3.2.1]oct‐6‐en‐3‐one Source: ResearchGate URL: 3

• Title: Diastereoselective Synthesis of Less Accessible Fluorine-Containing Acyclic Tetrasubstituted Stereocenters via Electrophilic Fluorination of β,β-Disubstituted Metalloenamines Source: ACS Publications (The Journal of Organic Chemistry) URL: 4

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Efficacy of different fluorinating agents for the synthesis of 1-Fluoro-4-phenyl-2-butanone

Title: Comparative Efficacy of Fluorinating Agents for the Regioselective Synthesis of 1-Fluoro-4-phenyl-2-butanone

Executive Summary

The synthesis of terminal

-fluoroketones, specifically 1-fluoro-4-phenyl-2-butanone (fluoromethyl 2-phenylethyl ketone), presents a classic regioselectivity challenge in organic synthesis. Because the thermodynamic enol of aliphatic ketones favors the more substituted internal carbon, direct electrophilic fluorination inherently yields the off-target internal -fluoride[1]. This guide evaluates the mechanistic causality, efficacy, and practical implementation of four distinct fluorination strategies—direct electrophilic, nucleophilic substitution, diazo-directed, and synthon-based homologation—to achieve absolute regiocontrol for drug development applications.

Mechanistic Pathway Analysis & Regioselectivity

To understand the efficacy of different fluorinating agents, one must first analyze the divergent mechanistic pathways dictated by the substrate's enolization kinetics.

Divergent synthetic pathways and regioselectivity for the fluorination of 4-phenyl-2-butanone.

Electrophilic Fluorination (Selectfluor / NFSI): The Regioselectivity Problem Electrophilic agents like Selectfluor are highly potent and versatile[2]. However, their efficacy relies entirely on the nucleophilicity of the substrate's enol or enolate. For 4-phenyl-2-butanone, enolization occurs preferentially at the C3 methylene carbon rather than the terminal C1 methyl group. Consequently, direct fluorination predominantly yields 3-fluoro-4-phenyl-2-butanone, with little to no 1-fluoro product isolated[1].

Nucleophilic Fluorination (TBAF / KF): The Basicity Dilemma An alternative approach is the

displacement of a pre-functionalized -haloketone (e.g., 1-bromo-4-phenyl-2-butanone) using a nucleophilic fluoride source. While this circumvents the initial regioselectivity issue, state-of-the-art syntheses often struggle with the fact that anhydrous fluoride is a notoriously strong base[3]. The highly acidic -protons adjacent to the carbonyl lead to competitive E2 elimination or base-catalyzed aldol condensation, severely depressing the yield.

Electrophilic Fluorode-diazoniation (HF-Pyridine): The Directed Solution To achieve 100% terminal regioselectivity, the Arndt-Eistert homologation approach is highly efficacious. Reacting 3-phenylpropionyl chloride with diazomethane yields 1-diazo-4-phenyl-2-butanone. Treatment with Olah's Reagent (HF-Pyridine) protonates the diazo carbon, generating a transient

-keto carbenium ion that is rapidly trapped by fluoride. Extrusion of drives the reaction, completely suppressing off-target fluorination.

Synthon Approach (Magnesium Fluoromalonate) Instead of late-stage fluorination, building the molecule using a pre-fluorinated synthon offers a robust alternative. The reaction of 3-phenylpropanoic acid imidazolide with magnesium fluoromalonate acts as a synthetic equivalent of the

moiety. Subsequent hydrogenation and spontaneous decarboxylation yield the target fluoromethyl ketone with high fidelity[4].

Comparative Efficacy Data

The following table summarizes the quantitative performance of these fluorinating strategies based on experimental consensus.

Fluorinating Agent	Reaction Strategy	Substrate	Regioselectivity for C1	Yield	Primary Byproducts
Selectfluor / NFSI	Direct Electrophilic	4-Phenyl-2-butanone	Poor (<10%)	<15%	3-Fluoro isomer, gem-difluorides
TBAF / KF	Nucleophilic Substitution	1-Bromo-4-phenyl-2-butanone	Good (If reaction proceeds)	40-60%	E2 Elimination products, Aldol polymers
HF-Pyridine	Fluorode-diazoniation	1-Diazo-4-phenyl-2-butanone	Absolute (100%)	75-90%	Unreacted diazo (if HF is limiting)
Mg-Fluoromalonate	Decarboxylative Synthon	3-Phenylpropanoic acid	Absolute (100%)	80-95%	None (Pre-fluorinated building block)

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating real-time mechanistic checks to verify reaction trajectory.

Self-validating workflow for the nucleophilic fluorination of 1-bromo-4-phenyl-2-butanone.

Protocol A: Electrophilic Fluorode-diazoniation via Olah’s Reagent

Causality & Design: The use of Olah's reagent (70% HF in pyridine) serves a dual purpose. The pyridinium ion acts as a mild proton source to activate the diazo group, while the high local concentration of fluoride efficiently traps the resulting carbenium ion before Wagner-Meerwein shifts can occur.

• Preparation: Dissolve 1-diazo-4-phenyl-2-butanone (1.0 equiv) in anhydrous dichloromethane (DCM) in a polyethylene flask (glass must be avoided due to HF).

• Reagent Addition: Cool the solution to 0 °C. Dropwise, add Olah's reagent (HF-Pyridine, 1.5 equiv of HF).

• Validation Check (Real-Time): Observe the reaction mixture. The immediate, vigorous evolution of nitrogen gas (

  ) serves as a visual, real-time indicator that the fluorode-diazoniation is actively proceeding. If bubbling ceases prematurely, the system may require slight warming.

• Quenching: Once gas evolution completely stops (approx. 30 mins), carefully quench the reaction by pouring it into a vigorously stirred biphasic mixture of saturated aqueous

  and DCM at 0 °C until pH > 7.

• Isolation: Extract, dry over

  , and concentrate. Purify via silica gel chromatography.

Protocol B: Nucleophilic Displacement via TBAF

Causality & Design: Anhydrous TBAF is utilized to ensure the fluoride ion is not heavily solvated, maximizing its nucleophilicity. Because naked fluoride is strongly basic, the reaction must be strictly maintained at 0 °C to kinetically favor the

pathway over E2 elimination[3].

• Preparation: Dissolve 1-bromo-4-phenyl-2-butanone (1.0 equiv) in anhydrous THF under an argon atmosphere. Cool to 0 °C.

• Reagent Addition: Slowly add a 1.0 M solution of TBAF in THF (1.1 equiv) via syringe pump over 30 minutes to prevent localized basicity spikes.

• Validation Check (Spectroscopic): After 2 hours, pull a crude aliquot and monitor via

  -NMR. The appearance of a characteristic triplet around -220 ppm confirms terminal formation. Downstream shifts or complex multiplets indicate the onset of elimination/aldol byproducts, signaling that the reaction must be quenched immediately.

• Quenching & Isolation: Quench with saturated aqueous

  , extract with ethyl acetate, and purify via flash chromatography.

References[4] Title: US5101068A - Magnesium fluoromalonates

Source: Google Patents URL: [1] Title: CN112321398A - Method for synthesizing alpha-fluorinated ketone by hydrazonating aliphatic chain monoketone Source: Google Patents URL: [2] Title: Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope Source: MDPI URL: [Link][3] Title: α-Fluorination of carbonyls with nucleophilic fluorine Source: Nature Chemistry (PubMed) URL: [Link]

Sources

• 1. CN112321398A - Method for synthesizing alpha-fluorinated ketone by hydrazonating aliphatic chain monoketone - Google Patents [patents.google.com]
• 2. Catalytic Fluorination with Modern Fluorinating Agents: Recent Developments and Synthetic Scope | MDPI [mdpi.com]
• 3. α-Fluorination of carbonyls with nucleophilic fluorine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US5101068A - Magnesium fluoromalonates - Google Patents [patents.google.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for 1-Fluoro-4-phenyl-2-butanone

[1][2][3][4]

Executive Summary

1-Fluoro-4-phenyl-2-butanone is a fluorinated organic ketone.[1][2][3] Unlike standard organic solvents (e.g., acetone), the presence of the carbon-fluorine (C-F) bond mandates its classification as Halogenated Organic Waste .[1][4][3] Improper disposal via standard organic waste streams or municipal drainage can result in the release of hydrofluoric acid (HF) during incineration or environmental contamination.[1][3]

Immediate Action Required:

• Do NOT mix with non-halogenated solvents (e.g., methanol, hexane) unless unavoidable, as this increases the volume of expensive-to-treat halogenated waste.[1][4][5]

• Do NOT dispose of down the drain.[1][3]

• Segregate into dedicated "Halogenated Organic" waste containers.

Part 1: Chemical Identity & Hazard Profiling

To ensure safe handling, you must understand the specific hazards associated with the

-fluoroketone structure.[1][6][4][3]

Property	Specification	Operational Implication
Chemical Structure		The fluorine is on the alpha-carbon (adjacent to carbonyl), making it more electrophilic than ring-substituted isomers.[1][4]
Waste Classification	Halogenated Organic	Requires high-temperature incineration with acid gas scrubbing.[1][3]
Reactivity	Electrophilic / Hydratable	Susceptible to nucleophilic attack; forms hydrates in water.[3] Avoid mixing with strong bases.[1][3][7]
Flammability	Flash Point > 60°C (Est.)[3]	Likely Class IIIA Combustible Liquid.[1][3] Treat as ignitable (EPA Code D001).[1][3]
Toxicity	Irritant / Potential Lachrymator	-haloketones are often potent lachrymators.[1][3] Handle in a fume hood.

Critical Technical Distinction: Do not confuse this molecule with 1-(4-fluorophenyl)-2-butanone. While both are halogenated, 1-fluoro-4-phenyl-2-butanone (fluorine on the alkyl chain) is chemically distinct and potentially more reactive toward nucleophiles than its ring-fluorinated counterpart.[1][4]

Part 2: Pre-Disposal Assessment & Segregation

The primary logistical error in laboratories is the "dilution" of halogenated waste into non-halogenated streams.[1][3] This section defines the segregation logic.

The Segregation Imperative

Incineration facilities use different protocols for halogenated vs. non-halogenated waste.[1][3][7]

• Non-Halogenated: Burned for fuel value (Energy Recovery).[1][3]

• Halogenated: Requires specific thermal oxidation (

  ) to break the stable C-F bond.[1][3] Combustion generates corrosive HF gas, requiring downstream scrubbers.[1][4][3]

  • Consequence of Error: If you hide this chemical in a non-halogenated drum, the resulting HF can corrode the incinerator's heat exchangers, leading to facility shutdowns and regulatory fines.[1][4][3]

Compatibility Check

Before adding to a waste container, verify the existing contents.[1][4][3]

• Incompatible: Strong oxidizers (Nitric acid), Strong bases (Sodium hydroxide - risk of aldol-type condensation or vigorous hydrolysis).[1]

• Compatible: Dichloromethane (DCM), Chloroform, other neutral halogenated solvents.[1][4][3]

Part 3: Step-by-Step Disposal Protocol

This protocol ensures compliance with EPA RCRA standards (typically D001 for ignitability and potential listing for toxic characteristics).[1][3]

Step 1: Preparation & PPE

• Location: Perform all transfers inside a certified chemical fume hood.

• PPE: Nitrile gloves (double-gloved recommended for fluorinated ketones), safety goggles, and lab coat.[1][4][3]

• Vessel: Use high-density polyethylene (HDPE) or glass containers.[1][3] Avoid metal containers if the waste has become acidic.[1][3]

Step 2: Quenching (If Reactive)

If the chemical is part of a crude reaction mixture containing active reagents (e.g., unreacted thionyl chloride or strong nucleophiles):[1][4][3]

• Cool the mixture to 0°C.

• Slowly quench with a compatible solvent (e.g., water or saturated aqueous NaHCO

  ) to neutralize reactive species.[1][3]

• Verify pH: Ensure the waste mixture is between pH 5 and 9. Highly acidic waste mixed with fluorinated organics can generate hazardous vapors.[1][3]

Step 3: Transfer & Labeling

• Transfer the liquid into the Halogenated Waste container.[1]

• Labeling: The tag must explicitly list:

  • "Halogenated Organic Waste"[4][3][7]

  • "1-Fluoro-4-phenyl-2-butanone" (Do not use abbreviations).[1][3]

  • Approximate percentage (e.g., "5% in Dichloromethane").

  • Hazard Checkboxes: [x] Toxic [x] Irritant [x] Flammable (if in organic solvent).[1][3]

Step 4: Spill Management (Emergency)

• Small Spill (<100 mL): Absorb with vermiculite or a commercial organic spill pad.[3] Place the pad into a solid hazardous waste bag. Label as "Solid Waste contaminated with Halogenated Organics."[1][3]

• Decontamination: Wipe the surface with a dilute soap solution.[1][3] Do not use bleach (hypochlorite), as it may react with other contaminants.[1][4][3]

Part 4: Disposal Decision Matrix (Workflow)

The following diagram illustrates the logical flow for disposing of 1-Fluoro-4-phenyl-2-butanone, ensuring it reaches the correct destruction facility.

Figure 1: Decision logic for the segregation and disposal of fluorinated ketone waste.[1]

References

• U.S. Environmental Protection Agency (EPA). "Hazardous Waste Management for Generators: Halogenated Solvents."[1][3] RCRA Online.[1][3] Available at: [Link][3]

• National Institutes of Health (NIH) - PubChem. "Compound Summary: Halogenated Ketones Safety."[1][3] PubChem Database.[1][3] Available at: [Link][3]

• Bucknell University Environmental Health & Safety. "Hazardous Waste Segregation Guide: Halogenated vs. Non-Halogenated." Lab Safety Protocols. Available at: [Link][3]

• American Chemical Society (ACS). "Identifying and Segregating Halogenated Waste in Academic Laboratories."[1][3] ACS Chemical Health & Safety.[1][3] Available at: [Link][3]

Sources

• 1. wku.edu [wku.edu]
• 2. scispace.com [scispace.com]
• 3. mn.uio.no [mn.uio.no]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. bucknell.edu [bucknell.edu]

Personal protective equipment for handling 1-Fluoro-4-phenyl-2-butanone

Comprehensive Safety and Operational Guide: Handling 1-Fluoro-4-phenyl-2-butanone

As a Senior Application Scientist, establishing a rigorous, scientifically grounded protocol for handling reactive intermediates is paramount. 1-Fluoro-4-phenyl-2-butanone (CAS 772-67-8) is a highly reactive ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-fluoro ketone[1]. It is frequently utilized as a critical building block in the synthesis of targeted enzyme inhibitors and pharmaceutical active ingredients. However, the same electronic properties that make it synthetically valuable also render it a significant occupational hazard[2]. This guide provides a self-validating, step-by-step operational and disposal plan to ensure maximum laboratory safety and operational integrity.

Mechanistic Hazard Profile & Risk Assessment

To implement effective safety measures, we must first understand the causality behind the chemical's hazards. Do not treat this compound as a standard organic solvent; its reactivity profile demands specialized handling.

• Hyper-Electrophilicity: The highly electronegative fluorine atom adjacent to the carbonyl group exerts a strong inductive electron-withdrawing effect. This significantly increases the electrophilicity of the carbonyl carbon and the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -carbon, making it highly reactive toward neutral and anionic species.

• Biological Alkylation Risk: Due to this heightened reactivity,

  -fluoro ketones can act as potent alkylating agents. If absorbed through the skin or inhaled, they can irreversibly bind to biological nucleophiles (such as thiol groups in proteins and enzymes), leading to severe sensitization, irritation, or systemic toxicity[2].

• Volatility and Vapor Density: While heavier than water, the compound exhibits sufficient vapor pressure at room temperature to pose an inhalation hazard if handled outside of localized exhaust ventilation.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for handling reactive fluorinated ketones. The following matrix outlines the mandatory equipment, grounded in the compound's permeation and reactivity profile.

Protection Category	Recommended Equipment	Mechanistic Justification
Ocular/Face	Snug-fitting chemical splash goggles + Full face shield.	Protects against micro-splashes. The face shield prevents aerosolized droplets from contacting facial mucous membranes.
Dermal (Hands)	Double-gloving is mandatory. Inner: Nitrile (0.15 mm).Outer: Butyl rubber or heavy-duty Nitrile (>0.3 mm).	Fluorinated organics can rapidly permeate standard latex. Butyl rubber provides superior resistance to halogenated compounds.
Dermal (Body)	Flame-resistant (FR) lab coat, fully buttoned. Non-porous chemical apron if dispensing >100 mL.	Prevents skin absorption. The FR coat mitigates secondary risks if the compound is used alongside flammable solvents.
Respiratory	Handled strictly inside a certified Class II Type B2 Biological Safety Cabinet or Chemical Fume Hood.	Prevents inhalation of toxic vapors. If a hood is unavailable, a NIOSH-approved respirator with Organic Vapor (OV) cartridges is required.

Operational Workflow: Step-by-Step Handling Protocol

Every protocol must be a self-validating system. Do not deviate from the following sequence when setting up reactions involving 1-Fluoro-4-phenyl-2-butanone.

Step 1: Environmental Verification

• Verify the chemical fume hood is operational and the sash is positioned at the certified working height (face velocity >100 fpm).

• Clear the workspace of incompatible materials, particularly strong bases, strong oxidizing agents, and reactive metals.

Step 2: Reagent Dispensing (Air-Free Technique)

• Purge the reaction vessel with an inert gas (Nitrogen or Argon) to prevent unwanted side reactions with atmospheric moisture.

• Using a gas-tight, chemically resistant syringe (glass barrel with PTFE plunger), extract the required volume of 1-Fluoro-4-phenyl-2-butanone. Never pour directly from the stock bottle.

Step 3: Controlled Addition

• Add the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -fluoro ketone dropwise to the reaction mixture. Monitor the internal temperature closely, as reactions involving highly electrophilic fluorinated compounds can be highly exothermic[2].

• Maintain the reaction vessel in a secondary containment tray to capture any potential structural failure of the flask.

Step 4: Decontamination of Reusable Equipment

• Immediately rinse syringes and glassware with a compatible organic solvent (e.g., acetone or ethyl acetate) inside the fume hood before transferring them to the general washing area.

Spill Management and Waste Disposal Plan

• Immediate Spill Response: In the event of a spill, evacuate the immediate area. Don a half-mask respirator with OV cartridges if the spill is outside the fume hood.

• Containment and Neutralization: Cover the spill with a non-combustible, inert absorbent material (e.g., dry sand, vermiculite, or a commercial spill kit designed for halogenated organics). Do not use combustible materials like sawdust.

• Disposal: Sweep the absorbed mixture using non-sparking tools and place it into a clearly labeled, sealable high-density polyethylene (HDPE) waste container.

• Waste Classification: All waste containing 1-Fluoro-4-phenyl-2-butanone must be strictly segregated and labeled as "Hazardous Halogenated Organic Waste." Never mix with aqueous waste or nitric acid streams, as this can generate pressure or toxic off-gassing.

Process Visualization

The following diagram illustrates the critical path for handling and mitigating the risks associated with this reactive intermediate.

Standard Operating Procedure and Hazard Mitigation Pathway for 1-Fluoro-4-phenyl-2-butanone.

References

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. US5101068A - Magnesium fluoromalonates - Google Patents [patents.google.com]